Tyr-Gly-Gly-Phe-Leu

Core Science & Biosynthesis

An In-depth Technical Guide on the Endogenous Function of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) in the Central Nervous System

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) is a pivotal endogenous opioid pentapeptide in the central nervous system (CNS). It is intricately involved in a multitude of physiological processes, primarily through its interaction with δ (delta) and μ (mu) opioid receptors. This technical guide provides a comprehensive overview of the biosynthesis, receptor pharmacology, signaling pathways, and functional roles of Leucine-enkephalin within the CNS. Quantitative data on its distribution and receptor affinities are presented in structured tables for comparative analysis. Detailed experimental protocols for key assays used to investigate its function are provided, alongside visual representations of its signaling cascades and experimental workflows using Graphviz DOT language to facilitate a deeper understanding for researchers and professionals in drug development.

Introduction

Discovered in 1975, Leucine-enkephalin is a member of the enkephalin family of endogenous opioid peptides.[1] These peptides act as neurotransmitters and neuromodulators, playing a critical role in regulating pain, emotion, and reward pathways.[2][3] Leucine-enkephalin is derived from the precursor protein proenkephalin and exerts its effects by binding to G-protein coupled opioid receptors, primarily the δ-opioid receptor (DOR) and, to a lesser extent, the μ-opioid receptor (MOR).[4][5] Its widespread distribution throughout the brain and spinal cord underscores its significance in a vast array of neurological functions.[6][7] A thorough understanding of its endogenous function is paramount for the development of novel therapeutics targeting the opioid system for conditions such as chronic pain and mood disorders.

Biosynthesis and Catabolism

The journey of Leucine-enkephalin begins with the transcription and translation of the proenkephalin (PENK) gene.[8] The resulting precursor protein, proenkephalin, contains multiple copies of Met-enkephalin and a single copy of Leu-enkephalin.[8] It is important to note that Leucine-enkephalin can also be derived from another precursor, prodynorphin.[4]

Biosynthesis:

• Gene Transcription and Translation: The PENK gene is transcribed into mRNA, which is then translated into the preproenkephalin protein.

• Post-translational Modification: Preproenkephalin undergoes proteolytic processing within the endoplasmic reticulum and Golgi apparatus.[9]

• Enzymatic Cleavage: Proprotein convertases, such as PC1/3 and PC2, and other proteases like prohormone thiol protease, cleave proenkephalin at specific sites to release the active Leucine-enkephalin peptide.[9][10]

Catabolism:

The biological activity of Leucine-enkephalin is terminated by enzymatic degradation. The primary enzymes involved in its breakdown include:

• Aminopeptidase N (APN): Cleaves the Tyr-Gly bond at the N-terminus.[4]

• Neutral endopeptidase (NEP) (also known as neprilysin or "enkephalinase"): Hydrolyzes the Gly-Phe bond.[11]

• Angiotensin-converting enzyme (ACE): Can also contribute to the degradation of enkephalins.[4][12]

The rapid degradation of Leucine-enkephalin necessitates the use of peptidase inhibitors in many experimental settings to prolong its effects.[11]

Data Presentation: Quantitative Analysis

Table 1: Regional Distribution of Leucine-enkephalin in the Human Brain

Brain Region	Leucine-enkephalin Concentration (pmol/g wet weight)
Globus Pallidus	76-650
Putamen	76-650
Substantia Nigra	76-650
Amygdala	76-650
Head of Caudate	76-650
Hypothalamus	76-650
Pituitary	76-650
Infundibular Stalk	76-650
Frontal Cortex	23-49
Cerebellum	23-49
Data sourced from Kubek & Wilber (1980).[13]

Table 2: Binding Affinity of Leucine-enkephalin for Opioid Receptors

Receptor Subtype	Ligand	Ki (nM)
δ-Opioid Receptor (DOR)	Leucine-enkephalin	~1-5
μ-Opioid Receptor (MOR)	Leucine-enkephalin	~10-50
Note: Ki values are approximate and can vary depending on the assay conditions and tissue preparation. Leucine-enkephalin demonstrates a higher affinity for the δ-opioid receptor.[5][14]

Signaling Pathways

Upon binding to δ and μ opioid receptors, which are Gi/Go-coupled, Leucine-enkephalin initiates a cascade of intracellular events that ultimately lead to a decrease in neuronal excitability.

• Inhibition of Adenylyl Cyclase: Activation of the Gi/Go protein inhibits the enzyme adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[4]

• Modulation of Ion Channels:

  • Calcium Channels: The βγ-subunit of the G-protein directly inhibits voltage-gated Ca2+ channels, reducing neurotransmitter release from presynaptic terminals.

  • Potassium Channels: The βγ-subunit also activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to K+ efflux, hyperpolarization of the postsynaptic membrane, and decreased neuronal firing.

Leucine-enkephalin signaling pathway.

Endogenous Functions in the CNS

Leucine-enkephalin is involved in a wide range of physiological functions within the central nervous system.

Pain Modulation and Analgesia

Enkephalins are potent endogenous analgesics. They are highly concentrated in areas of the brain and spinal cord involved in pain transmission, such as the periaqueductal gray, rostral ventral medulla, and the substantia gelatinosa of the dorsal horn.[15] By inhibiting the release of excitatory neurotransmitters like substance P and glutamate (B1630785) from primary afferent neurons, Leucine-enkephalin dampens the transmission of nociceptive signals.[16]

Mood and Emotional Regulation

The limbic system, which governs emotions, is rich in opioid receptors and enkephalins. Leucine-enkephalin is implicated in the regulation of anxiety and the response to stress.[17][18] Studies suggest that the activation of δ-opioid receptors by endogenous enkephalins plays a critical role in mediating anxiolytic and antidepressant-like effects.[7][11]

Reward and Motivation

The mesolimbic dopamine (B1211576) system, particularly the ventral tegmental area (VTA) and the nucleus accumbens (NAc), is central to reward and motivation. Leucine-enkephalin modulates this pathway by acting on opioid receptors located on GABAergic interneurons in the VTA.[19] By inhibiting these inhibitory interneurons, enkephalins disinhibit dopamine neurons, leading to increased dopamine release in the nucleus accumbens, which is associated with feelings of pleasure and reward.[20][21]

Learning and Memory

The role of Leucine-enkephalin in learning and memory is complex and appears to be dose- and task-dependent. Some studies have shown that Leucine-enkephalin can impair memory consolidation, while others suggest a more nuanced modulatory role.[10][22] Its interaction with GABAergic systems in the hippocampus, a brain region crucial for memory formation, is an active area of investigation.[23][24]

Experimental Protocols

Radioligand Binding Assay for Opioid Receptor Affinity

This protocol outlines a competitive binding assay to determine the affinity of a test compound for opioid receptors using a radiolabeled ligand.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells).[25]

• Radioligand (e.g., [³H]DPDPE for δ-receptors, [³H]DAMGO for μ-receptors).[25]

• Unlabeled test compound (competitor).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[26]

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).[26]

• Non-specific binding control (e.g., 10 µM Naloxone).[25]

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the unlabeled test compound.

• In a 96-well plate, set up triplicate wells for total binding (radioligand + membranes), non-specific binding (radioligand + membranes + excess unlabeled ligand), and competitor binding (radioligand + membranes + varying concentrations of test compound).[26]

• Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.[26]

• Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester.[26]

• Wash the filters multiple times with ice-cold Wash Buffer to remove unbound radioligand.[26]

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Determine the IC₅₀ value (concentration of competitor that inhibits 50% of specific binding) from a competition curve.

• Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Workflow for a radioligand binding assay.

Hot Plate Test for Analgesia

This behavioral assay is used to assess the analgesic properties of a compound by measuring the latency of a rodent's response to a thermal stimulus.[22][27]

Materials:

• Hot plate apparatus with adjustable temperature.

• Transparent cylindrical restrainer.

• Test animals (mice or rats).

• Test compound and vehicle control.

• Timer.

Procedure:

• Acclimatize the animals to the testing room for at least 30-60 minutes.[28]

• Set the hot plate temperature to a constant, noxious level (e.g., 55 ± 1°C).[29]

• Administer the test compound or vehicle to the animals.

• At a predetermined time after administration, place the animal on the hot plate within the restrainer and start the timer.[29]

• Observe the animal for nocifensive behaviors, such as paw licking, paw flicking, or jumping.[28]

• Stop the timer at the first sign of a nocifensive response and record the latency.

• To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) is established, and if the animal does not respond within this time, it is removed from the hot plate, and the cut-off time is recorded as its latency.[28]

• Compare the response latencies between the treated and control groups to determine the analgesic effect.

In Vivo Microdialysis for Neuropeptide Measurement

This technique allows for the in vivo sampling of neurotransmitters and neuropeptides from the extracellular fluid of specific brain regions in freely moving animals.[1][16]

Materials:

• Microdialysis probes.

• Stereotaxic apparatus for probe implantation.

• Microinfusion pump.

• Fraction collector.

• Artificial cerebrospinal fluid (aCSF).[16]

• Analytical system for peptide quantification (e.g., HPLC with mass spectrometry).[16][30]

Procedure:

• Surgically implant a guide cannula into the target brain region of the anesthetized animal using stereotaxic coordinates.

• After a recovery period, insert the microdialysis probe through the guide cannula.

• Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 µL/min).[1]

• Collect the dialysate samples in fractions at regular intervals.[16]

• Stabilize the collected peptides, for example, by adding acetic acid.[16]

• Analyze the concentration of Leucine-enkephalin in the dialysate using a sensitive analytical method like LC-MS/MS.[16]

• Pharmacological agents can be administered systemically or through the microdialysis probe to study their effects on Leucine-enkephalin release.

Immunohistochemistry for Enkephalin Localization

This method is used to visualize the distribution of enkephalin-containing neurons and fibers in brain tissue sections.

Materials:

• Fixed brain tissue (e.g., formalin-fixed, paraffin-embedded).[31]

• Microtome or vibratome for sectioning.

• Primary antibody against Leucine-enkephalin.[3]

• Secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) or a fluorophore.

• Detection reagents (e.g., DAB for chromogenic detection, or fluorescent mounting medium).

• Microscope.

Procedure:

• Perfuse the animal with a fixative (e.g., paraformaldehyde) and dissect the brain.

• Post-fix the brain and prepare tissue sections.

• Pre-treat the sections to retrieve antigens and block endogenous peroxidase activity and non-specific binding sites.[2]

• Incubate the sections with the primary antibody against Leucine-enkephalin.

• Wash the sections and incubate with the appropriate secondary antibody.

• For enzymatic detection, incubate with a substrate solution (e.g., DAB) to produce a colored precipitate. For fluorescent detection, mount the sections with a fluorescent mounting medium.

• Visualize the stained sections under a microscope and capture images to map the distribution of Leucine-enkephalin immunoreactivity.[6]

Conclusion

Leucine-enkephalin is a critical neuromodulator in the central nervous system, with profound effects on pain perception, emotional states, and reward processing. Its functions are mediated through the activation of δ and μ opioid receptors, leading to the inhibition of neuronal activity. The intricate balance of its synthesis, release, and degradation ensures precise control over its physiological effects. The experimental protocols detailed in this guide provide a framework for the continued investigation of the enkephalinergic system. A deeper understanding of the endogenous roles of Leucine-enkephalin will undoubtedly pave the way for the development of more targeted and effective therapeutics for a range of neurological and psychiatric disorders, with potentially fewer side effects than currently available opioid medications.

References

• 1. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a highly sensitive immunohistochemical method to detect neurochemical molecules in formalin-fixed and paraffin-embedded tissues from autopsied human brains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunohistochemical Localization of Enkephalin in the Human Striatum: A Postmortem Ultrastructural Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 6. Immunohistochemical localization of enkephalin in rat brain and spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. THE DISTRIBUTION OF METHIONINE-ENKEPHALIN AND LEUCINE-ENKEPHALIN IN THE BRAIN AND PERIPHERAL TISSUES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proenkephalin - Wikipedia [en.wikipedia.org]
• 9. Processing of proenkephalin is tissue-specific - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Proenkephalin-processing enzymes in chromaffin granules: model for neuropeptide biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protection of endogenous enkephalin catabolism as natural approach to novel analgesic and antidepressant drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. wikipedia.nucleos.com [wikipedia.nucleos.com]
• 13. Regional distribution of leucine-enkephalin in hypothalamic and extrahypothalamic loci of the human nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Microdialysis Methods for in vivo Neuropeptide Measurement in the Stalk-Median Eminence in the Rhesus Monkey - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Practical Aspects of in Vivo Detection of Neuropeptides by Microdialysis Coupled Off-Line to Capillary LC with Multi-stage MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Enkephalins: Endogenous Analgesics with an Emerging Role in Stress Resilience - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Shared Mechanisms of GABAergic and Opioidergic Transmission Regulate Corticolimbic Reward Systems and Cognitive Aspects of Motivational Behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The effects of opioid peptides on dopamine release in the nucleus accumbens: an in vivo microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Nucleus accumbens dopamine release is necessary and sufficient to promote the behavioral response to reward-predictive cues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Hot plate test - Wikipedia [en.wikipedia.org]
• 23. Ultrastructural relationships between leu-enkephalin- and GABA-containing neurons differ within the hippocampal formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Effect of Leu-enkephalin on the memory reactivation produced by blockade of the benzodiazepine/GABA-chloride ionophore receptor complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. benchchem.com [benchchem.com]
• 26. benchchem.com [benchchem.com]
• 27. Hot plate test [panlab.com]
• 28. maze.conductscience.com [maze.conductscience.com]
• 29. covm.uobaghdad.edu.iq [covm.uobaghdad.edu.iq]
• 30. Monitoring neuropeptides in vivo via microdialysis and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Frontiers | Development of a highly sensitive immunohistochemical method to detect neurochemical molecules in formalin-fixed and paraffin-embedded tissues from autopsied human brains [frontiersin.org]

The Dawn of Endogenous Opioids: A Technical Guide to the Discovery and History of Leu-enkephalin

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and foundational experimental work surrounding the opioid peptide, Leu-enkephalin. It details the seminal research of John Hughes and Hans Kosterlitz, who in 1975, isolated and characterized this endogenous ligand for opioid receptors, revolutionizing our understanding of pain modulation and neurobiology. This document outlines the key experimental protocols, presents quantitative data on receptor binding and biological activity, and illustrates the core signaling pathways and discovery workflow through detailed diagrams.

Introduction

The mid-1970s marked a pivotal moment in neuroscience with the quest to understand the mechanism of action of opiate drugs like morphine. The discovery of specific opiate binding sites in the brain in 1973 spurred a scientific race to identify the body's own molecules that interact with these receptors.[1] This endeavor culminated in the groundbreaking discovery of the enkephalins, a class of endogenous opioid pentapeptides. Leu-enkephalin, with the amino acid sequence Tyr-Gly-Gly-Phe-Leu, was one of the first of these peptides to be identified.[2][3] Its discovery not only provided a physiological basis for the pharmacological effects of opiates but also opened up new avenues for the development of novel analgesics.[4]

The Discovery of Leu-enkephalin

The discovery of Leu-enkephalin is credited to John Hughes and Hans Kosterlitz at the University of Aberdeen.[4][5][6] Their work, published in Nature in 1975, described the isolation of two pentapeptides from porcine brain with potent opiate-like activity.[1][5] These were named Met-enkephalin and Leu-enkephalin.

Key Experimental Breakthroughs

The identification of enkephalins was made possible by the development of robust bioassays that could detect opiate activity. Kosterlitz had refined in vitro preparations of guinea pig ileum and mouse vas deferens, which are rich in opioid receptors and exhibit muscle contraction inhibition in the presence of opiates.[6][7] Hughes utilized these assays to test brain extracts for endogenous substances that could mimic the effects of morphine.[6] The activity of these extracts was shown to be reversible by the opiate antagonist naloxone (B1662785), confirming the involvement of opioid receptors.[7]

Isolation and Sequencing

The isolation of Leu-enkephalin from porcine brain tissue was a meticulous process involving multiple steps of extraction and purification. The final sequencing of the peptide was achieved using the dansyl-Edman degradation procedure and confirmed by mass spectrometry.[5] The structure was then verified by synthesizing the pentapeptide and demonstrating that it had identical biological activity to the natural compound.[5]

Experimental Protocols

The following sections detail the methodologies for key experiments that were instrumental in the discovery and characterization of Leu-enkephalin.

Isolation of Leu-enkephalin from Porcine Brain

This protocol is a generalized representation based on the principles of the original research.

Objective: To isolate and purify endogenous opioid peptides from brain tissue.

Materials:

• Fresh porcine brains

• Acidic extraction buffer (e.g., acetic acid)

• Homogenizer

• Centrifuge

• Chromatography columns (e.g., gel filtration, ion-exchange)

• High-performance liquid chromatography (HPLC) system

• Fractions collector

• Lyophilizer

Procedure:

• Tissue Extraction: Homogenize fresh porcine brain tissue in a cold acidic buffer to inactivate proteases and precipitate larger proteins.

• Centrifugation: Centrifuge the homogenate at high speed to pellet cellular debris and precipitated proteins.

• Supernatant Fractionation: Collect the supernatant and subject it to a series of chromatographic steps to separate peptides based on size and charge.

• Gel Filtration Chromatography: Pass the extract through a gel filtration column to separate molecules by size. Collect fractions and assay for opioid activity.

• Ion-Exchange Chromatography: Pool the active fractions from gel filtration and apply them to an ion-exchange column to separate peptides based on their net charge.

• High-Performance Liquid Chromatography (HPLC): Further purify the active fractions using reverse-phase HPLC, which separates peptides based on their hydrophobicity.

• Bioassay of Fractions: At each stage of purification, test the collected fractions for opiate-like activity using the guinea pig ileum or mouse vas deferens bioassay.

• Lyophilization: Lyophilize the purified active fractions to obtain the peptide in a solid form for sequencing.

Guinea Pig Ileum Bioassay

Objective: To measure the opiate-like activity of a substance by its ability to inhibit electrically induced contractions of the guinea pig ileum.

Materials:

• Guinea pig

• Organ bath with physiological saline solution (e.g., Tyrode's solution) at 37°C, gassed with 95% O2 / 5% CO2

• Electrodes for electrical field stimulation

• Force transducer to measure muscle contractions

• Data acquisition system

• Test substances (e.g., brain extracts, purified peptides)

• Morphine (as a standard)

• Naloxone (as an antagonist)

Procedure:

• Tissue Preparation: Isolate a segment of the guinea pig ileum and mount it in the organ bath containing physiological saline.

• Stimulation: Apply electrical field stimulation to induce regular muscle contractions.

• Baseline Recording: Record the baseline contractile response.

• Application of Test Substance: Add the test substance to the organ bath and record the change in contractile force. A decrease in contraction indicates opiate-like activity.

• Dose-Response Curve: Test a range of concentrations of the substance to generate a dose-response curve.

• Antagonist Challenge: After observing inhibition, add naloxone to the bath to see if the contractile response is restored, confirming the involvement of opioid receptors.

• Standard Comparison: Compare the potency of the test substance to that of a known opioid agonist like morphine.

Solid-Phase Peptide Synthesis of Leu-enkephalin

Objective: To chemically synthesize the pentapeptide Tyr-Gly-Gly-Phe-Leu.

Materials:

• Solid support resin (e.g., Merrifield resin)

• Fmoc-protected amino acids (Fmoc-Leu, Fmoc-Phe, Fmoc-Gly, Fmoc-Tyr(tBu))

• Coupling reagents (e.g., N,N'-diisopropylcarbodiimide (DIC) and Oxyma)

• Deprotection reagent (e.g., piperidine (B6355638) in DMF)

• Cleavage cocktail (e.g., trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water)

• Solvents (DMF, DCM)

• Automated peptide synthesizer (optional)

• HPLC for purification

• Mass spectrometer for verification

Procedure:

• Resin Preparation: Start with an Fmoc-Leu-Wang resin.

• Deprotection: Remove the Fmoc protecting group from the leucine (B10760876) residue using a solution of piperidine in DMF.

• Coupling: Add the next Fmoc-protected amino acid (Fmoc-Phe) along with coupling reagents to the resin to form the peptide bond.

• Wash: Wash the resin to remove excess reagents.

• Repeat Cycle: Repeat the deprotection and coupling steps for each subsequent amino acid (Gly, Gly, Tyr).

• Cleavage and Deprotection: Once the peptide chain is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail.

• Purification: Purify the crude peptide using reverse-phase HPLC.

• Verification: Confirm the identity and purity of the synthesized Leu-enkephalin using mass spectrometry.[8]

Quantitative Data

The following tables summarize key quantitative data related to Leu-enkephalin's receptor binding and biological activity.

Table 1: Opioid Receptor Binding Affinities (Ki) of Leu-enkephalin and Analogs

Compound	δ-Opioid Receptor (Ki, nM)	µ-Opioid Receptor (Ki, nM)	Reference
Leu-enkephalin	1.26	1.7	[8]
DAMGO	-	-	[8]
Meta-substituted Phe⁴ analogs (general range)	0.023 - 0.93	0.059 - 0.98	[8]
[D-Ala², D-Leu⁵]-enkephalin (DADLE)	-	-	[9]

Note: '-' indicates data not specified in the provided search results.

Table 2: In Vivo Effects and Metabolism of Leu-enkephalin

Parameter	Observation	Reference
In Vivo Metabolism	Very rapidly metabolized; >95% of plasma [³H]-LE in the form of metabolites by 1 min after intraperitoneal injection in rats.	[9]
Analgesic Potency	Weak painkilling power in laboratory tests.	[1]
Addictive Potential	Found to be extremely addictive in laboratory tests.	[1]
Plasma Half-life (in vitro)	25 minutes.	[10]

Signaling Pathways and Discovery Workflow

The biological effects of Leu-enkephalin are mediated through its interaction with opioid receptors, primarily the δ-opioid receptor (DOR) and to a lesser extent, the µ-opioid receptor (MOR).[2][3] These are G-protein coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular events.

Leu-enkephalin Signaling Pathway

Activation of DOR and MOR by Leu-enkephalin leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, modulates the activity of various downstream effectors, including ion channels. The overall effect is typically inhibitory, leading to a reduction in neuronal excitability and neurotransmitter release.

Caption: Leu-enkephalin signaling cascade.

Workflow of Leu-enkephalin Discovery

The discovery of Leu-enkephalin was a systematic process that began with a hypothesis and progressed through tissue extraction, bioassays, and chemical characterization.

Caption: Discovery workflow of Leu-enkephalin.

Precursors and Analogs

Leu-enkephalin is derived from larger precursor proteins, proenkephalin and prodynorphin.[11] Proenkephalin contains one copy of the Leu-enkephalin sequence, while prodynorphin contains three.[11] The discovery of Leu-enkephalin spurred the synthesis of numerous analogs in an effort to create more stable and potent analgesics with fewer side effects.[12] A notable example is [D-Ala², D-Leu⁵]-enkephalin (DADLE), which exhibits increased stability against enzymatic degradation.[9]

Conclusion

The discovery of Leu-enkephalin was a landmark achievement in neuropharmacology. It provided the first direct evidence of an endogenous opioid system and laid the groundwork for decades of research into the physiological roles of opioid peptides in pain, emotion, and addiction. The experimental techniques developed and refined during this period remain fundamental to the study of neuropeptides. The ongoing development of Leu-enkephalin analogs for therapeutic use underscores the enduring legacy of this seminal discovery.

References

• 1. A Science Odyssey: People and Discoveries: Role of endorphins discovered [pbs.org]
• 2. Leu-Enkephalin | C28H37N5O7 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 4. Hans W. Kosterlitz; Discovered Brain Endorphins - Los Angeles Times [latimes.com]
• 5. grokipedia.com [grokipedia.com]
• 6. John Hughes (neuroscientist) - Wikipedia [en.wikipedia.org]
• 7. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Plasma uptake and in vivo metabolism of [Leu]enkephalin following its intraperitoneal administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An Effective and Safe Enkephalin Analog for Antinociception - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A dynorphinergic pathway of Leu-enkephalin production in rat substantia nigra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ias.ac.in [ias.ac.in]

Tyr-Gly-Gly-Phe-Leu (Leu-Enkephalin): A Technical Guide to its Mechanism of Action at Delta-Opioid Receptors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the mechanism of action of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, commonly known as Leucine Enkephalin (Leu-Enkephalin), at the delta-opioid receptor (DOR). This document provides a comprehensive overview of its binding characteristics, downstream signaling cascades, and the experimental methodologies used to characterize these interactions.

Introduction to Leucine Enkephalin and the Delta-Opioid Receptor

Leucine Enkephalin is an endogenous pentapeptide with the amino acid sequence Tyr-Gly-Gly-Phe-Leu.[1][2] It is derived from the precursor protein proenkephalin and functions as a neurotransmitter and neuromodulator in the central and peripheral nervous systems.[1] Leu-Enkephalin exhibits a high affinity and selectivity for the delta-opioid receptor, a member of the G protein-coupled receptor (GPCR) superfamily.[2][3] The activation of DOR by agonists like Leu-Enkephalin has been implicated in a range of physiological processes, including analgesia, mood regulation, and stress responses, making it a significant target for therapeutic drug development.[1][2][4][5]

Binding Affinity and Selectivity

The initial and critical step in the mechanism of action of Leu-Enkephalin is its binding to the delta-opioid receptor. This interaction is characterized by high affinity, meaning that it binds strongly to the receptor at low concentrations. The binding affinity is typically quantified by the inhibition constant (Ki), which represents the concentration of the ligand that occupies 50% of the receptors in a competition binding assay.

While Leu-Enkephalin is a potent DOR agonist, it also displays some affinity for the mu-opioid receptor (MOR).[1] This cross-reactivity is an important consideration in experimental design and drug development. The selectivity of Leu-Enkephalin and its analogs for DOR over MOR is a key area of research to develop therapeutics with improved side-effect profiles.[1][6]

Table 1: Binding Affinity of Leu-Enkephalin and Related Compounds at Opioid Receptors

Compound	Receptor	Binding Affinity (Ki, nM)	Reference
Leucine Enkephalin	Delta-Opioid Receptor	1.5 - 5	[1]
Leucine Enkephalin	Mu-Opioid Receptor	10 - 50	[1]
DPDPE	Delta-Opioid Receptor	1.4	[7]
Deltorphin II	Delta-Opioid Receptor	~0.5	[8]
DAMGO	Mu-Opioid Receptor	~1	[8]

Note: Ki values can vary between studies depending on the experimental conditions, such as the radioligand used and the tissue or cell preparation.

Signal Transduction Pathways

Upon binding of Leu-Enkephalin, the delta-opioid receptor undergoes a conformational change that initiates intracellular signaling cascades. The primary signaling pathway involves the activation of heterotrimeric G proteins, specifically of the Gi/o family.

G Protein-Mediated Signaling

Activation of the DOR by Leu-Enkephalin leads to the dissociation of the Gαi/o subunit from the Gβγ dimer. Both components then modulate the activity of downstream effector proteins.

• Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit directly inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[9] This reduction in cAMP levels has widespread effects on cellular function, including the modulation of protein kinase A (PKA) activity and gene expression.

• Modulation of Ion Channels: The Gβγ dimer can directly interact with and modulate the activity of various ion channels. This includes the activation of G protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the cell membrane. Additionally, the Gβγ dimer can inhibit N-type voltage-gated calcium channels, reducing calcium influx. Both of these actions contribute to a decrease in neuronal excitability.

β-Arrestin Recruitment and Downstream Signaling

In addition to G protein-mediated signaling, agonist binding to the DOR can also lead to the recruitment of β-arrestin proteins. β-arrestins were initially characterized for their role in receptor desensitization and internalization. However, they are now recognized as versatile scaffold proteins that can initiate G protein-independent signaling pathways. The recruitment of β-arrestin to the DOR can lead to the activation of mitogen-activated protein kinase (MAPK) cascades, such as the extracellular signal-regulated kinase (ERK) pathway.[10] The activation of these pathways can influence a variety of cellular processes, including cell growth, differentiation, and survival.

The balance between G protein-mediated and β-arrestin-mediated signaling, often referred to as "functional selectivity" or "biased agonism," is an area of intense research.[1][11] Different agonists at the same receptor can preferentially activate one pathway over the other, leading to distinct physiological outcomes.

Table 2: Functional Potency and Efficacy of Leu-Enkephalin at the Delta-Opioid Receptor

Assay	Parameter	Value	Reference
cAMP Inhibition	IC50	1 - 10 nM	[6]
β-Arrestin 2 Recruitment	EC50	50 - 200 nM	[6]
G Protein Activation ([³⁵S]GTPγS)	EC50	5 - 20 nM	[8]

Note: IC50 and EC50 values can vary depending on the specific cell line and assay conditions.

Experimental Protocols

The characterization of the interaction between Leu-Enkephalin and the delta-opioid receptor relies on a variety of in vitro assays. The following are detailed methodologies for key experiments.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for the delta-opioid receptor.

Principle: This is a competitive binding assay where a radiolabeled ligand with known affinity for the DOR (e.g., [³H]-naltrindole) competes with the unlabeled test compound (Leu-Enkephalin) for binding to the receptor.

Materials:

• Cell membranes expressing the delta-opioid receptor.

• Radioligand (e.g., [³H]-naltrindole).

• Test compound (Leu-Enkephalin).

• Non-specific binding control (e.g., naloxone (B1662785) at a high concentration).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Filtration apparatus with glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend them in ice-cold assay buffer to a specific protein concentration.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand, and membrane suspension.

  • Non-specific Binding: Assay buffer, radioligand, high concentration of naloxone, and membrane suspension.

  • Competitive Binding: Assay buffer, radioligand, varying concentrations of Leu-Enkephalin, and membrane suspension.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the Leu-Enkephalin concentration to generate a competition curve.

  • Determine the IC50 value, which is the concentration of Leu-Enkephalin that inhibits 50% of the specific binding of the radioligand.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

cAMP Accumulation Assay

Objective: To measure the ability of a test compound to inhibit adenylyl cyclase activity.

Principle: This assay measures the intracellular levels of cAMP in response to receptor activation. For Gi-coupled receptors like DOR, agonist stimulation in the presence of an adenylyl cyclase activator (e.g., forskolin) will result in a decrease in cAMP levels.

Materials:

• Cells stably expressing the delta-opioid receptor.

• Forskolin (B1673556).

• Test compound (Leu-Enkephalin).

• cAMP detection kit (e.g., HTRF, BRET, or ELISA-based).

Procedure:

• Cell Culture: Plate the cells in a 96-well or 384-well plate and grow to a desired confluency.

• Pre-incubation: Pre-incubate the cells with varying concentrations of Leu-Enkephalin for a specific time.

• Stimulation: Add forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase and cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit according to the manufacturer's instructions.[9][13][14]

• Data Analysis:

  • Normalize the data to the forskolin-stimulated control.

  • Plot the percentage of inhibition of forskolin-stimulated cAMP accumulation against the logarithm of the Leu-Enkephalin concentration.

  • Determine the IC50 value, which is the concentration of Leu-Enkephalin that produces 50% of its maximal inhibitory effect.

β-Arrestin Recruitment Assay

Objective: To measure the recruitment of β-arrestin to the delta-opioid receptor upon agonist stimulation.

Principle: Several commercially available assays utilize technologies like Bioluminescence Resonance Energy Transfer (BRET) or Enzyme Fragment Complementation (EFC) to detect the proximity of β-arrestin to the receptor.

Materials:

• Cells co-expressing a tagged delta-opioid receptor (e.g., fused to a luciferase or a small enzyme fragment) and a tagged β-arrestin (e.g., fused to a fluorescent protein or a complementary enzyme fragment).[15][16]

• Test compound (Leu-Enkephalin).

• Substrate for the luciferase or enzyme.

Procedure (Example using BRET):

• Cell Culture: Plate the engineered cells in a white, opaque 96-well plate.

• Agonist Addition: Add varying concentrations of Leu-Enkephalin to the wells.

• Substrate Addition: Add the luciferase substrate (e.g., coelenterazine (B1669285) h).

• Signal Detection: Measure the light emission at two different wavelengths (one for the luciferase and one for the fluorescent protein) using a plate reader capable of BRET measurements.

• Data Analysis:

  • Calculate the BRET ratio (emission of the acceptor/emission of the donor).

  • Plot the change in the BRET ratio against the logarithm of the Leu-Enkephalin concentration.

  • Determine the EC50 value, which is the concentration of Leu-Enkephalin that produces 50% of the maximal β-arrestin recruitment.

Visualizations of Signaling Pathways and Workflows

Signaling Pathway of Leu-Enkephalin at the Delta-Opioid Receptor

References

• 1. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors [mdpi.com]
• 2. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Delta Opioid Receptors and Enkephalinergic Signaling within Locus Coeruleus Promote Stress Resilience - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The Delta-Opioid Receptor; a Target for the Treatment of Pain [frontiersin.org]
• 5. The delta opioid receptor: an evolving target for the treatment of brain disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Binding affinity and selectivity of opioids at mu, delta and kappa receptors in monkey brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. resources.revvity.com [resources.revvity.com]
• 10. Delta opioid agonist [D-Ala2, D-Leu5] enkephalin (DADLE) reduced oxygen-glucose deprivation caused neuronal injury through the MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Functional Selectivity at the μ-Opioid Receptor: Implications for Understanding Opioid Analgesia and Tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Endocytic Profiles of δ-Opioid Receptor Ligands Determine the Duration of Rapid but Not Sustained cAMP Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of Morphine-Induced cAMP Overshoot: A Cell-Based Assay Model in a High-Throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Conformational Landscape of Leucine-Enkephalin (Tyr-Gly-Gly-Phe-Leu) in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural conformation of the endogenous opioid pentapeptide, Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu), in various solution environments. Understanding the conformational dynamics of this peptide is crucial for the rational design of potent and selective opioid receptor agonists and antagonists. This document summarizes key findings from Nuclear Magnetic Resonance (NMR) spectroscopy, Circular Dichroism (CD), and Molecular Dynamics (MD) simulations, presenting quantitative data in structured tables, detailing experimental protocols, and visualizing conceptual frameworks using Graphviz.

Introduction: The Flexible Nature of Leucine-Enkephalin

Leucine-enkephalin (Leu-enkephalin) is a neurotransmitter that plays a significant role in pain modulation and other physiological processes. Its biological activity is intimately linked to its three-dimensional structure upon binding to opioid receptors. However, in solution, Leu-enkephalin is characterized by a high degree of conformational flexibility. This flexibility results in a dynamic equilibrium of multiple, low-energy conformations, the populations of which are exquisitely sensitive to the surrounding solvent environment.

In aqueous solution at neutral pH, Leu-enkephalin exists as a complex ensemble of conformers, with studies suggesting an equilibrium between folded and unfolded forms.[1][2] In contrast, in less polar aprotic solvents such as dimethyl sulfoxide (B87167) (DMSO), and in membrane-mimetic environments, the peptide adopts a more ordered and compact structure, with a higher population of folded conformations, including β-turns.[3][4] This solvent-dependent conformational plasticity is a key aspect of its biological function, allowing it to adapt its shape to different receptor environments.

Experimental Methodologies for Conformational Analysis

The study of Leu-enkephalin's solution conformation relies on a combination of experimental and computational techniques. Each method provides unique insights into the peptide's structural properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the solution structure of peptides at atomic resolution. By analyzing various NMR parameters, it is possible to derive constraints on bond angles and inter-proton distances, which in turn define the peptide's conformation.

Experimental Protocol: 1D and 2D NMR of Leucine-Enkephalin

• Sample Preparation:

  • Dissolve a known quantity of synthetic Leu-enkephalin in the desired deuterated solvent (e.g., DMSO-d6 or H2O/D2O 9:1) to a final concentration of 1-5 mM.

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS) or 2,2-dimethyl-2-silapentane-5-sulfonate (DSS), for chemical shift calibration.

  • Transfer the solution to a high-precision NMR tube.

• Data Acquisition:

  • Acquire one-dimensional (1D) ¹H NMR spectra to assess sample purity and obtain initial chemical shift information.

  • Perform two-dimensional (2D) NMR experiments to resolve overlapping signals and establish through-bond and through-space connectivities. Key experiments include:

    • COSY (Correlation Spectroscopy): To identify scalar-coupled protons within the same amino acid residue.

    • TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system (i.e., all protons of a particular amino acid residue).

    • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance constraints between different parts of the peptide. Acquire spectra with varying mixing times (e.g., 100-400 ms) to build up NOE intensities.

• Data Processing and Analysis:

  • Process the acquired NMR data using appropriate software (e.g., TopSpin, NMRPipe). This includes Fourier transformation, phase correction, and baseline correction.

  • Assign all proton resonances to their respective amino acid residues using the COSY and TOCSY spectra.

  • Identify and quantify NOE cross-peaks in the NOESY/ROESY spectra to generate a list of inter-proton distance constraints.

  • Measure the ³J(HN,Hα) coupling constants from high-resolution 1D or 2D spectra. These values are related to the backbone dihedral angle φ via the Karplus equation.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure of peptides in solution. The differential absorption of left and right circularly polarized light by the chiral peptide backbone provides a characteristic spectrum that can be used to estimate the populations of different secondary structural elements, such as β-turns and random coils.

Experimental Protocol: Circular Dichroism of Leucine-Enkephalin

• Sample Preparation:

  • Prepare a stock solution of Leu-enkephalin in the desired solvent (e.g., water, methanol, or trifluoroethanol).

  • Dilute the stock solution to a final concentration in the range of 0.1-0.2 mg/mL. The optimal concentration will depend on the path length of the cuvette.

  • Use a quartz cuvette with a path length of 0.1-1.0 cm.

• Data Acquisition:

  • Record CD spectra in the far-UV region (typically 190-250 nm) at a controlled temperature.

  • Acquire a baseline spectrum of the solvent under the same conditions.

  • Set the instrument parameters, including scanning speed, bandwidth, and number of accumulations, to achieve an optimal signal-to-noise ratio.

• Data Processing and Analysis:

  • Subtract the baseline spectrum from the sample spectrum.

  • Convert the raw CD signal (in millidegrees) to molar ellipticity ([θ]) using the peptide concentration, path length, and number of amino acid residues.

  • Analyze the shape and magnitude of the CD spectrum to qualitatively assess the secondary structure. A negative band around 200 nm is characteristic of a random coil conformation, while the presence of features around 220-230 nm can indicate the presence of turn structures.[5] For a more quantitative analysis, deconvolution algorithms can be used to estimate the percentage of different secondary structures.

Molecular Dynamics (MD) Simulations

MD simulations provide a computational approach to explore the conformational landscape of a peptide in solution. By simulating the atomic motions over time, MD can reveal the dynamic equilibrium of different conformations and provide insights into the factors that stabilize particular structures.

Protocol: Molecular Dynamics Simulation of Leucine-Enkephalin in Water

• System Setup:

  • Obtain an initial structure of Leu-enkephalin, for example, from a crystal structure or by building it as an extended peptide.

  • Choose a suitable force field (e.g., GROMOS, AMBER, CHARMM) to describe the interatomic interactions.

  • Place the peptide in a simulation box of appropriate dimensions and solvate it with a pre-equilibrated water model (e.g., SPC, TIP3P).[4]

  • Add counter-ions to neutralize the system if the peptide is charged.

• Energy Minimization:

  • Perform energy minimization of the system to remove any steric clashes or unfavorable contacts introduced during the setup.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble) while restraining the peptide's heavy atoms.

  • Perform a subsequent equilibration run at constant pressure (NPT ensemble) to allow the system density to relax. Release the restraints on the peptide gradually.

• Production Run:

  • Run the production MD simulation for a sufficient length of time (typically hundreds of nanoseconds to microseconds) to adequately sample the conformational space of the peptide.

• Trajectory Analysis:

  • Analyze the resulting trajectory to identify the major conformational states and the transitions between them. This can involve calculating root-mean-square deviation (RMSD), radius of gyration, dihedral angles, and hydrogen bond patterns over time.

  • Cluster the conformations to identify the most populated structural families.

Quantitative Conformational Data

The following tables summarize representative quantitative data obtained from conformational studies of Leu-enkephalin in different solvents. It is important to note that specific values can vary depending on the precise experimental conditions (e.g., temperature, pH, concentration).

Table 1: Representative ¹H NMR Chemical Shifts (ppm) of Leucine-Enkephalin in DMSO-d₆

Residue	NH	αH	βH	Other
Tyr¹	8.15	4.35	2.95, 2.75	Aromatic: 7.05, 6.65
Gly²	8.30	3.75, 3.60	-	-
Gly³	8.20	3.80, 3.65	-	-
Phe⁴	8.45	4.60	3.10, 2.90	Aromatic: 7.25
Leu⁵	7.90	4.20	1.60, 1.45	γH: 1.55, δH: 0.85

Note: Chemical shifts are referenced to TMS at 0 ppm. Values are approximate and can vary slightly between studies.

Table 2: Key NOE-Derived Inter-proton Distance Constraints and Inferred Conformations

NOE Cross-Peak	Observed in	Inferred Distance	Conformational Implication
Gly³ NH - Phe⁴ NH	DMSO	Strong	< 3.0 Å
Phe⁴ NH - Leu⁵ NH	DMSO	Medium	< 3.5 Å
Tyr¹ αH - Gly² NH	DMSO	Weak	< 4.5 Å
Gly² αH - Leu⁵ NH	Aqueous (micelles)	Observed	< 5.0 Å
Tyr¹ Ring - Leu⁵ Sidechain	Aqueous	Weak/Transient	Variable

Table 3: ³J(HN,Hα) Coupling Constants (Hz) and Corresponding Dihedral Angle (φ) Ranges

Residue	³J(HN,Hα) in DMSO	Inferred φ Angle Range
Gly²	5.8, 5.6	Flexible
Gly³	5.9, 5.7	Flexible
Phe⁴	8.5	~ -120° ± 40°
Leu⁵	8.2	~ -120° ± 40°

Note: The Karplus relationship for φ angles is degenerate, meaning multiple angles can correspond to the same coupling constant. However, these values are consistent with those found in β-turn structures.

Visualizing Conformational Concepts and Workflows

Graphviz diagrams are used to illustrate key conceptual and experimental frameworks in the conformational analysis of Leu-enkephalin.

Caption: Conformational equilibrium of Leu-enkephalin in different solvents.

References

• 1. [Analysis of enkephalin conformation using circular dichroism and fluorescence spectroscopy] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A conformational analysis of leucine enkephalin as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring Conformational Preferences of Leu-enkephalin Using the Conformational Search and Double-Hybrid DFT Energy Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular dynamics simulations of Leu-enkephalin in water and DMSO - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stapling of leu-enkephalin analogs with bifunctional reagents for prolonged analgesic activity - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC06345C [pubs.rsc.org]

An In-depth Technical Guide to the Biosynthesis and Degradation Pathways of Tyr-Gly-Gly-Phe-Leu (Leu-Enkephalin)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) is an endogenous opioid pentapeptide that plays a crucial role in modulating pain, emotional states, and various physiological processes. Its biological activity is tightly regulated by a complex interplay of biosynthetic production and rapid enzymatic degradation. Understanding these pathways is paramount for the development of novel therapeutics targeting the opioid system for pain management and other neurological disorders. This guide provides a comprehensive overview of the molecular machinery involved in the synthesis of Leu-enkephalin from its protein precursor, proenkephalin, and details the key enzymes responsible for its subsequent inactivation. Quantitative data on enzyme kinetics and peptide stability are summarized, and detailed protocols for key experimental procedures are provided to facilitate further research in this field.

Biosynthesis of Leu-Enkephalin

The synthesis of Leu-enkephalin is a multi-step process that begins with the transcription of the proenkephalin gene (PENK) and culminates in a series of post-translational modifications within the regulated secretory pathway.

1.1 From Gene to Precursor Protein

The journey begins with the PENK gene, which is transcribed into mRNA and subsequently translated into the precursor protein, preproenkephalin. This initial polypeptide contains an N-terminal signal peptide that directs it into the endoplasmic reticulum. Within the endoplasmic reticulum, the signal peptide is cleaved by a signal peptidase, yielding proenkephalin. Each proenkephalin molecule is a polypeptide that contains multiple copies of opioid peptides, including one copy of Leu-enkephalin and four copies of Met-enkephalin.[1]

1.2 Proteolytic Processing Cascade

Proenkephalin is then transported to the Golgi apparatus and packaged into dense-core secretory vesicles. Inside these vesicles, a cascade of proteolytic enzymes cleaves the precursor at specific basic amino acid residues (Lys-Arg, Arg-Arg, Lys-Lys, Arg-Lys) to liberate the active peptides. This processing is primarily carried out by two key enzymes:

• Prohormone Convertases (PCs): Enzymes such as PC1/3 and PC2 perform the initial endoproteolytic cleavage of proenkephalin.

• Carboxypeptidase E (CPE): Following the action of PCs, CPE removes the C-terminal basic residues from the peptide intermediates.

This enzymatic cascade ensures the precise generation of the final, biologically active Leu-enkephalin pentapeptide, which is then stored in the vesicles awaiting a stimulus for release. While proenkephalin is the main source, Leu-enkephalin can also be generated from an alternative precursor, prodynorphin, which contains three copies of the Leu-enkephalin sequence.[2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. Neprilysin Inhibitors in Heart Failure: The Science, Mechanism of Action, Clinical Studies, and Unanswered Questions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enkephalins: Endogenous Analgesics with an Emerging Role in Stress Resilience - PMC [pmc.ncbi.nlm.nih.gov]

Tyr-Gly-Gly-Phe-Leu: A Deep Dive into Receptor Binding Affinity and Kinetics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

December 15, 2025

Abstract

This technical guide provides a comprehensive overview of the receptor binding affinity and kinetics of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, commonly known as Leucine-enkephalin. This document is intended for researchers, scientists, and professionals in the field of drug development who are investigating the pharmacological properties of this pentapeptide and its interactions with opioid receptors. We will delve into its binding profile, the experimental methodologies used to determine these parameters, and the downstream signaling cascades initiated upon receptor binding. All quantitative data is presented in structured tables for ease of comparison, and key experimental workflows and signaling pathways are visualized using diagrams generated with Graphviz (DOT language).

Introduction

Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) is a naturally occurring pentapeptide that plays a crucial role as a neurotransmitter in the central nervous system. It is one of the two primary forms of enkephalins, the other being methionine-enkephalin. These endogenous peptides are ligands for opioid receptors and are involved in a variety of physiological processes, most notably pain modulation. Understanding the precise manner in which Leucine-enkephalin interacts with its receptors is fundamental for the development of novel analgesic drugs with improved efficacy and reduced side effects. This guide will focus on the binding affinity and kinetics of Tyr-Gly-Gly-Phe-Leu at the mu (µ) and delta (δ) opioid receptors, for which it shows the highest affinity. It generally does not interact significantly with the kappa (κ) opioid receptor.[1]

Receptor Binding Affinity

The binding affinity of a ligand to its receptor is a measure of the strength of the interaction. It is typically quantified using parameters such as the inhibition constant (Kᵢ), the dissociation constant (Kₐ), and the half-maximal inhibitory concentration (IC₅₀). Leucine-enkephalin exhibits a notable preference for the δ-opioid receptor over the µ-opioid receptor.

Quantitative Binding Data

The following table summarizes the binding affinity of Tyr-Gly-Gly-Phe-Leu for human µ and δ opioid receptors as determined by radioligand binding assays.

Ligand	Receptor	Kᵢ (nM)	Radioligand Competitor	Cell Line	Reference
Tyr-Gly-Gly-Phe-Leu	δ-Opioid Receptor (δOR)	1.26	Not Specified	HEK cells	[1]
Tyr-Gly-Gly-Phe-Leu	µ-Opioid Receptor (µOR)	1.7	Not Specified	HEK cells	[1]

Kᵢ (Inhibition Constant): The concentration of a competing ligand that will bind to half the binding sites at equilibrium in the absence of radioligand. A lower Kᵢ value indicates a higher binding affinity.

Receptor Binding Kinetics

While binding affinity provides a static measure of the ligand-receptor interaction, binding kinetics describes the rates at which the ligand associates and dissociates from the receptor. These kinetic parameters, the association rate constant (kₒₙ) and the dissociation rate constant (kₒff), provide a more dynamic understanding of the interaction.

Experimental Protocols

The determination of receptor binding affinity and kinetics relies on precise and well-controlled experimental procedures. The most common method for studying opioid receptor binding is the radioligand binding assay.

Radioligand Binding Assay (Competitive Inhibition)

This protocol outlines the general steps for a competitive radioligand binding assay to determine the Kᵢ of Tyr-Gly-Gly-Phe-Leu.

Objective: To determine the binding affinity of Tyr-Gly-Gly-Phe-Leu for µ and δ opioid receptors.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells)

• Radiolabeled ligand (e.g., [³H]DAMGO for µ-receptors, [³H]DPDPE for δ-receptors)

• Unlabeled Tyr-Gly-Gly-Phe-Leu

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., Naloxone at a high concentration)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer. Determine the protein concentration using a standard protein assay.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Assay buffer, radioligand, excess unlabeled antagonist (e.g., 10 µM Naloxone), and cell membranes.

  • Competitive Binding: Assay buffer, radioligand, and serial dilutions of Tyr-Gly-Gly-Phe-Leu, and cell membranes.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of Tyr-Gly-Gly-Phe-Leu to generate a competition curve.

  • Determine the IC₅₀ value from the curve using non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow Diagram

References

• 1. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Physiological Role of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) in Pain Modulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) is an endogenous pentapeptide that plays a crucial role in the modulation of pain. As a member of the enkephalin family of opioid peptides, it exerts its physiological effects primarily through the activation of opioid receptors, which are ubiquitously expressed in the central and peripheral nervous systems. This technical guide provides an in-depth analysis of the mechanisms by which Leucine-enkephalin modulates nociceptive signals, its receptor binding profile, downstream signaling cascades, and the experimental methodologies used to characterize its function. The information is intended to serve as a comprehensive resource for researchers and professionals involved in the study of pain and the development of novel analgesic therapies.

Introduction

The endogenous opioid system is a key regulator of pain perception, and its components, including opioid peptides and their receptors, are major targets for analgesic drugs.[1] Leucine-enkephalin, derived from the precursor proenkephalin, is a critical neurotransmitter in this system.[2] It is involved in a wide range of physiological processes beyond pain, including emotional regulation and neuroprotection.[3] However, its potent analgesic properties are of primary interest in the context of therapeutic development. A significant challenge in harnessing the therapeutic potential of Leucine-enkephalin is its rapid degradation in vivo, which has spurred the development of more stable synthetic analogs.[4][5] Understanding the fundamental physiological role of the native peptide is paramount for the rational design of such novel analgesics.

Receptor Binding and Selectivity

Leucine-enkephalin exhibits a distinct binding profile for the different classes of opioid receptors. It acts as an agonist with a notable preference for the δ-opioid receptor (DOR) and a lower affinity for the μ-opioid receptor (MOR).[6] It has minimal interaction with the κ-opioid receptor (KOR).[2] The binding affinity of a ligand for its receptor is quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half the binding sites at equilibrium. A lower Ki value indicates a higher binding affinity.

Ligand	Receptor Subtype	Binding Affinity (Ki) [nM]	Reference
Leucine-enkephalin	δ-Opioid Receptor	1.26	[2]
Leucine-enkephalin	μ-Opioid Receptor	1.7	[2]

Functional Activity and Signaling Pathways

Upon binding to its target receptors, which are G-protein coupled receptors (GPCRs), Leucine-enkephalin initiates a cascade of intracellular signaling events.[7] The activation of opioid receptors can trigger two primary signaling pathways: the G-protein-mediated pathway, which is largely associated with analgesia, and the β-arrestin-mediated pathway, which has been implicated in the development of tolerance and other side effects.[2]

G-Protein Signaling

The binding of Leucine-enkephalin to MOR and DOR leads to the activation of inhibitory G-proteins (Gi/o).[8] This activation results in the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[9] Reduced cAMP levels, in turn, decrease the activity of protein kinase A (PKA), which ultimately modulates the function of various ion channels. The overall effect is a reduction in neuronal excitability and a decrease in the release of neurotransmitters involved in pain signaling.[9]

The potency and efficacy of a ligand in activating G-protein signaling can be assessed using functional assays such as the inhibition of cAMP production. The half-maximal effective concentration (EC50) represents the concentration of an agonist that produces 50% of the maximal possible effect.

Ligand	Receptor Subtype	Assay	Potency (EC50) [nM]	Efficacy (% relative to Leu-enkephalin)	Reference
Leucine-enkephalin	δ-Opioid Receptor	cAMP Inhibition	8.9	100%	[10]
Leucine-enkephalin	μ-Opioid Receptor	cAMP Inhibition	977	60% (relative to DAMGO)	[10]

β-Arrestin Recruitment

In addition to G-protein signaling, agonist binding to opioid receptors can lead to the recruitment of β-arrestin proteins.[11] This process is involved in receptor desensitization and internalization, and has been linked to the development of tolerance to opioid analgesics.[7] The ability of a ligand to recruit β-arrestin can be quantified in vitro.

Ligand	Receptor Subtype	Assay	Potency (EC50) [nM]	Efficacy (% relative to Leu-enkephalin)	Reference
Leucine-enkephalin	δ-Opioid Receptor	β-Arrestin 2 Recruitment	8.9	100%	[10]
Leucine-enkephalin	μ-Opioid Receptor	β-Arrestin 2 Recruitment	977	60% (relative to DAMGO)	[10]

Signaling Pathway Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target | Springer Nature Experiments [experiments.springernature.com]
• 4. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 7. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Mu-opioid receptor and receptor tyrosine kinase crosstalk: Implications in mechanisms of opioid tolerance, reduced analgesia to neuropathic pain, dependence, and reward [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Core Chemical Properties of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin)

This technical guide provides a comprehensive overview of the fundamental chemical properties of the endogenous opioid pentapeptide Tyr-Gly-Gly-Phe-Leu, commonly known as Leucine-enkephalin. This document details its physicochemical characteristics, synthesis, purification, biological interactions, and stability, presenting quantitative data in structured tables and illustrating key processes with diagrams.

Physicochemical Properties

Leucine-enkephalin is a neuropeptide that plays a significant role in pain modulation and neurotransmission by acting as an agonist at opioid receptors.[1][2] Its fundamental chemical properties are summarized below.

Property	Value
Molecular Formula	C28H37N5O7
Molecular Weight	555.62 g/mol
Isoelectric Point (pI)	~5.5 - 6.0 (Estimated)
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (~25 mg/mL).[3] Soluble in aqueous buffers like PBS (pH 7.2) at approximately 10 mg/mL.[3]
Appearance	White to off-white solid.

Synthesis and Purification

The synthesis of Leucine-enkephalin is typically achieved through Solid-Phase Peptide Synthesis (SPPS) using Fmoc (9-fluorenylmethoxycarbonyl) chemistry.[4][5]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

Materials:

• Fmoc-protected amino acids (Fmoc-Leu-OH, Fmoc-Phe-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH)

• Rink Amide MBHA resin or pre-loaded Wang resin

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Diethyl ether

• Cleavage cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), water (e.g., 95:2.5:2.5)

Procedure:

• Resin Swelling: The resin is swollen in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: The Fmoc protecting group is removed from the resin by treating it with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF and DCM.

• Amino Acid Coupling: The next Fmoc-protected amino acid is activated with HBTU/HOBt and DIPEA in DMF and then added to the resin. The coupling reaction proceeds for 1-2 hours at room temperature. The completion of the reaction is monitored using a Kaiser test.

• Washing: The resin is washed with DMF and DCM to remove excess reagents and by-products.

• Repeat Cycles: Steps 2-4 are repeated for each amino acid in the sequence (Phe, Gly, Gly, Tyr(tBu)).

• Final Deprotection: After the final coupling, the terminal Fmoc group is removed.

• Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain protecting groups are removed by treatment with the cleavage cocktail for 2-3 hours.

• Precipitation and Washing: The cleaved peptide is precipitated in cold diethyl ether, centrifuged, and the pellet is washed multiple times with cold ether to remove scavengers and by-products.

• Lyophilization: The crude peptide is dissolved in a minimal amount of water/acetonitrile (B52724) and lyophilized to obtain a fluffy white powder.

Purification

The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column.[6]

Typical HPLC Conditions:

• Column: Preparative C18 column

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: A linear gradient from 5-60% B over 30-40 minutes is typically used.

• Detection: UV at 220 nm and 280 nm.

• Fraction Collection: Fractions corresponding to the major peak are collected, analyzed for purity by analytical HPLC, and the pure fractions are pooled and lyophilized.

Biological Activity and Receptor Binding

Leucine-enkephalin exhibits its biological effects by binding to and activating opioid receptors, primarily the δ-opioid receptor (DOR) and to a lesser extent, the μ-opioid receptor (MOR).[7]

Signaling Pathway

Upon binding to its G-protein coupled receptors (GPCRs), Leucine-enkephalin initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, a decrease in intracellular cAMP levels, and modulation of ion channel activity. This ultimately results in a reduction in neuronal excitability and neurotransmitter release.

Opioid receptor signaling pathway of Leucine-enkephalin.

Experimental Protocol: Radioligand Binding Assay

This protocol is adapted for determining the binding affinity of Leucine-enkephalin to opioid receptors expressed in cell membranes.[1]

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells)

• Radiolabeled ligand (e.g., [3H]-naltrindole for δ-receptors, [3H]-DAMGO for μ-receptors)

• Unlabeled Leucine-enkephalin (competitor)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., high concentration of naloxone)

• Glass fiber filters

• Cell harvester

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Prepare a membrane homogenate from cells expressing the opioid receptor. Determine the protein concentration using a Bradford or BCA assay.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: Assay buffer, radiolabeled ligand, and membrane homogenate.

  • Non-specific Binding: Non-specific binding control, radiolabeled ligand, and membrane homogenate.

  • Competition Binding: Serial dilutions of Leucine-enkephalin, radiolabeled ligand, and membrane homogenate.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the Leucine-enkephalin concentration to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation.

Enzymatic Degradation and Stability

Leucine-enkephalin has a short biological half-life due to rapid degradation by various peptidases.[8]

Enzyme	Cleavage Site
Aminopeptidase N (APN)	Tyr1-Gly2 bond
Neutral Endopeptidase (NEP)	Gly3-Phe4 bond
Dipeptidyl Peptidase 3 (DPP3)	Gly2-Gly3 bond

Experimental Protocol: Plasma Stability Assay

Materials:

• Human or rat plasma

• Leucine-enkephalin stock solution

• Incubator or water bath at 37°C

• Quenching solution (e.g., acetonitrile with an internal standard)

• LC-MS/MS system

Procedure:

• Incubation: Pre-warm plasma to 37°C. Add Leucine-enkephalin to the plasma at a final concentration of 1-10 µM and vortex briefly.

• Sampling: At various time points (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw an aliquot of the plasma-peptide mixture.

• Quenching: Immediately add the aliquot to a tube containing the cold quenching solution to stop the enzymatic reaction and precipitate plasma proteins.

• Centrifugation: Vortex the samples and then centrifuge at high speed to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an autosampler vial and analyze the concentration of the remaining Leucine-enkephalin using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of remaining Leucine-enkephalin against time. The degradation half-life (t1/2) can be calculated from the slope of the linear regression.

Conformational Analysis

Leucine-enkephalin is a highly flexible peptide that can adopt multiple conformations in solution.[9][10] Its conformation is dependent on the solvent environment. In aqueous solutions at neutral pH, it exists as a zwitterion and is an ensemble of folded and unfolded forms.[10] In less polar solvents like DMSO, a folded conformation with a β-bend at the Gly-Phe region is more prominent.[9] The crystal structure has shown both extended and bent conformations.[11]

Experimental workflow for Leucine-enkephalin characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. Tyr-Gly-Gly-Phe-Leu-OH [chembk.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]
• 6. hplc.eu [hplc.eu]
• 7. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 8. Enkephalin degrading enzymes: metalloproteases with high potential for drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A conformational analysis of leucine enkephalin as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Crystal structure of leucine-enkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dual Role of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) as a Neurotransmitter and Neuromodulator: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Tyr-Gly-Gly-Phe-Leu, or Leucine-enkephalin (Leu-enkephalin), is an endogenous pentapeptide belonging to the enkephalin family of opioid peptides. First isolated in 1975, it is a fundamental signaling molecule in the central and peripheral nervous systems.[1][2] This technical guide provides an in-depth examination of Leu-enkephalin's function, differentiating its roles as a classical neurotransmitter and a more diffuse neuromodulator. We present its lifecycle from biosynthesis to degradation, quantitative receptor pharmacology, detailed downstream signaling cascades, and the experimental methodologies used for its characterization. This document is intended to serve as a comprehensive resource for professionals engaged in neuroscience research and the development of therapeutics targeting the endogenous opioid system.

Introduction

Endogenous opioid peptides are critical for regulating numerous physiological processes, most notably pain (nociception), emotional homeostasis, and reward pathways.[3][4] Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) is a primary member of this family, acting as an endogenous ligand for opioid receptors.[2] It is derived from the precursor protein proenkephalin and is widely distributed throughout the brain, spinal cord, and adrenal medulla.[4][5] Its actions are mediated primarily through the delta-opioid receptor (DOR) and, to a lesser extent, the mu-opioid receptor (MOR).[5][6] This dual receptor affinity allows it to exert complex effects, acting both rapidly at the synapse (neurotransmitter) and more broadly to tune neural circuit activity (neuromodulator). Understanding this functional duality is paramount for developing selective opioid-based therapies with improved side-effect profiles.

Lifecycle of Leucine-enkephalin

The biological activity of Leu-enkephalin is tightly controlled by its synthesis, vesicular packaging, release, and rapid degradation.

Biosynthesis and Processing

Leu-enkephalin is synthesized as part of a larger precursor polypeptide, proenkephalin.[5][7] The gene PENK is transcribed and translated to produce the proenkephalin protein, which contains multiple copies of opioid peptides. Specifically, each proenkephalin molecule yields one copy of Leu-enkephalin and six copies of its counterpart, Methionine-enkephalin.[4]

The prohormone is processed within the trans-Golgi network and packaged into large dense-core vesicles (LDCVs). Inside these vesicles, a series of proteolytic cleavages by prohormone convertases and other peptidases liberates the active Leu-enkephalin pentapeptide.[8] These vesicles are then transported to nerve terminals for storage and subsequent release.

References

• 1. Whole Cell Patch Clamp Protocol [protocols.io]
• 2. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A dynorphinergic pathway of Leu-enkephalin production in rat substantia nigra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Proenkephalin - Wikipedia [en.wikipedia.org]
• 8. Two adrenal opioid polypeptides: proposed intermediates in the processing of proenkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo distribution and localization of Leu-enkephalin

An In-Depth Technical Guide to the In Vivo Distribution and Localization of Leu-enkephalin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the endogenous opioid peptide Leu-enkephalin, focusing on its quantitative distribution throughout the central and peripheral nervous systems, the detailed experimental protocols used for its localization, and its associated signaling pathways.

Introduction

Leu-enkephalin is a pentapeptide with the amino acid sequence Tyr-Gly-Gly-Phe-Leu.[1] It is one of the two primary forms of enkephalins, the other being Met-enkephalin.[1] These peptides are endogenous ligands for opioid receptors, playing a crucial role as neuromodulators in various physiological processes.[2] Leu-enkephalin is primarily synthesized from the precursor protein proenkephalin, which, after proteolytic processing, yields one copy of Leu-enkephalin and multiple copies of Met-enkephalin.[3][4] It can also be generated from another precursor, prodynorphin.[5]

Leu-enkephalin exerts its effects by binding to opioid receptors, showing a significant preference for the δ-opioid receptor (DOR) and, to a lesser extent, the μ-opioid receptor (MOR).[1][6] Its functions are extensive, including roles in pain modulation (analgesia), regulation of stress responses, emotional states, motor activity, and gastrointestinal motility.[2][4] Understanding its precise distribution and localization is fundamental for developing novel therapeutics targeting the opioidergic system for pain management and other neurological disorders.

Quantitative In Vivo Distribution

The concentration of Leu-enkephalin varies significantly across different regions of the brain and in peripheral tissues. High concentrations are generally found in areas associated with pain perception, emotion, and motor control.

Central Nervous System (CNS)

Radioimmunoassay (RIA) has been a primary method for quantifying Leu-enkephalin levels in tissue extracts. The following tables summarize reported concentrations in various CNS structures.

Table 1: Distribution of Leu-enkephalin in the Human Brain

Brain Region	Leu-enkephalin Concentration (pmol/g wet wt)
Globus Pallidus	76 - 650
Putamen	76 - 650
Substantia Nigra	76 - 650
Amygdala	76 - 650
Head of Caudate	76 - 650
Hypothalamus	76 - 650
Pituitary	76 - 650
Infundibular Stalk	76 - 650
Spinal Cord	Present, variable concentrations
Frontal Cortex	23 - 49
Cerebellum	23 - 49

Data sourced from a study using radioimmunoassay on extracts from 5 human brains obtained at autopsy.[7]

Table 2: Regional Distribution and Ratios of Enkephalins in Animal Brains

Species	Brain Region	Key Findings on Distribution and Ratios
Guinea-pig	Striatum & Hypothalamus	Highest concentrations of both Met- and Leu-enkephalin.[8]
Cerebral Cortex	Approximately equal amounts of Met- and Leu-enkephalin.[8]
Hypothalamus	Up to eight times more Met-enkephalin than Leu-enkephalin.[8]
Rabbit	General	Overall, about 3 to 3.5 times more Met-enkephalin than Leu-enkephalin in the brain.[8]
Mouse	Nucleus Accumbens Shell (NAcSh)	In vivo ratio of Met-enkephalin to Leu-enkephalin is approximately 3:1.[9][10][11]
Rat	Substantia Nigra	Relatively high levels of Leu-enkephalin are supplied by striatonigral axons and generated from the prodynorphin precursor.[5]

These findings highlight that while Leu-enkephalin is widely distributed, its absolute concentration and its ratio to Met-enkephalin can vary significantly between brain regions and species.[8][12]

Peripheral Tissues

Enkephalins are also present in various peripheral tissues, where they serve as local modulators.

Table 3: Distribution of Leu-enkephalin in Peripheral Tissues

Tissue	Presence and Function
Adrenal Medulla	Found in high concentrations; plasma enkephalins are thought to originate primarily from here.[4]
Gastrointestinal Tract	Present in the gut, where it plays a role in modulating peristalsis by altering neuronal excitability.[4][8]
Pancreas	Implicated in the regulation of pancreatic secretion.[4]

Experimental Protocols

Accurate determination of Leu-enkephalin distribution relies on specific and sensitive techniques. The following sections detail the core methodologies.

Radioimmunoassay (RIA)

RIA is a highly sensitive competitive binding assay used to quantify peptide concentrations in biological samples.

Protocol for Leu-enkephalin RIA

• Sample Preparation (Tissue Extraction):

  • Homogenize dissected tissue samples in an acidic extraction solution (e.g., 2 N acetic acid) to prevent enzymatic degradation.[7]

  • Centrifuge the homogenate at high speed (e.g., 10,000 x g) for 20-30 minutes at 4°C.

  • Collect the supernatant. For plasma samples, an initial acidification and centrifugation step is required, followed by solid-phase extraction using a C-18 Sep-Pak column to concentrate the peptides and remove interfering substances.[13][14]

  • Lyophilize the supernatant/eluate to concentrate the peptide extract. Reconstitute in RIA buffer before assaying.[15]

• Competitive Binding Assay:

  • Prepare a standard curve using known concentrations of synthetic Leu-enkephalin (e.g., ranging from 10-1280 pg/ml).[15]

  • In assay tubes, pipette the reconstituted samples, standards, or controls.

  • Add a fixed amount of radiolabeled Leu-enkephalin (e.g., ¹²⁵I-Leu-enkephalin) to each tube. This is the "tracer."[14]

  • Add a specific, limited amount of rabbit anti-Leu-enkephalin primary antibody to all tubes except the "Total Counts" (TC) and "Non-Specific Binding" (NSB) tubes.[15]

  • Vortex all tubes and incubate for 16-24 hours at 4°C to allow for competitive binding between the labeled and unlabeled peptide for the antibody binding sites.[15][16]

• Separation of Bound and Free Ligand:

  • Add a precipitating reagent, typically a second antibody (e.g., Goat Anti-Rabbit IgG) and Normal Rabbit Serum (NRS), to all tubes except the TC tubes. This will precipitate the primary antibody and any ligand bound to it.[15][16]

  • Incubate to allow the precipitate to form.

  • Centrifuge all tubes (except TC) at approximately 1,700-3,000 x g for 20 minutes at 4°C to pellet the antibody-bound complex.[15]

  • Carefully aspirate the supernatant, leaving the pellet containing the bound radiolabeled peptide.[16]

• Quantification:

  • Use a gamma counter to measure the radioactivity (counts per minute, CPM) in the pellet of each tube, as well as the TC tubes.[15]

  • Generate a standard curve by plotting the percentage of tracer bound against the concentration of the unlabeled standards.

  • Determine the concentration of Leu-enkephalin in the unknown samples by interpolating their CPM values on the standard curve.[16]

Immunohistochemistry (IHC)

IHC allows for the visualization of Leu-enkephalin within the cellular and subcellular structures of tissue sections.

Protocol for IHC Staining of Leu-enkephalin in Paraffin-Embedded Sections

• Tissue Preparation and Sectioning:

  • Fix fresh tissue by perfusion or immersion in 4% paraformaldehyde.[17]

  • Dehydrate the tissue through a graded series of ethanol (B145695) (e.g., 70%, 95%, 100%) and clear with xylene.[17][18]

  • Embed the tissue in paraffin (B1166041) wax and cut 5-15 µm thick sections using a microtome.[17]

  • Mount sections onto coated slides and dry overnight.[17]

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2-3 times, 5-10 minutes each) to remove paraffin.[17][19]

  • Rehydrate the sections by immersing them in a descending series of ethanol concentrations (100%, 95%, 70%, 50%) and finally in deionized water.[17][19]

• Antigen Retrieval (Optional but Recommended):

  • For optimal epitope exposure, perform heat-induced epitope retrieval (HIER). Immerse slides in a retrieval buffer (e.g., 10mM Sodium Citrate, pH 6.0) and heat in a microwave or water bath.[19] Allow to cool to room temperature.

• Staining Procedure:

  • Blocking Endogenous Peroxidase: Incubate sections in 0.3-3% hydrogen peroxide (H₂O₂) for 10-15 minutes to block endogenous peroxidase activity. Wash with PBS.[19]

  • Blocking Non-Specific Binding: Incubate sections in a blocking solution (e.g., 10% normal goat serum in PBS) for at least 30 minutes to prevent non-specific antibody binding.[19]

  • Primary Antibody Incubation: Drain the blocking solution and incubate sections with a specific primary antibody against Leu-enkephalin (e.g., Rabbit Anti-Leu-Enkephalin) diluted to its optimal concentration.[20] Incubate overnight at 4°C in a humidified chamber.

  • Secondary Antibody Incubation: Wash slides with PBS. Apply a biotinylated secondary antibody (e.g., Goat Anti-Rabbit IgG) and incubate for 30-60 minutes at room temperature.[18]

  • Signal Amplification: Wash slides with PBS. Apply an avidin-biotin complex (ABC) or other streptavidin-HRP conjugate and incubate for 30 minutes.[19]

  • Visualization: Wash slides with PBS. Apply a chromogen substrate solution, such as diaminobenzidine (DAB), until the desired brown staining intensity develops.[19]

  • Counterstaining: Lightly counterstain the nuclei with hematoxylin.[19]

• Dehydration and Mounting:

  • Dehydrate the sections through an ascending series of ethanol concentrations and clear with xylene.[19]

  • Mount a coverslip using a permanent mounting medium. Visualize under a brightfield microscope.

Receptor Autoradiography

This technique is used to map the distribution and density of receptors to which Leu-enkephalin binds, primarily δ-opioid receptors.

Protocol for δ-Opioid Receptor Autoradiography

• Tissue Preparation:

  • Rapidly freeze fresh animal brains or other tissues.

  • Using a cryostat, cut thin (e.g., 20 µm) tissue sections and thaw-mount them onto gelatin-coated slides.[21]

• Radioligand Incubation:

  • Incubate the mounted sections with a radiolabeled ligand specific for the δ-opioid receptor (e.g., [³H]DPDPE) or a general opioid antagonist (e.g., [³H]naloxone).[22][23] The incubation buffer should be optimized to promote specific binding.

  • To determine non-specific binding, incubate an adjacent set of sections in the same radioligand solution containing a high concentration of an unlabeled competing ligand.[24]

  • Incubate until equilibrium is reached (e.g., 15-60 minutes at room temperature).[21]

• Washing and Drying:

  • Quickly wash the slides in ice-cold buffer (e.g., three washes, 5 minutes each) to remove unbound radioligand.[21]

  • Perform a final brief dip in distilled water to remove buffer salts.[21]

  • Dry the slides rapidly under a stream of cool, dry air.

• Imaging and Analysis:

  • Appose the dried slides to a tritium-sensitive phosphor screen or autoradiographic film in a light-tight cassette.[21]

  • Expose for a period ranging from days to weeks, depending on the radioactivity.

  • Scan the phosphor screen using a phosphorimager or develop the film.[21]

  • Analyze the resulting image using densitometry software. The density of the signal in different anatomical regions corresponds to the density of the receptors. Specific binding is calculated by subtracting the non-specific binding signal from the total binding signal.[24]

Visualizations: Pathways and Workflows

The following diagrams illustrate key processes related to Leu-enkephalin's biology and its experimental investigation.

Caption: Experimental workflow for determining Leu-enkephalin distribution.

Caption: Leu-enkephalin signaling pathway via the δ-opioid receptor.

Caption: Biosynthesis and degradation pathway of Leu-enkephalin.

References

• 1. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 2. Endogenous Signaling Complexity in Neuropeptides- Leucine- and Methionine-Enkephalin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A dynorphinergic pathway of Leu-enkephalin production in rat substantia nigra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Regional distribution of leucine-enkephalin in hypothalamic and extrahypothalamic loci of the human nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. THE DISTRIBUTION OF METHIONINE-ENKEPHALIN AND LEUCINE-ENKEPHALIN IN THE BRAIN AND PERIPHERAL TISSUES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress [elifesciences.org]
• 10. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress in mice | eLife [elifesciences.org]
• 11. Highly sensitive in vivo detection of dynamic changes in enkephalins following acute stress in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The distribution of methionine-enkephalin and leucine-enkephalin in the brain and peripheral tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A specific radioimmunoassay for [Leu] and [Met]enkephalin applied to a HPLC separation of human CSF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. phoenixbiotech.net [phoenixbiotech.net]
• 15. phoenixbiotech.net [phoenixbiotech.net]
• 16. protocols.io [protocols.io]
• 17. Fluorescent IHC Protocol: Paraffin-embedded Tissue Sections: R&D Systems [rndsystems.com]
• 18. bosterbio.com [bosterbio.com]
• 19. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - TW [thermofisher.com]
• 20. phoenixbiotech.net [phoenixbiotech.net]
• 21. giffordbioscience.com [giffordbioscience.com]
• 22. Autoradiographic evidence for decrease in binding of mu- and delta-opioid receptors after subchronic [D-Ala2,D-Leu5]enkephalin treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Autoradiographic localization of opioid binding sites combined with immunogold detection of Leu-enkephalin, crustacean hyperglycaemic hormone and moult inhibiting hormone at the electron microscopic level in the sinus gland of the shore crab, Carcinus maenas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. giffordbioscience.com [giffordbioscience.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Solid-Phase Peptide Synthesis of Tyr-Gly-Gly-Phe-Leu (Leucine-Enkephalin)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern peptide chemistry, enabling the efficient synthesis of peptides by assembling amino acids on a solid support. This application note provides a detailed protocol for the synthesis of the pentapeptide Tyr-Gly-Gly-Phe-Leu, also known as Leucine-Enkephalin, a naturally occurring opioid peptide with significant interest in neuroscience and pharmacology. The protocol utilizes the widely adopted Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy, which offers mild reaction conditions and high yields. This document outlines the step-by-step procedure from resin preparation to final peptide cleavage and purification, providing a comprehensive guide for researchers.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purpose
Resins and Amino Acids
Fmoc-Leu-Wang Resin	-	-	Solid support with pre-loaded C-terminal amino acid
Fmoc-Phe-OH	C₂₄H₂₁NO₄	387.43	Phenylalanine building block
Fmoc-Gly-OH	C₁₇H₁₅NO₄	297.29	Glycine building block
Fmoc-Tyr(tBu)-OH	C₂₉H₃₁NO₅	459.56	Tyrosine (tBu protected) building block
Solvents
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Main solvent for washing and reactions
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent for resin swelling and washing
Reagents
Piperidine (B6355638)	C₅H₁₁N	85.15	Fmoc deprotection
N,N'-Diisopropylcarbodiimide (DIC)	C₇H₁₄N₂	126.20	Coupling reagent
Hydroxybenzotriazole (HOBt)	C₆H₅N₃O	135.12	Coupling additive to suppress racemization
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	Base for coupling reaction
Cleavage Cocktail
Trifluoroacetic Acid (TFA)	C₂HF₃O₂	114.02	Cleavage from resin and side-chain deprotection
Triisopropylsilane (TIS)	C₉H₂₂Si	158.36	Scavenger to prevent side reactions
Deionized Water	H₂O	18.02	Scavenger
Other
Diethyl ether (cold)	(C₂H₅)₂O	74.12	Peptide precipitation

Experimental Protocol

This protocol is designed for a 0.1 mmol synthesis scale.

Resin Preparation and Swelling

• Place 0.1 mmol of Fmoc-Leu-Wang resin into a solid-phase synthesis vessel.

• Add 5 mL of Dichloromethane (DCM) to the resin and allow it to swell for 30 minutes at room temperature with gentle agitation.

• Drain the DCM.

• Wash the resin three times with 5 mL of N,N-Dimethylformamide (DMF).

Fmoc Deprotection

• Add 5 mL of 20% piperidine in DMF to the swollen resin.

• Agitate the mixture for 3 minutes at room temperature.

• Drain the solution.

• Add another 5 mL of 20% piperidine in DMF and agitate for 10 minutes.

• Drain the solution and wash the resin five times with 5 mL of DMF to ensure complete removal of piperidine.

Amino Acid Coupling

This cycle is repeated for each amino acid in the sequence (Phe, Gly, Gly, Tyr).

• Activation of the Amino Acid: In a separate vial, dissolve 5 equivalents (0.5 mmol) of the corresponding Fmoc-amino acid (Fmoc-Phe-OH, Fmoc-Gly-OH, or Fmoc-Tyr(tBu)-OH) and 5 equivalents (0.5 mmol) of HOBt in 3 mL of DMF. Add 5 equivalents (0.5 mmol) of DIC and allow the mixture to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.

• Add 10 equivalents (1.0 mmol) of DIPEA to the reaction vessel.

• Agitate the reaction mixture for 1-2 hours at room temperature.

• Washing: Drain the coupling solution and wash the resin three times with 5 mL of DMF, followed by three times with 5 mL of DCM, and finally three times with 5 mL of DMF.

To ensure complete coupling, a ninhydrin (B49086) test can be performed after the washing step. A blue color indicates incomplete coupling, and the coupling step should be repeated.

Final Fmoc Deprotection

After the final amino acid (Fmoc-Tyr(tBu)-OH) has been coupled, perform the Fmoc deprotection step as described in section 2 to remove the N-terminal Fmoc group.

Cleavage and Deprotection

• Wash the deprotected peptide-resin three times with 5 mL of DCM and dry the resin under vacuum for at least 1 hour.

• Prepare the cleavage cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% deionized water. For 100 mg of resin, use approximately 2 mL of the cocktail.

• Add the cleavage cocktail to the dried peptide-resin.

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin twice with a small volume of fresh TFA and combine the filtrates.

Peptide Precipitation and Purification

• Precipitate the crude peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl ether.

• A white precipitate of the peptide should form. Allow the mixture to stand at -20°C for at least 30 minutes to maximize precipitation.

• Centrifuge the mixture and decant the ether.

• Wash the peptide pellet twice with cold diethyl ether.

• Dry the crude peptide under vacuum.

• The crude peptide can be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary

Parameter	Value	Notes
Synthesis Scale	0.1 mmol	Based on initial resin loading
Amino Acid Equivalents	5 eq	Per coupling reaction
Coupling Reagent Equivalents (DIC/HOBt)	5 eq / 5 eq	Per coupling reaction
Base Equivalents (DIPEA)	10 eq	Per coupling reaction
Deprotection Solution	20% Piperidine in DMF	-
Cleavage Cocktail	95% TFA / 2.5% TIS / 2.5% H₂O	-
Expected Crude Yield	70-90%	Varies based on synthesis efficiency
Expected Purity (after HPLC)	>95%	Dependent on purification success

Experimental Workflow Diagram

Caption: Workflow for the solid-phase synthesis of Tyr-Gly-Gly-Phe-Leu.

High-performance liquid chromatography (HPLC) purification of Tyr-Gly-Gly-Phe-Leu

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of the pentapeptide Tyr-Gly-Gly-Phe-Leu, also known as [Leu]-enkephalin, using High-Performance Liquid Chromatography (HPLC). The primary method described is Reversed-Phase HPLC (RP-HPLC), which is the most common and effective technique for purifying synthetic peptides.[1][2]

Introduction

Tyr-Gly-Gly-Phe-Leu is an endogenous opioid peptide with a wide range of biological activities. For its use in research, diagnostics, and therapeutic development, high purity is essential. Chemical synthesis of peptides results in a crude mixture containing the target peptide along with impurities such as deletion sequences, truncated peptides, and byproducts from deprotection steps.[1] RP-HPLC is a high-resolution chromatographic technique that separates molecules based on their hydrophobicity, making it ideal for purifying peptides from such complex mixtures.[2][3]

This protocol will focus on the use of a C18 stationary phase, a common choice for peptides with a molecular weight of less than 4000 Da.[] The mobile phase will consist of an aqueous solution with an organic modifier (acetonitrile) and an ion-pairing agent (trifluoroacetic acid).

Experimental Protocols

Materials and Equipment

• Sample: Crude Tyr-Gly-Gly-Phe-Leu, lyophilized powder

• Solvents:

  • HPLC-grade water

  • HPLC-grade acetonitrile (B52724) (ACN)

  • Trifluoroacetic acid (TFA), HPLC-grade

• Equipment:

  • Preparative HPLC system with a gradient pump, UV detector, and fraction collector

  • Reversed-phase C18 column (preparative scale, e.g., 250 x 21.2 mm, 5 µm particle size, 100-300 Å pore size)

  • Analytical HPLC system with a C18 column (e.g., 250 x 4.6 mm, 5 µm particle size) for purity analysis

  • Syringe filters (0.45 µm)

  • Lyophilizer (freeze-dryer)

  • Mass spectrometer (for identity confirmation)

Mobile Phase Preparation

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water. To prepare 1 L, add 1 mL of TFA to 999 mL of water.

• Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of ACN.

Trifluoroacetic acid (TFA) is used as an ion-pairing agent to improve peak shape and separation efficiency.[]

Sample Preparation

• Dissolve the crude lyophilized Tyr-Gly-Gly-Phe-Leu powder in a minimal volume of Mobile Phase A.

• If solubility is an issue due to the hydrophobicity of the peptide, a small amount of organic solvent like acetonitrile or dimethyl sulfoxide (B87167) (DMSO) can be used to initially dissolve the peptide, followed by dilution with Mobile Phase A.[5]

• Ensure the final sample concentration is appropriate to avoid overloading the column.

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[6]

Preparative HPLC Purification

• Column Equilibration: Equilibrate the preparative C18 column with 95% Mobile Phase A and 5% Mobile Phase B at a stable flow rate until the baseline on the UV detector is stable.

• Injection: Inject the filtered sample onto the column.

• Gradient Elution: Elute the peptide using a linear gradient of increasing Mobile Phase B. A shallow gradient is often optimal for separating closely eluting impurities.[6] An example gradient is shown in the table below.

• Detection: Monitor the elution of the peptide by measuring the UV absorbance at 220 nm (for the peptide backbone) and 280 nm (due to the tyrosine residue).[6][7]

• Fraction Collection: Collect fractions across the major peak corresponding to the target peptide.

Post-Purification Analysis and Processing

• Purity Analysis: Analyze the purity of each collected fraction using analytical RP-HPLC.

• Identity Confirmation: Confirm the identity of the purified peptide in the desired fractions using mass spectrometry.

• Pooling and Lyophilization: Pool the fractions that meet the desired purity level. Freeze the pooled fractions and lyophilize to obtain the purified Tyr-Gly-Gly-Phe-Leu as a white powder.[1]

Data Presentation

The following tables summarize typical parameters and expected results for the HPLC purification of Tyr-Gly-Gly-Phe-Leu.

Table 1: HPLC System and Operating Conditions

Parameter	Preparative HPLC	Analytical HPLC
Column	C18, 250 x 21.2 mm, 5 µm, 120 Å	C18, 250 x 4.6 mm, 5 µm, 120 Å
Mobile Phase A	0.1% TFA in Water	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile	0.1% TFA in Acetonitrile
Flow Rate	20.0 mL/min	1.0 mL/min
Detection	UV at 220 nm and 280 nm	UV at 220 nm
Injection Volume	1-5 mL (concentration dependent)	20 µL
Column Temp.	Ambient	Ambient

Table 2: Example Gradient Program for Preparative HPLC

Time (minutes)	% Mobile Phase B
0	5
5	5
65	45
70	95
75	95
80	5
90	5

Table 3: Expected Results (Illustrative)

Parameter	Value
Crude Purity	~70%
Purified Purity	>98%
Retention Time (Analytical)	~15-20 minutes (highly dependent on specific conditions)
Recovery	60-80%

Visualizations

Caption: Workflow for the HPLC purification of Tyr-Gly-Gly-Phe-Leu.

Caption: Factors influencing HPLC separation of peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. hplc.eu [hplc.eu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometric Characterization of Tyr-Gly-Gly-Phe-Leu

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyr-Gly-Gly-Phe-Leu, also known as Leucine Enkephalin, is a pentapeptide and an endogenous opioid neurotransmitter. Its role in pain modulation and other neurological processes makes it a significant target in neuroscience research and drug development. Accurate and detailed characterization of this peptide is crucial for understanding its physiological functions and for the development of novel therapeutics. Mass spectrometry (MS) offers a powerful suite of techniques for the qualitative and quantitative analysis of Tyr-Gly-Gly-Phe-Leu, providing precise molecular weight determination, amino acid sequencing, and sensitive quantification in complex biological matrices.

This document provides detailed application notes and experimental protocols for the characterization of Tyr-Gly-Gly-Phe-Leu using two primary mass spectrometry techniques: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS).

I. Qualitative Analysis: Sequencing and Structural Confirmation

A. MALDI-TOF Mass Spectrometry for Molecular Weight Determination

MALDI-TOF MS is a rapid and sensitive technique for determining the molecular weight of peptides. In this method, the analyte is co-crystallized with a matrix that absorbs laser energy, leading to soft ionization of the peptide and minimizing fragmentation.

Key Application: Rapidly confirm the identity and purity of synthetic or purified Tyr-Gly-Gly-Phe-Leu by verifying its monoisotopic mass.

B. ESI-Tandem Mass Spectrometry (MS/MS) for Peptide Sequencing

ESI-MS/MS is the gold standard for de novo sequencing of peptides. ESI generates multiply charged ions from the peptide in solution, which are then selected and fragmented in the mass spectrometer. The resulting fragment ions provide sequence-specific information. The primary fragment ions observed are b- and y-ions, which arise from cleavage of the peptide amide bonds.[1]

Key Application: Unambiguously determine the amino acid sequence of Tyr-Gly-Gly-Phe-Leu and identify any potential modifications.

II. Quantitative Analysis

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and selective method for the quantification of peptides in complex mixtures, such as plasma or tissue homogenates.[2] By using a stable isotope-labeled internal standard, accurate and precise quantification can be achieved.

Key Application: Determine the concentration of Tyr-Gly-Gly-Phe-Leu in biological samples to study its physiological or pathological levels.

Data Presentation

Parameter	Method	Result	Reference
Monoisotopic Mass ([M+H]⁺)	MALDI-TOF MS	556.2771 Da	[3]
Limit of Quantitation (LOQ)	LC-MS/MS	10 pg/mL	[2]
Linearity Range	LC-MS/MS	10 - 2000 pg/mL	[2]
Limit of Detection (LOD)	CZE-ESI-MS/MS	60 pM (115 zeptomole injected)	[4]
Linearity (R²)	CZE-ESI-MS/MS	0.9997	[4]

Experimental Protocols

Protocol 1: MALDI-TOF MS Analysis of Tyr-Gly-Gly-Phe-Leu

1. Materials:

• Tyr-Gly-Gly-Phe-Leu standard

• α-Cyano-4-hydroxycinnamic acid (CHCA) matrix

• Acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• Ultrapure water

• MALDI target plate

2. Sample and Matrix Preparation:

• Analyte Solution: Prepare a 1 mg/mL stock solution of Tyr-Gly-Gly-Phe-Leu in ultrapure water. Further dilute to 1 pmol/µL in 0.1% TFA in 50% ACN/water.

• Matrix Solution: Prepare a saturated solution of CHCA in 50% ACN/0.1% TFA. Vortex thoroughly and centrifuge to pellet any undissolved matrix.

3. Spotting Technique (Dried-Droplet Method):

• Pipette 1 µL of the matrix solution onto a spot on the MALDI target plate.

• Immediately add 1 µL of the analyte solution to the matrix droplet and mix gently by pipetting up and down.

• Allow the spot to air dry completely at room temperature, allowing for co-crystallization of the analyte and matrix.

4. Mass Spectrometer Settings (Consult Instrument Manual for Specifics):

• Ionization Mode: Positive

• Reflector Mode: On (for higher resolution)

• Mass Range: 500-700 Da

• Laser Intensity: Optimize for best signal-to-noise ratio, starting at a low setting and gradually increasing to minimize fragmentation.

• Calibration: Calibrate the instrument using a standard peptide mixture close to the mass range of the analyte.

Protocol 2: ESI-LC-MS/MS Sequencing of Tyr-Gly-Gly-Phe-Leu

1. Materials:

• Tyr-Gly-Gly-Phe-Leu standard

• HPLC-grade water

• HPLC-grade acetonitrile (ACN)

• Formic acid (FA), LC-MS grade

2. Sample Preparation:

• Prepare a 1 mg/mL stock solution of Tyr-Gly-Gly-Phe-Leu in ultrapure water.

• Dilute the stock solution to a final concentration of 10 µM in a solution of 75:25 (v/v) water:acetonitrile.

3. Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes.

• Flow Rate: 200 µL/min

• Injection Volume: 5 µL

4. Mass Spectrometer Settings (Example for a Q-TOF instrument):

• Ionization Mode: Positive Electrospray Ionization (ESI)

• Capillary Voltage: 3000 V[3]

• Cone Voltage: 30 V[3]

• MS1 Scan Range: 100-1000 m/z

• MS/MS Fragmentation: Collision-Induced Dissociation (CID)

• Collision Energy: Optimize for fragmentation of the precursor ion (m/z 556.27). Start with a collision energy of ~20-30 eV and adjust to obtain a rich fragmentation spectrum.

• Data Acquisition: Data-Dependent Acquisition (DDA), selecting the top 3-5 most intense ions from the MS1 scan for fragmentation.

Visualizations

Signaling Pathway of Tyr-Gly-Gly-Phe-Leu

Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin) is an endogenous ligand for opioid receptors, which are G-protein coupled receptors (GPCRs). Its binding initiates a signaling cascade that ultimately leads to a decrease in neuronal excitability.

Caption: Opioid receptor signaling cascade initiated by Leu-enkephalin.

Experimental Workflow for Tyr-Gly-Gly-Phe-Leu Characterization

The following diagram outlines the general workflow for the mass spectrometric analysis of Tyr-Gly-Gly-Phe-Leu, from sample preparation to data analysis.

Caption: Workflow for mass spectrometric analysis of Tyr-Gly-Gly-Phe-Leu.

References

• 1. Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ugent.be [ugent.be]
• 3. Quantitative Multiple Reaction Monitoring of Peptide Abundance Introduced via a Capillary Zone Electrophoresis-Electrospray Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Quantification of Tyr-Gly-Gly-Phe-Leu (Leucine Enkephalin) in Biological Samples using LC/MS

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive guide for the quantitative analysis of Tyr-Gly-Gly-Phe-Leu, an endogenous opioid peptide commonly known as Leucine Enkephalin, in biological matrices using Liquid Chromatography-Mass Spectrometry (LC-MS). Leucine Enkephalin is a pentapeptide with the amino acid sequence Tyr-Gly-Gly-Phe-Leu.[1] It plays a significant role in pain modulation and is a key target in neuroscience and pharmaceutical research.[2][3] Accurate quantification of this neuropeptide is crucial for understanding its physiological and pathological roles.

Introduction

Leucine Enkephalin is an endogenous ligand for opioid receptors, with a notable preference for the delta-opioid receptor.[4] Its activity is implicated in pain relief, mood regulation, and stress responses.[2][3] Given its low physiological concentrations and susceptibility to rapid degradation, highly sensitive and specific analytical methods are required for its quantification in complex biological samples such as plasma and brain tissue. LC-MS/MS has emerged as the gold standard for this application due to its superior sensitivity, selectivity, and robustness.[5]

This application note details a complete workflow, from sample preparation to data acquisition, for the reliable quantification of Tyr-Gly-Gly-Phe-Leu.

Experimental Protocols

Sample Preparation

The goal of sample preparation is to extract Tyr-Gly-Gly-Phe-Leu from the biological matrix while removing interfering substances like proteins and salts. Protein precipitation is a common and effective method.

Protocol for Plasma Samples:

• Thawing: Thaw frozen plasma samples on ice to prevent degradation of the peptide.

• Aliquoting: Aliquot 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add an appropriate internal standard (e.g., a stable isotope-labeled version of Tyr-Gly-Gly-Phe-Leu) to each sample to correct for matrix effects and variations in sample processing.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) (containing 1% formic acid to improve peptide stability and solubility) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube, avoiding disturbance of the protein pellet.

• Drying (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid and 5% acetonitrile).

• Final Centrifugation: Centrifuge the reconstituted sample at 14,000 x g for 5 minutes at 4°C to remove any remaining particulates.

• Transfer: Transfer the clear supernatant to an autosampler vial for LC-MS analysis.

Liquid Chromatography (LC) Conditions

A reversed-phase C18 column is typically used for the separation of Tyr-Gly-Gly-Phe-Leu from other sample components.

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 1

Table 1: LC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	60
5.1	95
6.0	95
6.1	5
8.0	5

Mass Spectrometry (MS) Conditions

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI) is recommended for high sensitivity and selectivity.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 2: MRM Transitions for Tyr-Gly-Gly-Phe-Leu

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Tyr-Gly-Gly-Phe-Leu	556.3	136.1	0.1	30	25
Tyr-Gly-Gly-Phe-Leu	556.3	278.1	0.1	30	20
Tyr-Gly-Gly-Phe-Leu (IS)	561.3	136.1	0.1	30	25

(Note: The m/z for the internal standard (IS) will vary depending on the specific labeled peptide used. The values provided are for a hypothetical +5 Da labeled standard.)

Data Presentation

The following table summarizes typical quantitative performance data for the LC/MS analysis of Tyr-Gly-Gly-Phe-Leu in plasma.

Table 3: Quantitative Performance Summary

Parameter	Result
Linearity Range	10 - 2000 pg/mL
Correlation Coefficient (r²)	> 0.99
Limit of Quantification (LOQ)	10 pg/mL
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	85 - 115%

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the key steps in the quantification of Tyr-Gly-Gly-Phe-Leu from biological samples.

Caption: Workflow for Tyr-Gly-Gly-Phe-Leu Quantification.

Leucine Enkephalin Signaling Pathway

Leucine Enkephalin exerts its effects primarily through the delta-opioid receptor, a G-protein coupled receptor (GPCR). The binding of Leucine Enkephalin to this receptor initiates a signaling cascade that ultimately leads to a decrease in neuronal excitability.

Caption: Leucine Enkephalin Signaling Pathway.

References

• 1. Enkephalin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. thebehavioralscientist.com [thebehavioralscientist.com]
• 4. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 5. Endogenous Signaling Complexity in Neuropeptides- Leucine- and Methionine-Enkephalin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Bioassays Measuring Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyr-Gly-Gly-Phe-Leu, or Leucine-enkephalin, is an endogenous opioid peptide that plays a significant role in pain modulation and other physiological processes.[1] It exerts its effects primarily by acting as an agonist at the delta-opioid receptor (δOR) and to a lesser extent, the mu-opioid receptor (µOR).[1] Both are G-protein coupled receptors (GPCRs) of the Gi/o class.[2] Accurate and reliable in vitro bioassays are crucial for understanding the pharmacology of Leucine-enkephalin, for screening novel opioid compounds, and for the development of new therapeutics.

These application notes provide detailed protocols for key in vitro bioassays used to measure the binding and functional activity of Leucine-enkephalin. The included assays are radioligand binding assays, functional cAMP inhibition assays, and β-arrestin recruitment assays.

Signaling Pathways of Leucine-enkephalin

Upon binding to δOR or µOR, Leucine-enkephalin initiates a cascade of intracellular signaling events. The canonical pathway involves the activation of inhibitory G-proteins (Gi/o), leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[2] Activated G-proteins also modulate ion channels, typically leading to the opening of inwardly rectifying potassium channels and the closing of voltage-gated calcium channels, which results in neuronal hyperpolarization and reduced neurotransmitter release.[2]

Furthermore, agonist binding can trigger the recruitment of β-arrestin proteins to the receptor.[1] This process is initially involved in receptor desensitization and internalization but can also initiate distinct, G-protein-independent signaling pathways. The relative activation of G-protein versus β-arrestin pathways is a key aspect of "biased agonism" and is an important consideration in modern drug development.

Caption: Leucine-enkephalin signaling pathways.

Data Presentation: Quantitative Analysis of Leucine-enkephalin Activity

The following table summarizes key quantitative data for Leucine-enkephalin and related compounds from various in vitro bioassays.

Compound	Assay Type	Receptor	Cell Line	Parameter	Value	Reference(s)
Leu⁵-enkephalin	Radioligand Binding	δOR	-	Kᵢ	1.26 nM	[1]
Leu⁵-enkephalin	Radioligand Binding	µOR	-	Kᵢ	1.7 nM	[1]
Leu-enkephalin	β-arrestin 2 Recruitment (ClickArr)	δOR	-	EC₅₀	~10 nM	[3]
Leu-enkephalin	β-arrestin 2 Recruitment (PathHunter)	δOR	-	EC₅₀	~10 nM	[3]
DPDPE	cAMP Inhibition	δOR	CHO	EC₅₀	1.3 nM	[4]

Experimental Protocols

Radioligand Competitive Binding Assay

This assay measures the binding affinity (Kᵢ) of Leucine-enkephalin for opioid receptors by quantifying its ability to displace a radiolabeled ligand.

a. Experimental Workflow

Caption: Radioligand competitive binding assay workflow.

b. Detailed Protocol

Materials:

• Receptor Source: Cell membranes from Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human δ-opioid or µ-opioid receptor.[5]

• Radioligand: [³H]DPDPE for δOR or [³H]DAMGO for µOR.[5]

• Test Compound: Leucine-enkephalin.

• Non-specific Binding Control: Naloxone (10 µM).[5]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[6]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[6]

• Glass Fiber Filters: Pre-soaked in 0.3% polyethyleneimine (PEI).[7]

• Scintillation Cocktail.

• 96-well plates.

• Cell harvester and scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture cells expressing the target opioid receptor to confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in ice-cold Lysis Buffer (50 mM Tris-HCl, pH 7.4 with protease inhibitors).[6]

  • Homogenize the cell suspension using a Dounce homogenizer.[6]

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.[7]

  • Wash the membrane pellet with fresh buffer and resuspend in Assay Buffer.

  • Determine the protein concentration using a BCA assay.[6]

• Binding Assay:

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: 50 µL of receptor membrane suspension, 50 µL of radioligand, and 50 µL of Assay Buffer.[6][7]

    • Non-specific Binding (NSB): 50 µL of receptor membrane suspension, 50 µL of radioligand, and 50 µL of 10 µM Naloxone.[6]

    • Competition: 50 µL of receptor membrane suspension, 50 µL of radioligand, and 50 µL of varying concentrations of Leucine-enkephalin.[6]

  • The final concentration of the radioligand should be at or below its Kd for the receptor.[6]

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.[6]

• Filtration and Counting:

  • Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.[6]

  • Wash the filters three times with ice-cold Wash Buffer.[6]

  • Transfer the filters to scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[6][7]

• Data Analysis:

  • Calculate the mean counts per minute (CPM) for each condition.

  • Determine Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).[6]

  • Plot the percentage of specific binding against the log concentration of Leucine-enkephalin.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of Leucine-enkephalin that displaces 50% of the specifically bound radioligand).[6]

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: cAMP Inhibition (HTRF)

This assay measures the ability of Leucine-enkephalin to inhibit adenylyl cyclase activity, leading to a decrease in intracellular cAMP levels. This protocol is based on the Homogeneous Time-Resolved Fluorescence (HTRF) competitive immunoassay principle.

a. Experimental Workflow

Caption: cAMP HTRF functional assay workflow.

b. Detailed Protocol

Materials:

• Cells: CHO or HEK293 cells stably expressing the human δ-opioid receptor.[4][8]

• Cell Culture Medium.

• Assay Buffer: e.g., HBSS with 20 mM HEPES.[8]

• Forskolin: To stimulate adenylyl cyclase.[8]

• Phosphodiesterase (PDE) inhibitor: e.g., IBMX, to prevent cAMP degradation.[8]

• Test Compound: Leucine-enkephalin.

• HTRF cAMP Assay Kit: Containing cAMP-d2 and anti-cAMP cryptate antibody.[8]

• White, low-volume 384-well plates.

• HTRF-compatible plate reader.

Procedure:

• Cell Preparation:

  • Culture cells to ~80-90% confluency.

  • Harvest and resuspend cells in assay buffer.

  • Dispense the cell suspension into a 384-well plate.[8]

• Assay:

  • Add varying concentrations of Leucine-enkephalin to the wells.

  • Add a fixed concentration of forskolin to all wells (except negative control) to stimulate cAMP production. The concentration of forskolin should be pre-determined to elicit a submaximal response (EC₈₀).

  • For control wells, add assay buffer with forskolin (positive control) or assay buffer alone (negative control).[8]

  • Incubate the plate for 30 minutes at room temperature.[8]

• Detection:

  • Lyse the cells and add the HTRF detection reagents according to the manufacturer's protocol. This typically involves adding the cAMP-d2 conjugate solution followed by the anti-cAMP cryptate antibody solution.[8]

  • Seal the plate and incubate for 60 minutes at room temperature, protected from light.[8]

• Measurement and Analysis:

  • Read the plate on an HTRF-compatible reader at 620 nm (donor emission) and 665 nm (acceptor emission).[8]

  • Calculate the 665/620 nm ratio for each well. The HTRF signal is inversely proportional to the cAMP concentration.

  • Plot the HTRF ratio against the log concentration of Leucine-enkephalin.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

Functional Assay: β-arrestin Recruitment (PathHunter)

This assay measures the recruitment of β-arrestin to the opioid receptor upon agonist stimulation, a key event in receptor desensitization and biased signaling. The PathHunter assay is based on enzyme fragment complementation (EFC).

a. Experimental Workflow

References

• 1. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment [frontiersin.org]
• 4. Human delta opioid receptor: a stable cell line for functional studies of opioids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Radiolabeling Tyr-Gly-Gly-Phe-Leu for Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the radiolabeling of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin, for use in receptor binding studies. The protocols focus on two common radiolabeling techniques: radioiodination with Iodine-125 (¹²⁵I) and tritiation with Hydrogen-3 (³H). Additionally, a comprehensive protocol for performing competitive radioligand binding assays to determine the affinity of the unlabeled peptide for opioid receptors is included.

Introduction

Tyr-Gly-Gly-Phe-Leu is a pentapeptide that acts as an agonist at opioid receptors, primarily the mu (µ) and delta (δ) subtypes.[1][2] Understanding the interaction of this peptide with its receptors is crucial for the development of novel analgesics and other therapeutics targeting the opioid system. Radiolabeled Tyr-Gly-Gly-Phe-Leu serves as an indispensable tool for in vitro and in vivo receptor binding assays, allowing for the characterization of receptor affinity, density, and distribution.

The choice of radionuclide depends on the specific application. ¹²⁵I, a gamma emitter, is suitable for high-sensitivity assays such as radioimmunoassays (RIAs) and in vitro autoradiography, and it offers high specific activity. ³H, a beta emitter, provides a more structurally analogous tracer with a longer half-life, making it ideal for receptor binding assays where minimal structural modification of the ligand is critical.

Data Presentation: Comparison of Radiolabeling Methods

The following table summarizes key quantitative data for different radiolabeled forms of Tyr-Gly-Gly-Phe-Leu and related enkephalins, providing a basis for selecting the appropriate tracer for specific research needs.

Radioligand	Radiolabeling Method	Specific Activity	Receptor Subtype	Binding Affinity (Ki)	Reference(s)
[¹²⁵I]Tyr-Gly-Gly-Phe-Leu	Chloramine-T or Iodogen	High (typically >1000 Ci/mmol)	µ-opioid, δ-opioid	Not explicitly found for ¹²⁵I-Tyr-Gly-Gly-Phe-Leu, but derivatives show nM affinity.
[³H]Tyr-Gly-Gly-Phe-Leu	Catalytic Hydrogenation/Exchange	High (e.g., 120 Ci/mmol)	µ-opioid	3.4 nM	[1][3]
[³H]Tyr-Gly-Gly-Phe-Leu	Catalytic Hydrogenation/Exchange	High (e.g., 120 Ci/mmol)	δ-opioid	4.0 nM	[1][3]
Unlabeled Tyr-Gly-Gly-Phe-Leu	N/A	N/A	µ-opioid	1.7 nM	[4]
Unlabeled Tyr-Gly-Gly-Phe-Leu	N/A	N/A	δ-opioid	1.26 nM	[4]

Experimental Protocols

Protocol 1: Radioiodination of Tyr-Gly-Gly-Phe-Leu with ¹²⁵I using the Chloramine-T Method

This protocol describes the direct radioiodination of the tyrosine residue of Tyr-Gly-Gly-Phe-Leu.

Materials:

• Tyr-Gly-Gly-Phe-Leu

• Na¹²⁵I

• Chloramine-T

• Sodium metabisulfite (B1197395)

• Phosphate (B84403) buffer (0.5 M, pH 7.5)

• Bovine Serum Albumin (BSA)

• Sephadex G-10 or equivalent size-exclusion chromatography column

• HPLC system with a reverse-phase C18 column

• Acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• Gamma counter

Procedure:

• Preparation: In a shielded fume hood, dissolve 10 µg of Tyr-Gly-Gly-Phe-Leu in 50 µL of 0.5 M phosphate buffer, pH 7.5.

• Radioiodination Reaction:

  • Add 1 mCi of Na¹²⁵I to the peptide solution.

  • Initiate the reaction by adding 20 µL of freshly prepared Chloramine-T solution (1 mg/mL in phosphate buffer).

  • Gently mix and incubate for 60 seconds at room temperature.

• Quenching the Reaction: Stop the reaction by adding 50 µL of sodium metabisulfite solution (2 mg/mL in phosphate buffer).

• Purification:

  • Size-Exclusion Chromatography: Immediately apply the reaction mixture to a pre-equilibrated Sephadex G-10 column. Elute with a suitable buffer (e.g., 0.1 M acetic acid containing 0.1% BSA). Collect fractions and identify the ¹²⁵I-labeled peptide peak using a gamma counter. This step separates the labeled peptide from unreacted ¹²⁵I.

  • Reverse-Phase HPLC: For higher purity, pool the radioactive fractions from the size-exclusion chromatography and inject them onto a reverse-phase C18 HPLC column. Elute with a linear gradient of acetonitrile in 0.1% TFA. Monitor the effluent with a UV detector (220 nm or 280 nm) and an in-line radioactivity detector. Collect the peak corresponding to the mono-iodinated Tyr-Gly-Gly-Phe-Leu.

• Determination of Specific Activity and Radiochemical Purity:

  • Radiochemical Purity: Analyze an aliquot of the purified product by analytical RP-HPLC to determine the percentage of radioactivity associated with the desired peptide peak.[5][6]

  • Specific Activity: Calculate the specific activity by dividing the total radioactivity (in Curies) by the total moles of the peptide.

Protocol 2: Tritiation of Tyr-Gly-Gly-Phe-Leu using Solid-Phase Catalytic Isotopic Exchange

This protocol describes the labeling of Tyr-Gly-Gly-Phe-Leu with tritium (B154650) gas using a solid catalyst. This method often involves the synthesis of a precursor with an unsaturated bond that can be reduced with tritium gas.[4][7]

Materials:

• Unsaturated precursor of Tyr-Gly-Gly-Phe-Leu (e.g., containing 4,5-didehydro-L-leucine)

• Palladium on charcoal (Pd/C) or other suitable catalyst

• Tritium (³H₂) gas

• Solvent (e.g., Dimethylformamide - DMF)

• HPLC system with a reverse-phase C18 column

• Liquid scintillation counter

Procedure:

• Preparation of Precursor: Synthesize the unsaturated precursor peptide using solid-phase peptide synthesis.[4]

• Catalytic Tritiation:

  • In a specialized tritium labeling apparatus, dissolve the precursor peptide in an appropriate solvent (e.g., DMF).

  • Add the catalyst (e.g., 10% Pd/C).

  • Introduce tritium gas into the reaction vessel and stir the mixture at room temperature for the desired time (e.g., 1-2 hours).

  • After the reaction, remove the excess tritium gas and the catalyst by filtration.

• Purification:

  • Purify the crude tritiated peptide by reverse-phase HPLC using a gradient of acetonitrile in 0.1% TFA.

  • Collect fractions and monitor the radioactivity of each fraction using a liquid scintillation counter.

  • Pool the fractions containing the purified [³H]Tyr-Gly-Gly-Phe-Leu.

• Determination of Specific Activity and Radiochemical Purity:

  • Radiochemical Purity: Assess the purity of the final product using analytical RP-HPLC with in-line radioactivity detection.

  • Specific Activity: Determine the specific activity by measuring the total radioactivity and quantifying the peptide concentration (e.g., by UV absorbance at 280 nm).

Protocol 3: Competitive Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Ki) of unlabeled Tyr-Gly-Gly-Phe-Leu for µ- and δ-opioid receptors using a radiolabeled ligand.

Materials:

• Cell membranes expressing µ- or δ-opioid receptors

• Radioligand: [³H]DAMGO (for µ-receptors) or [³H]DPDPE (for δ-receptors)

• Unlabeled Tyr-Gly-Gly-Phe-Leu

• Assay buffer: 50 mM Tris-HCl, pH 7.4

• Naloxone (B1662785) (for determining non-specific binding)

• 96-well filter plates (e.g., GF/B)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Membrane Preparation: Prepare cell membranes from tissues or cultured cells known to express the opioid receptor of interest. Homogenize the cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: 50 µL of assay buffer + 50 µL of radioligand (at a concentration near its Kd) + 100 µL of membrane suspension.

  • Non-specific Binding: 50 µL of a high concentration of naloxone (e.g., 10 µM) + 50 µL of radioligand + 100 µL of membrane suspension.

  • Competition: 50 µL of varying concentrations of unlabeled Tyr-Gly-Gly-Phe-Leu + 50 µL of radioligand + 100 µL of membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[4]

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor (unlabeled Tyr-Gly-Gly-Phe-Leu) concentration.

  • Use non-linear regression analysis to determine the IC₅₀ value (the concentration of competitor that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Opioid Receptor G-Protein Signaling Pathway.

Caption: Competitive Radioligand Binding Assay Workflow.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Regulation of Opioid Receptors by Their Endogenous Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tritium-labelling of Peptides and Proteins - DTU Health Tech [healthtech.dtu.dk]
• 4. Synthesis of [D-Ala2]Leu-enkephalin and [D-Ala2, D-Leu5]Leu-enkephalin with high specific tritiated activity in the leucine residue - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. A new electrochemical HPLC method for analysis of enkephalins and endomorphins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation and Evaluation at the Delta Opioid Receptor of a Series of Linear Leu-Enkephalin Analogues Obtained by Systematic Replacement of the Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of [D-Ala2]Leu-enkephalin and [D-Ala2, D-Leu5]Leu-enkephalin with high specific tritiated activity in the leucine residue - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) in Animal Models for Pain Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin (L-ENK), is an endogenous opioid peptide that plays a significant role in pain modulation. It primarily acts as an agonist at delta-opioid receptors (δOR) and to a lesser extent at mu-opioid receptors (µOR) in the central and peripheral nervous systems. Its analgesic properties make it a molecule of interest for pain research and the development of novel analgesics. However, its therapeutic potential is limited by its short half-life due to rapid degradation by peptidases.

These application notes provide an overview of the administration of Tyr-Gly-Gly-Phe-Leu in common animal models of pain research, including detailed protocols for behavioral assays and a summary of its signaling pathway.

Signaling Pathway of Tyr-Gly-Gly-Phe-Leu

Tyr-Gly-Gly-Phe-Leu exerts its analgesic effects by binding to and activating G-protein coupled opioid receptors, primarily the δOR and µOR. This activation initiates an intracellular signaling cascade that ultimately leads to a reduction in neuronal excitability and neurotransmitter release, thereby dampening pain signals.

Caption: Tyr-Gly-Gly-Phe-Leu Signaling Pathway

Data Presentation

The following tables provide a template for summarizing quantitative data from key pain assessment assays. Note: The data presented here are illustrative examples. Researchers should establish their own dose-response curves.

Table 1: Analgesic Effect of Tyr-Gly-Gly-Phe-Leu in the Tail-Flick Test (Rat)

Treatment Group	Dose (nmol, i.t.)	N	Baseline Latency (s)	Post-administration Latency (s) at 15 min
Vehicle (Saline)	-	10	2.5 ± 0.3	2.6 ± 0.4
Tyr-Gly-Gly-Phe-Leu	0.1	10	2.4 ± 0.2	3.5 ± 0.5
Tyr-Gly-Gly-Phe-Leu	0.3	10	2.6 ± 0.3	5.8 ± 0.7
Tyr-Gly-Gly-Phe-Leu	1.0	10	2.5 ± 0.2	7.2 ± 0.9
Morphine	10	10	2.5 ± 0.3	8.5 ± 1.0**
Intrathecal administration with peptidase inhibitors. **p < 0.01 compared to vehicle.

Table 2: Analgesic Effect of Tyr-Gly-Gly-Phe-Leu in the Hot Plate Test (Mouse)

Treatment Group	Dose (mg/kg, s.c.)	N	Baseline Latency (s)	Post-administration Latency (s) at 30 min
Vehicle (Saline)	-	10	10.2 ± 1.1	10.5 ± 1.3
Tyr-Gly-Gly-Phe-Leu	1	10	9.8 ± 1.0	12.1 ± 1.5
Tyr-Gly-Gly-Phe-Leu	5	10	10.1 ± 1.2	15.7 ± 1.8
Tyr-Gly-Gly-Phe-Leu	10	10	9.9 ± 1.1	19.3 ± 2.0
Morphine	10	10	10.3 ± 1.3	25.4 ± 2.5
p < 0.05, **p < 0.01 compared to vehicle.

Table 3: Anti-Allodynic Effect of Tyr-Gly-Gly-Phe-Leu in the Von Frey Test (Rat with CFA-induced inflammation)

Treatment Group	Dose (mg/kg, i.p.)	N	Baseline Withdrawal Threshold (g)	Post-administration Withdrawal Threshold (g) at 1 hr
Vehicle (Saline)	-	8	2.1 ± 0.4	2.3 ± 0.5
Tyr-Gly-Gly-Phe-Leu	5	8	2.3 ± 0.3	4.8 ± 0.7
Tyr-Gly-Gly-Phe-Leu	10	8	2.2 ± 0.4	7.1 ± 0.9
Tyr-Gly-Gly-Phe-Leu	20	8	2.4 ± 0.5	9.5 ± 1.1
Gabapentin	50	8	2.1 ± 0.3	10.2 ± 1.2**
p < 0.05, **p < 0.01 compared to vehicle.

Experimental Protocols

General Preparation of Tyr-Gly-Gly-Phe-Leu Solution

• Vehicle: Sterile, pyrogen-free saline (0.9% NaCl) is a commonly used vehicle.

• Preparation: Dissolve Tyr-Gly-Gly-Phe-Leu powder in the vehicle to the desired stock concentration.

• Storage: Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles. On the day of the experiment, thaw an aliquot and dilute it to the final desired concentrations with the vehicle.

Administration Workflow

Application Notes and Protocols for Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) in Primary Neuronal Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin, is an endogenous opioid pentapeptide that plays a significant role in neuromodulation. It exerts its effects primarily through the activation of delta (δ) and mu (μ) opioid receptors, which are G-protein coupled receptors (GPCRs) widely expressed in the central and peripheral nervous systems.[1] In the context of primary neuronal cell culture, Leucine-enkephalin is a valuable tool for investigating neuronal signaling, survival, and plasticity. These application notes provide an overview of its use, detailed experimental protocols, and expected outcomes based on published research.

Applications in Primary Neuronal Cultures

• Neuroprotection: Leucine-enkephalin and its synthetic analogs have been shown to exhibit neuroprotective properties against various insults, including excitotoxicity and ischemia. This makes it a compound of interest for studying mechanisms of neuronal cell death and survival.

• Neuromodulation: By activating opioid receptors, Leucine-enkephalin can modulate neuronal excitability, neurotransmitter release, and synaptic plasticity. Primary neuronal cultures offer a controlled environment to dissect these effects at the cellular and network level.

• Neuronal Development and Differentiation: Studies have indicated that enkephalins can influence neuronal process outgrowth, with effects being dependent on the duration and concentration of exposure.[2]

• Signal Transduction Research: As a well-characterized GPCR ligand, Leucine-enkephalin is an excellent tool for studying downstream signaling cascades, such as the MAPK/ERK pathway and the regulation of transcription factors like CREB.

Data Presentation

The following tables summarize quantitative data on the effects of Leucine-enkephalin and its stable synthetic analog, [D-Ala2, D-Leu5]enkephalin (DADLE), on primary neuronal cultures. DADLE is a potent delta-opioid receptor agonist and is often used to study the effects of delta-opioid receptor activation with greater stability than the native peptide.

Table 1: Effect of Leucine-enkephalin on Serotonergic Neuron Outgrowth

Treatment Condition	Concentration	Duration	Effect on [3H]5-HT Uptake (Measure of Outgrowth)	Reference
Single Dose	180 nM	3 and 5 days	Maximal stimulation (191% and 140% of control, respectively)	[2]
Daily Administration	18 nM	3 and 5 days	Maximal inhibition (59% and 38% of control, respectively)	[2]

Table 2: Neuroprotective Effects of DADLE on Primary Cortical Neurons Subjected to Oxygen-Glucose Deprivation (OGD)

DADLE Concentration	Assay	Outcome	Reference
1 µM	MTT Assay	Increased cell viability	[3]
1 µM	LDH Release Assay	Reduced LDH release (indicating less cell death)	[3]
Dose-dependent	MTT Assay	Dose-dependent protection against OGD-induced injury

Table 3: Electrophysiological Effects of Leucine-enkephalin on Neurons

Neuronal Type	Concentration Range	Effect	Reference
Rat Respiratory Center Neurons	10 nM - 1 µM	Membrane hyperpolarization and reduced spike activity	[1]
Mouse Dorsal Root Ganglion Neurons	20 nM - 5 µM	Decreased duration and amplitude of calcium-dependent action potentials

Signaling Pathways

Leucine-enkephalin binding to δ- and μ-opioid receptors initiates a cascade of intracellular events. A primary pathway involves the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels. Additionally, it activates the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway. Activated ERK can then translocate to the nucleus and phosphorylate transcription factors such as CREB (cAMP response element-binding protein), which in turn regulates the expression of genes involved in neuronal survival and plasticity.

Leucine-enkephalin signaling cascade.

Experimental Protocols

Protocol 1: Primary Cortical Neuron Culture from Embryonic Rats

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) rats.

Materials:

• Timed-pregnant Sprague-Dawley rat (E18)

• DMEM/F12 medium

• Neurobasal medium

• B-27 supplement

• GlutaMAX

• Penicillin-Streptomycin

• Trypsin-EDTA (0.25%)

• Fetal Bovine Serum (FBS), heat-inactivated

• Poly-D-lysine

• Laminin (B1169045)

• Sterile dissection tools

• Sterile conical tubes (15 mL and 50 mL)

• Cell culture plates or coverslips

Procedure:

• Coating Culture Surfaces:

  • Coat culture plates or coverslips with 100 µg/mL Poly-D-lysine in sterile water overnight at 37°C.

  • Wash three times with sterile water and allow to dry.

  • (Optional) For enhanced neuronal attachment and health, coat with 5 µg/mL laminin in sterile PBS for at least 2 hours at 37°C before use.

• Dissection and Dissociation:

  • Euthanize the pregnant rat according to approved institutional animal care and use committee (IACUC) protocols.

  • Harvest the embryos and place them in ice-cold Hanks' Balanced Salt Solution (HBSS).

  • Dissect the cortices from the embryonic brains under a dissecting microscope.

  • Transfer the cortices to a 15 mL conical tube and wash with HBSS.

  • Add 5 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 15 minutes.

  • Stop the trypsinization by adding an equal volume of DMEM/F12 with 10% FBS.

  • Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is obtained.

• Plating and Maintenance:

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin.

  • Determine cell viability and density using a hemocytometer and trypan blue exclusion.

  • Plate the neurons at a desired density (e.g., 2.5 x 10^5 cells/cm²) onto the pre-coated culture surfaces.

  • Incubate the cultures at 37°C in a humidified atmosphere of 5% CO2.

  • Perform a half-media change every 3-4 days.

Protocol 2: Treatment of Primary Neurons with Tyr-Gly-Gly-Phe-Leu

Materials:

• Primary neuronal cultures (e.g., cortical neurons at 7-10 days in vitro)

• Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) powder

• Sterile vehicle for dissolving the peptide (e.g., sterile water or culture medium)

• Sterile microcentrifuge tubes

Procedure:

• Preparation of Stock Solution:

  • Prepare a high-concentration stock solution of Tyr-Gly-Gly-Phe-Leu (e.g., 1 mM) in sterile water or culture medium.

  • Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Treatment of Cultures:

  • Thaw an aliquot of the stock solution on the day of the experiment.

  • Prepare serial dilutions of the peptide in pre-warmed culture medium to achieve the desired final concentrations.

  • Carefully remove half of the medium from the neuronal cultures and replace it with an equal volume of the medium containing the appropriate concentration of Tyr-Gly-Gly-Phe-Leu.

  • For control wells, add an equal volume of medium containing the vehicle alone.

  • Return the cultures to the incubator for the desired treatment duration (e.g., 24, 48, or 72 hours).

Protocol 3: Assessment of Neuronal Viability using MTT Assay

This colorimetric assay measures the metabolic activity of viable cells.

Materials:

• Treated primary neuronal cultures in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Following the treatment period with Tyr-Gly-Gly-Phe-Leu, add 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 2-4 hours, allowing viable cells to convert MTT into formazan (B1609692) crystals.

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Incubate the plate at room temperature in the dark for at least 2 hours (or overnight).

• Measure the absorbance at 570 nm using a plate reader.

• Express the results as a percentage of the vehicle-treated control.

Protocol 4: Western Blotting for p-ERK and p-CREB

This protocol allows for the detection of the activation of the ERK and CREB signaling pathways.

Materials:

• Treated primary neuronal cultures

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-p-ERK, anti-ERK, anti-p-CREB, anti-CREB)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cells in lysis buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Experimental Workflow Visualization

Workflow for studying Tyr-Gly-Gly-Phe-Leu effects.

Conclusion

Tyr-Gly-Gly-Phe-Leu is a versatile tool for studying various aspects of neuronal function in primary cell cultures. The provided protocols and data offer a foundation for researchers to design and execute experiments investigating its neuroprotective, neuromodulatory, and signaling properties. Careful consideration of treatment duration and concentration is crucial, as the effects of this peptide can be complex and context-dependent.

References

• 1. Frontiers | Opioid Receptor-Mediated Regulation of Neurotransmission in the Brain [frontiersin.org]
• 2. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of leucine-enkephalin on potassium currents in neurons in the rat respiratory center in vitro | springermedicine.com [springermedicine.com]

Application Note: Electrochemical Detection of Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) with Fast-Scan Cyclic Voltammetry

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide for the sensitive and selective detection of the neuropeptide Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) using fast-scan cyclic voltammetry (FSCV) at carbon-fiber microelectrodes (CFMEs).

Introduction

Leucine-enkephalin (Leu-enkephalin) is an endogenous opioid pentapeptide with the amino acid sequence Tyr-Gly-Gly-Phe-Leu. It plays a crucial role in pain modulation, reward processing, and stress responses. Understanding its real-time dynamics in biological systems is of significant interest in neuroscience and drug development. Fast-scan cyclic voltammetry is a powerful electrochemical technique that offers the high temporal and spatial resolution necessary to monitor the rapid fluctuations of neurochemicals like Leu-enkephalin in vivo and in vitro.[1]

The electrochemical detection of Leu-enkephalin is achieved through the oxidation of its N-terminal tyrosine residue.[1][2] The phenolic hydroxyl group of tyrosine is electroactive and can be oxidized at a carbon electrode surface. However, this process can lead to electrode fouling and interference from other endogenous electroactive species. To overcome these challenges, a specialized voltammetric waveform, known as the modified sawhorse waveform (MSW), has been developed to enhance sensitivity and selectivity for tyrosine-containing peptides.[1][3][4][5]

Principle of Detection

The core principle of this application is the electrochemical oxidation of the tyrosine residue within the Leu-enkephalin peptide. When a specific potential waveform is applied to a carbon-fiber microelectrode, the tyrosine moiety undergoes a one-electron, one-proton transfer, generating a tyrosyl radical.[6] This electron transfer results in a measurable current that is proportional to the concentration of Leu-enkephalin at the electrode surface.

The use of FSCV with a high scan rate allows for the rapid cycling of the potential, which minimizes the adsorption of oxidation byproducts that can passivate, or "foul," the electrode surface.[2][6] The MSW further refines this by incorporating multiple scan rates within a single voltammetric sweep to selectively target the oxidation potential of tyrosine while minimizing interference from other neurochemicals, such as catecholamines.[1][3][4]

Quantitative Data

The following table summarizes the performance characteristics for the detection of Met-enkephalin using the MSW 2.0 waveform, which can be considered indicative for Leu-enkephalin detection.

Parameter	Value	Notes
Waveform	Modified Sawhorse Waveform (MSW 2.0)	Optimized for tyrosine-containing peptides.[3][4]
Analyte	Met-enkephalin (as a proxy for Leu-enkephalin)	Detection is based on the shared tyrosine residue.
Sensitivity	3-fold increase with MSW 2.0 compared to MSW 1.0	Specific sensitivity values are dependent on electrode geometry and surface condition.[3][4]
Limit of Detection (LOD)	Not explicitly stated, but FSCV can achieve nM sensitivity.	The high sensitivity of FSCV allows for the detection of low concentrations of neurotransmitters.[7]
Selectivity	High against catecholamines and pH shifts.	The MSW is designed to distinguish the tyrosine oxidation peak from common interferents.[2][3][4]
Temporal Resolution	Sub-second	FSCV is capable of monitoring rapid changes in analyte concentration.[1][2]

Experimental Protocols

This section details the necessary protocols for the electrochemical detection of Leu-enkephalin using FSCV.

Protocol 1: Carbon-Fiber Microelectrode (CFME) Fabrication

• Aspiration: Aspirate a single T-650 carbon fiber (7 µm diameter) into a glass capillary (1 mm inner diameter, 2 mm outer diameter).[1]

• Pulling: Use a vertical micropipette puller to seal the glass around the carbon fiber, creating a sharp tip.

• Cutting: Under a microscope, carefully cut the exposed carbon fiber to a length of approximately 100 µm.[1]

• Backfilling: Establish an electrical connection by inserting a silver wire into the back of the capillary and securing it with silver paint.[1]

• Curing: Allow the electrode to cure overnight to ensure a stable connection.

Protocol 2: Electrode Conditioning

• Initial Conditioning: Apply a triangular waveform from -0.4 V to +1.3 V at a scan rate of 400 V/s and a frequency of 60 Hz for 20 minutes in a buffered solution (e.g., phosphate-buffered saline, pH 7.4).[1]

• Waveform-Specific Conditioning: Immediately prior to use, condition the electrode with the chosen detection waveform (MSW 2.0) at its operational frequency (e.g., 10 Hz) for at least 15 minutes.[1] This step stabilizes the background current.

Protocol 3: FSCV Data Acquisition

• Apparatus Setup: Place the conditioned CFME and a Ag/AgCl reference electrode in a flow-injection analysis system or the experimental chamber containing the sample.

• Solution: Use an appropriate buffer, such as artificial cerebrospinal fluid (aCSF) or phosphate-buffered saline (PBS), at pH 7.4.

• Waveform Application: Apply the Modified Sawhorse Waveform 2.0 (MSW 2.0) at a frequency of 10 Hz. The parameters for MSW 2.0 are as follows:

  • Ramp from a holding potential of -0.4 V to +0.7 V at 100 V/s.[3][4]

  • Immediately ramp from +0.7 V to +1.3 V at 600 V/s.[3][4]

  • Hold the potential at +1.3 V for 3.0 ms.[3][4]

  • Ramp back down to -0.4 V at 100 V/s.[3][4]

• Data Recording: Record the resulting current as a function of the applied potential. Data is typically visualized as a cyclic voltammogram (CV) and a color plot showing current changes over time.

• Background Subtraction: The current recorded in the absence of the analyte is subtracted from the current recorded in its presence to generate a background-subtracted CV, which is characteristic of the analyte.

Protocol 4: Calibration

• Flow System: Use a flow-injection analysis (FIA) system to introduce known concentrations of Leu-enkephalin to the electrode.

• Standard Solutions: Prepare a series of Leu-enkephalin standard solutions in the same buffer used for the experiment.

• Injections: Inject boluses of the standard solutions into the flow stream and record the peak oxidation current for each concentration.

• Calibration Curve: Plot the peak oxidation current (from the background-subtracted CVs) against the concentration of Leu-enkephalin to generate a calibration curve. This curve can then be used to determine the concentration of unknown samples.

Visualizations

Electrochemical Oxidation Pathway of Tyrosine Residue

Caption: Electrochemical oxidation of the tyrosine residue in Leu-enkephalin at a carbon electrode.

Experimental Workflow for FSCV Detection

Caption: Workflow for the detection of Leu-enkephalin using fast-scan cyclic voltammetry.

References

• 1. Electrochemical Quantification of Enkephalin Peptides Using Fast-Scan Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiple scan rate voltammetry for selective quantification of real-time enkephalin dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Characterization of a Multiple-Scan-Rate Voltammetric Waveform for Real-Time Detection of Met-Enkephalin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modified Sawhorse Waveform for the Voltammetric Detection of Oxytocin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Advances in Fast-Scan Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrochemical Quantification of Enkephalin Peptides Using Fast-Scan Cyclic Voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of the opioid peptide Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin) in plasma and buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is the typical stability of Leu-enkephalin in plasma?

Leu-enkephalin is notoriously unstable in plasma due to rapid enzymatic degradation.[1][2] Its half-life is very short, often reported to be less than 10 minutes in rat plasma.[3][4] One study measured the half-life of Leu-enkephalin in rat plasma to be approximately 9.4 minutes.[5] This rapid degradation is a significant hurdle for its therapeutic use.[1][2]

Q2: What are the primary degradation pathways for Leu-enkephalin in plasma?

The primary degradation of Leu-enkephalin in plasma is due to enzymatic hydrolysis by peptidases.[6][7] The two main cleavage sites are:

• Tyr¹-Gly² bond: Cleavage by aminopeptidases, releasing Tyrosine.[3][8]

• Gly³-Phe⁴ bond: Cleavage by endopeptidases like neprilysin (Neutral Endopeptidase) and angiotensin-converting enzyme (ACE), releasing the dipeptide Phe-Leu.[3][8]

Q3: What are the major degradation products of Leu-enkephalin in plasma?

The major degradation products identified in plasma are:

• Tyrosine

• Gly-Gly-Phe-Leu

• Tyr-Gly-Gly

• Phe-Leu[3][8][9]

Q4: How does pH affect the stability of Leu-enkephalin in buffer solutions?

The stability of Leu-enkephalin in aqueous solutions is pH-dependent. The maximal stability for enkephalins in aqueous solution is observed at a pH of approximately 5.0. Deviations from this optimal pH can lead to increased chemical degradation.

Q5: What are the general strategies to improve the stability of Leu-enkephalin?

Strategies to enhance the stability of Leu-enkephalin can be broadly categorized into chemical modifications and formulation approaches.[10]

• Chemical Modifications:

  • D-Amino Acid Substitution: Replacing L-amino acids with their D-isomers to increase resistance to proteolysis.[11]

  • N-methylation: Methylating the peptide bonds to sterically hinder protease activity.[12]

  • Cyclization: Creating a cyclic peptide structure to protect against exopeptidases.[13]

  • PEGylation: Attaching polyethylene (B3416737) glycol (PEG) chains to shield the peptide from enzymes.[14][15]

  • Lipidation: Adding lipid chains to promote binding to plasma proteins like albumin, extending half-life.

  • Incorporation of Unnatural Amino Acids: Introducing non-proteinogenic amino acids to resist enzymatic cleavage.

  • Prodrugs: Modifying the peptide into a prodrug form that is more stable and converts to the active peptide in vivo.[1][2]

• Formulation Approaches:

  • Use of Enzyme Inhibitors: Including peptidase inhibitors in the formulation to block the action of degrading enzymes.[6][7]

  • pH Optimization: Buffering the solution to the optimal pH for stability (around pH 5.0).

  • Encapsulation: Using delivery systems like liposomes or nanoparticles to protect the peptide.

Troubleshooting Guides

Problem: Rapid degradation of Leu-enkephalin observed in a plasma stability assay.

Possible Cause	Troubleshooting/Optimization Steps
High Peptidase Activity in Plasma	1. Include Enzyme Inhibitors: Add a cocktail of peptidase inhibitors (e.g., bestatin (B1682670) for aminopeptidases, thiorphan (B555922) for neprilysin) to the plasma before adding the peptide.[16] 2. Heat Inactivation (for control experiments): Heat-inactivate the plasma (e.g., 56°C for 30 minutes) to denature endogenous enzymes. Note that this will also denature other plasma proteins and may not be suitable for all experimental goals.
Incorrect Sample Handling	1. Use Anticoagulants: Collect blood in tubes containing anticoagulants like EDTA, which can inhibit some metalloproteases. 2. Minimize Freeze-Thaw Cycles: Use freshly collected plasma or plasma that has undergone a minimal number of freeze-thaw cycles, as this can affect enzyme activity. 3. Maintain Low Temperature: Keep plasma samples on ice during preparation to minimize enzymatic activity before the start of the incubation at 37°C.
Suboptimal Assay Conditions	1. Optimize Incubation Time: If the peptide degrades too quickly, shorten the incubation time points to accurately determine the initial degradation rate. 2. Ensure Proper Quenching: Immediately stop the enzymatic reaction at each time point by adding a strong acid (e.g., trichloroacetic acid) or a sufficient volume of organic solvent (e.g., acetonitrile) to precipitate plasma proteins and denature enzymes.

Problem: Low recovery of Leu-enkephalin from buffer solution.

Possible Cause	Troubleshooting/Optimization Steps
Adsorption to Surfaces	1. Use Low-Binding Labware: Employ low-protein-binding microcentrifuge tubes and pipette tips. 2. Include a Surfactant: Add a small amount of a non-ionic surfactant (e.g., Tween 20 at 0.01-0.1%) to the buffer to reduce non-specific binding.
Aggregation	1. Adjust Peptide Concentration: High concentrations can promote aggregation. Test a range of concentrations to find the optimal solubility. 2. Modify Buffer Composition: Altering the pH or ionic strength of the buffer can sometimes improve solubility and reduce aggregation.
Chemical Instability	1. Optimize pH: Ensure the buffer pH is around 5.0 for maximal stability. 2. Protect from Light and Oxygen: For long-term storage, protect the solution from light and consider de-gassing the buffer to remove dissolved oxygen, which can cause oxidation of the Tyrosine residue. Store frozen at -20°C or -80°C.

Quantitative Data Summary

The following table summarizes the reported half-life of Leu-enkephalin and its modified analogs in plasma.

Peptide	Modification	Plasma Source	Half-life (t½)	Reference
Leu-enkephalin	None	Rat	~9.4 min	[5]
Leu-enkephalin	None	Rat	< 10 min	[3][4]
[3-Fluoro-Phe⁴]-Leu-enkephalin	Substitution at Phe⁴	Rat	82.3 min	[3][17]
Other meta-substituted Phe⁴ analogs	Substitution at Phe⁴	Rat	> 20 min	[3][17]
Lipoamino acid derivative (D-isomer)	N-terminal lipoamino acid	Human	Significantly more stable than the L-isomer	[18]
KK-103	Prodrug	Mouse	Markedly increased stability compared to Leu-enkephalin	[1][2]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

This protocol outlines a general procedure to determine the half-life of Leu-enkephalin or its analogs in plasma.

• Preparation of Solutions:

  • Prepare a stock solution of the test peptide (e.g., 1 mg/mL) in an appropriate solvent (e.g., water or DMSO).

  • Prepare a working solution by diluting the stock solution in assay buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a quenching solution (e.g., acetonitrile (B52724) with an internal standard for LC-MS/MS analysis).

• Incubation:

  • Thaw frozen plasma (e.g., rat, human) on ice.

  • Pre-warm the plasma to 37°C in a water bath for 5-10 minutes.

  • Initiate the reaction by adding a small volume of the peptide working solution to the pre-warmed plasma to achieve the desired final concentration (e.g., 1-10 µM).

  • Incubate the mixture at 37°C with gentle shaking.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 2, 5, 10, 20, 30, 60 minutes), withdraw an aliquot of the plasma-peptide mixture.

  • Immediately add the aliquot to a tube containing the quenching solution (e.g., 3 volumes of cold acetonitrile).

• Sample Processing:

  • Vortex the quenched samples vigorously to ensure complete protein precipitation.

  • Centrifuge the samples at high speed (e.g., >12,000 x g) for 10-15 minutes at 4°C.

  • Carefully collect the supernatant for analysis.

• Analysis:

  • Analyze the supernatant using a validated analytical method, such as LC-MS/MS, to quantify the remaining parent peptide.[19][20][21]

  • Plot the percentage of remaining peptide against time.

  • Calculate the half-life (t½) by fitting the data to a first-order decay model.[4]

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of a Modified Leu-enkephalin Analog

This protocol provides a general workflow for synthesizing a modified Leu-enkephalin analog, for example, with a D-amino acid substitution.

• Resin Preparation:

  • Start with a suitable solid support resin, such as Fmoc-Leu-Wang resin.[3]

  • Swell the resin in a suitable solvent like dimethylformamide (DMF).

• Fmoc Deprotection:

  • Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the N-terminus of the resin-bound amino acid using a solution of piperidine (B6355638) in DMF (e.g., 20% v/v).

• Amino Acid Coupling:

  • Activate the carboxyl group of the next Fmoc-protected amino acid (e.g., Fmoc-Phe-OH) using a coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed.

  • Monitor the completion of the coupling reaction using a qualitative test (e.g., ninhydrin (B49086) test).

• Iterative Cycles:

  • Repeat the deprotection and coupling steps for each subsequent amino acid in the peptide sequence (Gly, Gly, Tyr), using the desired modified amino acid (e.g., Fmoc-D-Gly-OH) at the appropriate position.

• Cleavage and Deprotection:

  • Once the synthesis is complete, wash the resin thoroughly.

  • Cleave the peptide from the resin and simultaneously remove the side-chain protecting groups using a cleavage cocktail (e.g., trifluoroacetic acid (TFA) with scavengers like water and triisopropylsilane).[3]

• Purification and Characterization:

  • Precipitate the crude peptide in cold diethyl ether.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[22]

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., LC-MS/MS) and analytical HPLC.

Visualizations

Caption: Enzymatic degradation pathways of Tyr-Gly-Gly-Phe-Leu in plasma.

Caption: General workflow for an in vitro plasma stability assay.

Caption: Strategies to improve the stability of Leu-enkephalin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Novel Leu-Enkephalin Prodrug Produces Pain-Relieving and Antidepressant Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review [mdpi.com]
• 6. Enzymes and inhibitors in leu-enkephalin in metabolism in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Role of enzymes and inhibitors in leu-enkephalin metabolism in rabbit and human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inactivation of enkephalin by brain enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Leu-enkephalin degradation by a soluble enzyme preparation from calf-brain striatum using reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Peptide Derived Ligands for the Discovery of Safer Opioid Analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Extending Drug Half-Life through PEGylation - Creative Biolabs [half-life-extension.creative-biolabs.com]
• 15. creativepegworks.com [creativepegworks.com]
• 16. Plasma uptake and in vivo metabolism of [Leu]enkephalin following its intraperitoneal administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. DSpace [kuscholarworks.ku.edu]
• 19. Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ugent.be [ugent.be]
• 21. lmbka.ugent.be [lmbka.ugent.be]
• 22. researchgate.net [researchgate.net]

Troubleshooting low yield in solid-phase synthesis of Tyr-Gly-Gly-Phe-Leu

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the solid-phase peptide synthesis (SPPS) of the pentapeptide Tyr-Gly-Gly-Phe-Leu, also known as Leucine enkephalin.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in the solid-phase synthesis of Tyr-Gly-Gly-Phe-Leu?

Low yield in the SPPS of Tyr-Gly-Gly-Phe-Leu can stem from several factors. The primary culprits are typically incomplete deprotection of the Fmoc group, poor coupling efficiency of the amino acids, and the occurrence of side reactions.[1] Peptide aggregation, particularly due to the Gly-Gly sequence and the overall hydrophobic nature of the peptide, can also hinder reaction kinetics and lead to lower yields.[2] Additionally, diketopiperazine formation is a known side reaction, especially involving the Gly-Gly sequence at the C-terminus, which can result in the cleavage of the dipeptide from the resin.[2]

Q2: My final product shows a lower molecular weight than expected in the mass spectrum. What could be the cause?

A lower than expected molecular weight typically indicates the presence of deletion sequences, which are peptides missing one or more amino acids.[1] This is often a result of incomplete coupling reactions during the synthesis. To confirm this, you can perform a Kaiser test after the coupling step, where a positive result indicates unreacted free amines on the resin.[1]

Q3: I'm observing a significant peak in my HPLC with a mass corresponding to a dipeptide. What is happening?

The observation of a dipeptide as a major byproduct is likely due to diketopiperazine (DKP) formation. This side reaction is particularly common when glycine (B1666218) is one of the first two amino acids at the C-terminus of the peptide.[2] The deprotected N-terminal amine of the second amino acid can attack the ester linkage of the first amino acid to the resin, leading to the cleavage of the dipeptide from the solid support as a cyclic diketopiperazine.[2]

Q4: Are there any specific challenges associated with the amino acids in the Tyr-Gly-Gly-Phe-Leu sequence?

Yes, several amino acids in this sequence present specific challenges:

• Tyrosine (Tyr): The phenolic hydroxyl group of tyrosine is nucleophilic and can undergo side reactions if not properly protected.[3] During cleavage with trifluoroacetic acid (TFA), the benzyl (B1604629) protecting group can migrate from the oxygen to the aromatic ring, forming 3-benzyltyrosine as a significant impurity.[4]

• Glycine (Gly): The lack of a side chain in glycine provides high conformational flexibility, which can promote the formation of secondary structures like β-sheets, leading to peptide aggregation.[2] The Gly-Gly motif is known to be problematic in this regard.[2]

• Phenylalanine (Phe) and Leucine (Leu): These hydrophobic residues contribute to the overall hydrophobicity of the peptide, which can increase the likelihood of aggregation during synthesis.[5]

Q5: How can I monitor the progress of my synthesis to identify potential issues early on?

Regular monitoring of the deprotection and coupling steps is crucial for a successful synthesis. The Kaiser test is a widely used qualitative colorimetric assay to detect the presence of free primary amines.[6][7] A positive result (intense blue color) after a deprotection step indicates successful Fmoc removal, while a negative result (yellow or colorless) after a coupling step suggests a complete reaction.[6] For a more quantitative assessment, a small amount of the resin can be cleaved and the peptide analyzed by HPLC and mass spectrometry at various stages of the synthesis.[8][9]

Troubleshooting Guide

Data Presentation

Table 1: Expected Molecular Weights of Tyr-Gly-Gly-Phe-Leu and Potential Deletion Sequences

Peptide Sequence	Molecular Formula	Average Molecular Weight (Da)	Monoisotopic Molecular Weight (Da)
Tyr-Gly-Gly-Phe-Leu (Target)	C28H37N5O7	555.62	555.2693
Gly-Gly-Phe-Leu	C19H28N4O5	392.45	392.2060
Tyr-Gly-Phe-Leu	C26H34N4O6	500.57	500.2427
Tyr-Gly-Gly-Leu	C19H28N4O6	408.45	408.1958
Tyr-Gly-Gly-Phe	C22H26N4O6	442.47	442.1852

Data sourced from PubChem CID 44355878 and calculated for other sequences.

Table 2: Comparison of Cleavage Cocktails for Peptides Containing Tyrosine

Cleavage Cocktail	Composition (v/v)	Key Scavengers & Their Roles	Recommended Use
Reagent K	82.5% TFA, 5% Phenol (B47542), 5% Water, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	Phenol: Scavenges carbocations, particularly effective in preventing benzyl group migration on Tyr.[4] Thioanisole & EDT: "Soft" scavengers that also help in deprotection.[4]	A robust, general-purpose cocktail for peptides with sensitive residues like Tyr, Met, Cys, and Trp.[4][10]
Reagent B	88% TFA, 5% Phenol, 5% Water, 2% Triisopropylsilane (TIS)	TIS: A "hard" scavenger, very effective at reducing carbocations.[10]	A less odorous alternative to Reagent K, suitable for many sequences but may not prevent methionine oxidation.[4][10]
TFA/TIS/Water	95% TFA, 2.5% TIS, 2.5% Water	TIS: Primary scavenger for carbocations.[4]	A simpler, effective cocktail for peptides that do not contain other highly sensitive residues.[4]

Experimental Protocols

Protocol 1: Kaiser Test (Qualitative)

This protocol is for the qualitative assessment of free primary amines on the resin.[6][7]

Reagents:

• Reagent A: Dissolve 16.5 mg of KCN in 25 mL of distilled water. Dilute 1.0 mL of this solution with 49 mL of pyridine.[7]

• Reagent B: Dissolve 1.0 g of ninhydrin (B49086) in 20 mL of n-butanol.[7]

• Reagent C: Dissolve 40 g of phenol in 20 mL of n-butanol.[7]

Procedure:

• Transfer a small sample of resin beads (10-15 beads) to a small test tube.

• Wash the beads thoroughly with DMF to remove any residual reagents and decant the solvent.

• Add 2-3 drops of each Reagent A, B, and C to the test tube.

• Heat the test tube at 100-110°C for 5 minutes.[6][7]

• Observe the color of the beads and the solution.

Interpretation of Results:

• Intense Blue Color: Positive result, indicating the presence of free primary amines (successful deprotection or incomplete coupling).

• Yellow/Colorless: Negative result, indicating the absence of free primary amines (successful coupling).

Protocol 2: Test Cleavage and Analysis

This protocol describes a small-scale cleavage to assess the progress and purity of the synthesis.[11]

Materials:

• Peptide-resin (approx. 10-20 mg)

• Cleavage cocktail (e.g., Reagent K, see Table 2)

• Cold diethyl ether

• Microcentrifuge tubes

• HPLC system

• Mass spectrometer

Procedure:

• Place a small amount of dried peptide-resin into a microcentrifuge tube.

• Add the cleavage cocktail (approx. 200-500 µL) to the resin.

• Allow the reaction to proceed at room temperature for 1-2 hours with occasional agitation.

• Filter the cleavage mixture through a small cotton plug into a new microcentrifuge tube containing cold diethyl ether (approx. 1 mL).

• A white precipitate of the crude peptide should form.

• Centrifuge the tube to pellet the peptide.

• Decant the ether and wash the pellet with cold ether twice.

• Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Dissolve the crude peptide in a suitable solvent (e.g., 50% acetonitrile (B52724) in water with 0.1% TFA) for HPLC and mass spectrometry analysis.

Protocol 3: Reversed-Phase HPLC (RP-HPLC) Analysis

This is a general protocol for the analysis of the crude peptide.[12][13]

HPLC System:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Detector: UV detector set at 214 nm and 280 nm.

Procedure:

• Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B until a stable baseline is achieved.

• Inject the dissolved crude peptide sample.

• Run a linear gradient of increasing Mobile Phase B (e.g., 5% to 65% B over 30 minutes) at a flow rate of 1 mL/min.

• Monitor the elution profile at 214 nm (for the peptide backbone) and 280 nm (for the tyrosine residue).[12]

Visualizations

Caption: Solid-phase peptide synthesis workflow for Tyr-Gly-Gly-Phe-Leu.

Caption: Troubleshooting decision tree for low yield in SPPS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. chempep.com [chempep.com]
• 9. reddit.com [reddit.com]
• 10. peptide.com [peptide.com]
• 11. americanpeptidesociety.org [americanpeptidesociety.org]
• 12. benchchem.com [benchchem.com]
• 13. agilent.com [agilent.com]

Optimizing solubility of Tyr-Gly-Gly-Phe-Leu for in vitro assays

Welcome to the technical support center for Tyr-Gly-Gly-Phe-Leu, also known as Leu-enkephalin. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the solubility of this pentapeptide for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Tyr-Gly-Gly-Phe-Leu and why is its solubility important for in vitro assays?

A1: Tyr-Gly-Gly-Phe-Leu, or Leu-enkephalin, is an endogenous opioid pentapeptide that acts as an agonist at opioid receptors, playing a role in pain modulation and neurotransmission.[1][2][3] For reliable and reproducible in vitro experiments, it is crucial to achieve complete solubilization of the peptide to ensure accurate concentration and homogenous exposure to cells or target molecules.

Q2: What are the main challenges in dissolving Tyr-Gly-Gly-Phe-Leu?

A2: The primary challenge in dissolving Tyr-Gly-Gly-Phe-Leu is its hydrophobic nature, which can lead to poor solubility in aqueous solutions and a tendency to aggregate.[4][5] The peptide's overall charge at a given pH also influences its solubility.

Q3: What solvents are recommended for dissolving Tyr-Gly-Gly-Phe-Leu?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly recommended solvent for preparing stock solutions of Tyr-Gly-Gly-Phe-Leu.[6][7] For final dilutions in aqueous buffers, it is essential to ensure the final DMSO concentration is compatible with the experimental system, typically below 1%. Water and PBS can also be used, sometimes requiring sonication to aid dissolution.[2][8]

Q4: How can I improve the dissolution of Tyr-Gly-Gly-Phe-Leu in aqueous solutions?

A4: To improve solubility in aqueous buffers, techniques such as sonication and gentle warming can be employed.[2][7] It is also beneficial to first dissolve the peptide in a small amount of an organic solvent like DMSO and then slowly add it to the aqueous buffer while stirring. For peptides with a net positive charge, a slightly acidic solution (e.g., 10% acetic acid) may aid dissolution, while peptides with a net negative charge may dissolve better in a slightly basic solution (e.g., ammonium (B1175870) hydroxide).[9]

Q5: What is the stability of Tyr-Gly-Gly-Phe-Leu in solution?

A5: The stability of Tyr-Gly-Gly-Phe-Leu in aqueous buffered solutions is pH-dependent, with maximal stability observed around pH 5.0.[10] Stock solutions prepared in DMSO can be stored at -80°C for up to a year, while aqueous solutions should be prepared fresh or stored for shorter periods.[11] It is advisable to aliquot stock solutions to avoid multiple freeze-thaw cycles.[11]

Data Presentation: Solubility of Tyr-Gly-Gly-Phe-Leu

Solvent	Reported Solubility	Recommended Dissolution Method	Source(s)
DMSO	Soluble	Vortexing. For higher concentrations, gentle warming (37°C) and sonication can be used.	[6][7]
Water	100 mg/mL (179.98 mM)	Requires sonication.	[2]
PBS	6.67 mg/mL (12.00 mM)	Requires sonication.	[2]
50:50 Acetonitrile/Water + 0.1% Formic Acid	Used for dilutions down to 50 pg/µL	Prepare an initial stock in water, then dilute. Sonication is recommended.	[8]
Aqueous Buffers (general)	Variable, generally low	First dissolve in a minimal amount of organic solvent (e.g., DMSO) before diluting in buffer.	[9]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tyr-Gly-Gly-Phe-Leu in DMSO.

Materials:

• Tyr-Gly-Gly-Phe-Leu powder

• Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated pipette

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial of lyophilized Tyr-Gly-Gly-Phe-Leu to reach room temperature before opening to prevent condensation.

• Weigh: Carefully weigh the desired amount of peptide powder and transfer it to a sterile microcentrifuge tube. The molecular weight of Tyr-Gly-Gly-Phe-Leu is approximately 555.6 g/mol .[1]

• Add Solvent: Add the calculated volume of anhydrous DMSO to the peptide powder to achieve a 10 mM concentration.

• Dissolve: Vortex the tube for 1-2 minutes until the peptide is completely dissolved. A brief centrifugation can help collect the solution at the bottom of the tube.

• Store: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes and store at -80°C for long-term stability.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

This protocol details the dilution of the DMSO stock solution into an aqueous buffer for in vitro assays.

Materials:

• 10 mM Tyr-Gly-Gly-Phe-Leu in DMSO (from Protocol 1)

• Sterile aqueous buffer (e.g., PBS, cell culture medium)

• Sterile microcentrifuge tubes or plates

• Calibrated pipettes

Procedure:

• Thaw: Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

• Dilute: Prepare serial dilutions of the stock solution in the desired aqueous buffer to achieve the final working concentration. It is crucial to add the DMSO stock solution to the aqueous buffer slowly while gently mixing to avoid precipitation.

• Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution is compatible with your assay (typically ≤ 0.5%).

• Use Immediately: It is recommended to use the freshly prepared working solution for your experiments to ensure stability and prevent degradation.

Troubleshooting Guide

Problem: The lyophilized peptide does not dissolve in my aqueous buffer.

• Cause: Tyr-Gly-Gly-Phe-Leu has low solubility in aqueous solutions due to its hydrophobic amino acid residues.[5]

• Solution: First, attempt to dissolve the peptide in a small volume of an organic solvent like DMSO to create a concentrated stock solution. Then, slowly dilute this stock solution into your aqueous buffer with constant, gentle mixing.[9]

Problem: My peptide solution is cloudy or has visible precipitates after dilution.

• Cause: This indicates that the peptide has aggregated or precipitated out of solution, likely due to exceeding its solubility limit in the aqueous buffer.

• Solution:

  • Sonication: Use a bath sonicator to help break up aggregates.[2][8]

  • Reduce Concentration: Your final working concentration may be too high. Try preparing a more dilute solution.

  • Adjust pH: The peptide's charge can affect its solubility. Based on its isoelectric point, adjusting the pH of the buffer may improve solubility. For Tyr-Gly-Gly-Phe-Leu, which has a net neutral charge but contains a basic N-terminus and an acidic C-terminus, a pH slightly away from neutral might help. Maximal stability is at pH 5.0.[10]

Problem: I am observing inconsistent results in my bioassays.

• Cause: This could be due to incomplete dissolution, aggregation over time, or degradation of the peptide.

• Solution:

  • Ensure Complete Dissolution: Visually inspect your stock and working solutions for any signs of precipitation. If necessary, filter the solution through a 0.22 µm filter.

  • Prepare Fresh Solutions: Whenever possible, prepare fresh working solutions from your frozen stock on the day of the experiment.

  • Proper Storage: Store stock solutions in aliquots at -80°C to minimize freeze-thaw cycles.[11]

Visualizations

Caption: Workflow for dissolving Tyr-Gly-Gly-Phe-Leu and troubleshooting solubility issues.

Caption: Simplified signaling pathway of Tyr-Gly-Gly-Phe-Leu via the δ-opioid receptor.

References

• 1. Leu-Enkephalin | C28H37N5O7 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Enkephalin - Wikipedia [en.wikipedia.org]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. TYR-GLY-GLY-PHE-LEU-NH2 | 60117-24-0 [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. support.waters.com [support.waters.com]
• 9. genscript.com [genscript.com]
• 10. koreascience.kr [koreascience.kr]
• 11. benchchem.com [benchchem.com]

Preventing enzymatic degradation of Tyr-Gly-Gly-Phe-Leu during experiments

This guide provides researchers, scientists, and drug development professionals with detailed information to prevent the enzymatic degradation of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin (Leu-enkephalin), during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my Tyr-Gly-Gly-Phe-Leu peptide degrading so quickly in my biological samples (e.g., plasma, serum, tissue homogenates)?

A1: Leu-enkephalin is highly susceptible to rapid degradation by endogenous peptidases present in biological samples.[1][2] The primary culprits are aminopeptidases, which cleave the N-terminal Tyrosine residue, and enkephalinases (such as Neprilysin or Neutral Endopeptidase - NEP), which cleave the Gly-Phe bond.[3] This enzymatic activity is a natural physiological process to regulate the peptide's signaling, but it poses a significant challenge for in vitro and in vivo experiments.

Q2: What are the main enzymes responsible for degrading Leu-enkephalin?

A2: The degradation of Leu-enkephalin is primarily carried out by two main classes of enzymes:

• Aminopeptidases: These enzymes hydrolyze the Tyr-Gly bond at the N-terminus, releasing Tyrosine. This is often the initial and most rapid degradation step in plasma.[2][3]

• Dipeptidyl Carboxypeptidases (Enkephalinases): This class includes Neutral Endopeptidase (NEP), which cleaves the Gly-Phe peptide bond.[3]

The combined action of these enzymes rapidly inactivates the peptide.

Q3: How can I prevent or minimize this enzymatic degradation during my experiments?

A3: The most effective strategy is to use a combination of peptidase inhibitors. This "inhibitor cocktail" should target the major classes of enzymes responsible for degradation. Additionally, controlling experimental conditions such as temperature and pH is crucial.[2] For storage, peptides should be kept lyophilized at -20°C or -80°C and, once in solution, stored in single-use aliquots to avoid freeze-thaw cycles.[4]

Q4: Which specific inhibitors are most effective for protecting Leu-enkephalin?

A4: A combination of inhibitors is recommended for broad-spectrum protection.

• To inhibit aminopeptidases , use inhibitors like Bestatin , Amastatin , or Puromycin .[2]

• To inhibit enkephalinases (NEP) , use inhibitors such as Thiorphan or Phosphoramidon .

Using a dual inhibitor that targets both pathways can also be effective.[5]

Q5: What are the recommended working concentrations for these inhibitors?

A5: The optimal concentration can vary depending on the biological matrix (e.g., plasma, brain tissue) and experimental conditions. However, a general starting point is provided in the table below. It is always recommended to perform a pilot study to determine the optimal concentration for your specific application.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible results in bioassays.	1. Variable peptide degradation between samples or experiments.[4] 2. Repeated freeze-thaw cycles of peptide stock solution.[4][6]	1. Prepare a fresh inhibitor cocktail for each experiment. Ensure consistent addition to all samples. 2. Aliquot peptide stock solutions into single-use vials to avoid freeze-thaw cycles.[6] 3. Pre-incubate the biological sample with the inhibitor cocktail for 10-15 minutes at the experimental temperature before adding the peptide.
Low recovery of Tyr-Gly-Gly-Phe-Leu after incubation.	1. Insufficient inhibitor concentration or potency. 2. High peptidase activity in the sample. 3. Adsorption of the peptide to container surfaces.[6]	1. Increase the concentration of inhibitors. Consider using a broader-spectrum inhibitor cocktail. 2. Reduce incubation time or perform experiments at a lower temperature (e.g., 4°C) to slow down enzymatic activity.[2] 3. Use low-protein-binding microcentrifuge tubes and pipette tips.[6]
Appearance of unexpected peaks in HPLC or Mass Spectrometry analysis.	1. Peptide degradation products are being detected. The primary degradation product is often free Tyrosine.[2]	1. Confirm the identity of degradation products using mass spectrometry. The most common fragments are Tyr, Tyr-Gly, and Tyr-Gly-Gly.[3] 2. Optimize the inhibitor cocktail based on the identified degradation pathway (e.g., add more aminopeptidase (B13392206) inhibitor if free Tyrosine is the main product).

Quantitative Data Summary

Table 1: Common Inhibitors for Preventing Leu-enkephalin Degradation

Inhibitor	Target Enzyme Class	Target Enzyme(s)	Typical Working Concentration	IC50	Notes
Bestatin	Aminopeptidase	Aminopeptidase N, Leucine aminopeptidase	1-10 µM	~1.4 µM[2]	Effective inhibitor of N-terminal degradation.[2]
Amastatin	Aminopeptidase	Aminopeptidase A, Leucine aminopeptidase	1-10 µM	-	Provides broad aminopeptidase inhibition.
Puromycin	Aminopeptidase	Aminopeptidase N	1-10 µM	~1.4 µM[2]	Strong inhibitor of aminopeptidase activity.[2]
Thiorphan	Endopeptidase (Enkephalinase)	Neutral Endopeptidase (NEP)	0.1-1 µM	-	Specifically targets the cleavage of the Gly-Phe bond.
Phosphoramidon	Endopeptidase (Enkephalinase)	Neutral Endopeptidase (NEP), Thermolysin	1-10 µM	-	A potent but less specific NEP inhibitor.

NOTE: IC50 values can vary significantly based on experimental conditions. The provided values are for reference.

Experimental Protocols

Protocol: Stabilizing Tyr-Gly-Gly-Phe-Leu in Human Plasma for Analysis

This protocol describes how to prepare human plasma samples to minimize the degradation of exogenously added Leu-enkephalin for subsequent analysis by methods like LC-MS or RIA.

Materials:

• Tyr-Gly-Gly-Phe-Leu peptide

• Human plasma collected in K2-EDTA tubes

• Inhibitor Cocktail Stock (100X):

  • Bestatin (1 mM)

  • Thiorphan (0.1 mM)

• Low-protein-binding microcentrifuge tubes

• Assay buffer (e.g., PBS, pH 7.4)

• Acetonitrile (ACN) with 0.1% Trifluoroacetic Acid (TFA) for protein precipitation

Procedure:

• Prepare Inhibitor Cocktail: On the day of the experiment, dilute the 100X Inhibitor Cocktail Stock to a 10X working solution using the assay buffer.

• Sample Preparation: a. Thaw frozen human plasma on ice. b. Centrifuge at 2000 x g for 15 minutes at 4°C to pellet any remaining cells or debris. c. Transfer the supernatant (platelet-poor plasma) to a new pre-chilled, low-protein-binding tube.

• Inhibitor Addition: a. Add 10 µL of the 10X inhibitor working solution to 90 µL of plasma. b. Gently vortex and pre-incubate the plasma with inhibitors for 15 minutes on ice.

• Peptide Spiking: a. Add the desired amount of Tyr-Gly-Gly-Phe-Leu to the inhibitor-treated plasma. b. Vortex gently and incubate for the desired time at the experimental temperature (e.g., 37°C). Include a time-zero control where the reaction is stopped immediately after adding the peptide.

• Reaction Termination and Protein Precipitation: a. To stop the enzymatic reaction, add 2 volumes of ice-cold ACN with 0.1% TFA (e.g., 200 µL of ACN solution to 100 µL of plasma sample). b. Vortex vigorously for 30 seconds. c. Incubate at -20°C for 30 minutes to facilitate protein precipitation.

• Sample Clarification: a. Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C. b. Carefully collect the supernatant, which contains the stabilized peptide, and transfer it to a new tube for analysis (e.g., by LC-MS).

Visualizations

Leu-enkephalin Degradation Pathway

Caption: Enzymatic cleavage sites on Leu-enkephalin and points of inhibitor action.

Experimental Workflow for Peptide Stabilization

Caption: Step-by-step workflow for preventing peptide degradation in plasma samples.

Troubleshooting Logic Flowchart

Caption: A decision tree for troubleshooting common peptide degradation problems.

References

• 1. Leucine enkephalin degradation in allergopathic versus normal human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation kinetics of leucine5-enkephalin by plasma samples from healthy controls and various patient populations: in vitro drug effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. genscript.com [genscript.com]
• 5. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Addressing poor peak resolution in HPLC analysis of Tyr-Gly-Gly-Phe-Leu

This guide provides troubleshooting solutions and answers to frequently asked questions regarding poor peak resolution in the High-Performance Liquid Chromatography (HPLC) analysis of the pentapeptide Tyr-Gly-Gly-Phe-Leu.

Frequently Asked Questions (FAQs)

Q1: What are the common indicators of poor peak resolution in my chromatogram?

Poor peak resolution is primarily characterized by the co-elution or overlapping of peaks. Specific indicators include:

• Broad Peaks: Peaks that are wider than expected, which reduces the separation between adjacent peaks and can decrease signal-to-noise ratio.

• Peak Tailing: An asymmetry where the latter half of the peak is drawn out. This is often caused by secondary interactions between the analyte and the stationary phase, such as interactions with active silanol (B1196071) groups.[1][2]

• Peak Fronting: An asymmetry where the leading edge of the peak is sloped. This can be a symptom of column overload or low sample solubility.[1][3][4]

• Split Peaks: The appearance of a shoulder or a second apex on a peak, which can be caused by a void at the column inlet, a partially blocked frit, or incompatibility between the sample solvent and the mobile phase.[3][4]

Q2: Why is mobile phase pH so critical for peptide analysis?

The pH of the mobile phase affects the ionization state of a peptide's acidic and basic functional groups (the N-terminal amine, the C-terminal carboxylic acid, and any ionizable amino acid side chains).[5] For Tyr-Gly-Gly-Phe-Leu, the key ionizable groups are the N-terminal α-amino group and the C-terminal carboxylic acid.

• At low pH (e.g., ~2-3), typically achieved with additives like trifluoroacetic acid (TFA) or formic acid, the carboxylic acid is protonated (neutral), while the amino group is protonated (positive charge). This consistent charge state generally leads to better peak shapes in reversed-phase HPLC.[5]

• Near the isoelectric point (pI) of the peptide, solubility is minimized, which can lead to poor chromatography.[6]

• Operating near the pKa of an ionizable group can lead to uneven ionization and asymmetrical peaks.[2]

Q3: What is the role of an ion-pairing agent like Trifluoroacetic Acid (TFA)?

In reversed-phase HPLC of peptides, TFA is a common mobile phase additive. It serves two main purposes:

• Acidification: It maintains a low pH (around 2), ensuring that the peptide's functional groups are consistently protonated, which sharpens peaks.[5]

• Ion-Pairing: The trifluoroacetate (B77799) anion pairs with the positively charged sites on the peptide (like the N-terminus). This masks the positive charges, reduces unwanted interactions with the silica (B1680970) stationary phase, and increases the peptide's overall hydrophobicity, leading to improved retention and peak shape.[5][7]

Troubleshooting Guide for Poor Peak Resolution

This guide follows a systematic approach to diagnose and resolve common issues affecting the peak resolution of Tyr-Gly-Gly-Phe-Leu.

Logical Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting poor HPLC peak resolution.

Q: My peaks are broad and poorly resolved. Where should I start?

A: Start with the most common and easily correctable issues related to your mobile phase and sample preparation.

• Mobile Phase Preparation:

  • Freshness: Ensure your aqueous mobile phases are freshly prepared. Buffers can support microbial growth over time. It is recommended to use fresh solutions within 24-48 hours.[8]

  • Degassing: Properly degas the mobile phase to prevent air bubbles from entering the system, which can cause baseline noise and affect pump performance.[9]

  • Composition: Double-check the composition of your mobile phase. Small errors in the percentage of organic solvent or the concentration of additives like TFA can significantly alter retention and resolution.[10]

• Sample Overload: Injecting too much sample is a frequent cause of peak distortion, particularly fronting.[1][3]

  • Action: Reduce the injection volume or dilute your sample and reinject. If the peak shape becomes more symmetrical, you were likely overloading the column.[3]

• Injection Solvent: The solvent used to dissolve your sample can cause peak distortion if it is significantly stronger (more eluting power) than the initial mobile phase.

  • Action: Ideally, dissolve your sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[4]

Q: I've checked my mobile phase and sample, but the resolution is still poor. What method parameters can I adjust?

A: Optimizing the chromatographic method parameters is the next logical step. For peptides, the gradient, flow rate, and temperature are powerful tools for improving resolution.[11]

Parameter	Recommended Adjustment for Better Resolution	Rationale & Considerations
Gradient Slope	Decrease the slope (make it shallower).	A shallower gradient increases the separation window between peaks. For peptides, a good starting point is a 1% increase in organic solvent per minute.[12][13] This is often the most effective way to improve the resolution of closely eluting impurities.
Flow Rate	Decrease the flow rate.	Lowering the flow rate can increase column efficiency and improve resolution, but it will also increase the analysis time.[14] This is a trade-off between resolution and throughput.
Temperature	Increase the column temperature (e.g., from 30°C to 50°C).	Higher temperatures can improve peak shape and recovery for some peptides by increasing solubility and mass transfer kinetics.[11] However, ensure the peptide is stable at the tested temperature.
Mobile Phase Modifier	Switch from 0.1% Formic Acid to 0.1% TFA.	TFA generally provides superior peak shape for basic peptides due to its strong ion-pairing properties, which minimizes secondary interactions with the column.

Q: Could my column be the problem? How do I diagnose column-related issues?

A: Yes, the column is a critical component, and its condition directly impacts resolution.

• Column Contamination: Late-eluting compounds from previous injections can build up on the column, altering its chemistry and causing peak tailing or ghost peaks.[3][15]

  • Action: Flush the column with a strong solvent (e.g., 100% acetonitrile (B52724) or isopropanol) to remove contaminants. Always use a guard column to protect the analytical column.[9]

• Void Formation or Blocked Frit: Over time, the packed bed inside the column can settle, creating a void at the inlet, or the inlet frit can become plugged. This leads to a disrupted flow path and often results in split or tailing peaks.[3]

  • Action: If a void is suspected, the column may need to be replaced. A blocked frit can sometimes be cleared by back-flushing the column (check the manufacturer's instructions first).[3]

• Inappropriate Column Chemistry: The choice of stationary phase is crucial.

  • Pore Size: For peptides the size of Tyr-Gly-Gly-Phe-Leu, a pore size of 100Å to 130Å is typically suitable. Larger peptides may require larger pores (e.g., 300Å) to allow unrestricted access to the stationary phase.[7][16] Using a column with pores that are too small can hinder diffusion and broaden peaks.[17]

  • Stationary Phase: A C18 column is the standard choice for peptide separations. If resolution is still poor after optimizing other parameters, consider a different phase chemistry (e.g., C8, Phenyl-Hexyl) to alter selectivity.[17]

Q: I've tried everything above and still see broad peaks. Could it be my HPLC system?

A: System-level issues, often related to extra-column volume, can degrade resolution.

• Extra-Column Volume: This refers to all the volume the sample travels through outside of the column itself (injector, tubing, detector flow cell). Excessive volume causes band broadening.[18]

  • Action: Minimize the length and internal diameter (ID) of all connection tubing, especially between the column and the detector. Use tubing with an ID of 0.005" (125 µm) or less for modern HPLC/UHPLC systems.[2][18] Ensure all fittings are properly made to avoid dead volumes.

Experimental Protocols

Protocol: Method Optimization for Tyr-Gly-Gly-Phe-Leu

This protocol outlines a systematic approach to optimize the separation of Tyr-Gly-Gly-Phe-Leu from potential impurities.

1. System and Column:

• HPLC System: Standard analytical HPLC with a UV detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm, 130Å pore size.

• Column Temperature: 40°C.

• Detector Wavelength: 215 nm or 280 nm (for tyrosine absorbance).[16]

2. Mobile Phase Preparation:

• Mobile Phase A (MPA): 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

• Mobile Phase B (MPB): 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

3. Sample Preparation:

• Prepare a stock solution of Tyr-Gly-Gly-Phe-Leu at 1 mg/mL in Mobile Phase A.

• Dilute to a working concentration of 50-100 µg/mL.

4. Optimization Steps:

• Step 4.1: Scouting Gradient:

  • Flow Rate: 1.0 mL/min.

  • Gradient: 5% to 95% MPB over 20 minutes.

  • Purpose: To determine the approximate percentage of MPB at which the peptide elutes. Let's assume it elutes at 12 minutes, which corresponds to ~50% MPB.

• Step 4.2: Focused Gradient Optimization:

  • Based on the scouting run, design a shallower, more focused gradient around the elution point.

  • Flow Rate: 1.0 mL/min.

  • Gradient: 35% to 55% MPB over 20 minutes. (This is a 1% / min slope).

  • Purpose: To improve the resolution of the main peak from closely eluting impurities.

• Step 4.3: Flow Rate and Temperature Adjustment (If Needed):

  • If resolution is still insufficient, decrease the flow rate to 0.8 mL/min and re-run the focused gradient.

  • Alternatively, increase the temperature to 50°C to see if peak shape improves. Change only one parameter at a time.[11][14]

Visualization of Mobile Phase pH Effect

Caption: Effect of mobile phase pH on the charge state of Tyr-Gly-Gly-Phe-Leu.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. chromtech.com [chromtech.com]
• 3. silicycle.com [silicycle.com]
• 4. acdlabs.com [acdlabs.com]
• 5. A story of peptides, lipophilicity and chromatography – back and forth in time - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00027J [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. mastelf.com [mastelf.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. youtube.com [youtube.com]
• 11. waters.com [waters.com]
• 12. biotage.com [biotage.com]
• 13. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 14. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. mac-mod.com [mac-mod.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Factors Affecting Resolution in HPLC [sigmaaldrich.com]

Technical Support Center: Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the aggregation of the pentapeptide Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin, in stock solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of Tyr-Gly-Gly-Phe-Leu stock solutions.

Problem	Possible Cause	Recommended Solution
Peptide will not dissolve in aqueous buffer.	The peptide has a net neutral charge at physiological pH, making it less soluble in neutral aqueous solutions.	First, attempt to dissolve the peptide in sterile, deionized water. If solubility is low, try adding a small amount of 0.1% acetic acid to protonate the N-terminus and increase solubility. For highly concentrated solutions, initial solubilization in an organic solvent like DMSO or ethanol (B145695) followed by careful dilution in your aqueous buffer is recommended.[1][2]
Precipitation occurs after adding the peptide stock solution to my experimental buffer.	The final concentration of the peptide exceeds its solubility limit in the experimental buffer. The buffer composition (e.g., high salt concentration) may also reduce solubility.	Ensure the final concentration of the peptide in your assay is below its solubility limit in that specific buffer. When diluting a stock solution prepared in an organic solvent, add the stock solution dropwise to the aqueous buffer while gently vortexing to prevent localized high concentrations and precipitation.[1][2]
I observe a loss of peptide activity over time from my stock solution.	The peptide may be aggregating or degrading in solution. Repeated freeze-thaw cycles can also lead to degradation.	For long-term storage, it is best to store the peptide in its lyophilized form at -20°C or colder.[3][4][5] If a stock solution is necessary, prepare aliquots to avoid multiple freeze-thaw cycles and store them at -20°C or -80°C.[3][4] For aqueous solutions, using sterile buffers at a pH of 5-6 can improve stability.[3][4]
My stock solution appears cloudy or contains visible particles.	This is a clear indication of peptide aggregation.	The solution should be discarded. To prevent this, ensure the peptide is fully dissolved initially. Sonication can aid in dissolving the peptide. Consider using a different solvent system or preparing a more dilute stock solution. Filtering the solution through a 0.2 µm filter can remove existing aggregates, but will not prevent further aggregation if the solution is unstable.[2][4]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Tyr-Gly-Gly-Phe-Leu?

A1: The choice of solvent depends on the desired concentration and the downstream application. For lower concentrations, sterile deionized water is a good starting point.[6][7] For higher concentrations, organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, or dimethylformamide (DMF) are effective.[1] The solubility in these organic solvents is approximately 25 mg/mL.[1] It is also soluble in PBS (pH 7.2) at approximately 10 mg/mL.[1]

Q2: How should I prepare a stock solution of Tyr-Gly-Gly-Phe-Leu?

A2: For a 1 mg/mL stock solution, you can dissolve the lyophilized peptide in sterile water.[6][7] Sonication can be used to facilitate dissolution.[8] If using an organic solvent like DMSO, first dissolve the peptide to a high concentration (e.g., 25 mg/mL), and then slowly dilute it with your aqueous buffer to the desired working concentration.[1][2]

Q3: What are the recommended storage conditions for Tyr-Gly-Gly-Phe-Leu?

A3: Lyophilized Tyr-Gly-Gly-Phe-Leu is stable for years when stored at -20°C.[1][4] Stock solutions should be stored in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[3][4] Aqueous solutions are not recommended for storage for more than one day.[1] The shelf-life of solutions is limited, especially for peptides containing certain amino acids.[3][4]

Q4: What factors can promote the aggregation of Tyr-Gly-Gly-Phe-Leu?

A4: Several factors can contribute to peptide aggregation, including:

• High Peptide Concentration: Higher concentrations increase the likelihood of intermolecular interactions leading to aggregation.[9]

• pH near the Isoelectric Point: Peptides are least soluble and most prone to aggregation at their isoelectric point. Adjusting the pH away from this point can increase solubility.[9][10]

• High Ionic Strength: High salt concentrations can sometimes decrease peptide solubility.[9]

• Repeated Freeze-Thaw Cycles: These cycles can induce aggregation and degradation.[3][4][5]

• Temperature: Elevated temperatures can increase the rate of aggregation.[9]

Q5: Can I sonicate my Tyr-Gly-Gly-Phe-Leu solution to help it dissolve?

A5: Yes, sonication is a recommended method to aid in the dissolution of Tyr-Gly-Gly-Phe-Leu.[8]

Quantitative Data Summary

Table 1: Solubility of Tyr-Gly-Gly-Phe-Leu in Various Solvents

Solvent	Approximate Solubility	Reference
Ethanol	~25 mg/mL	[1]
DMSO	~25 mg/mL	[1]
Dimethyl formamide	~25 mg/mL	[1]
PBS (pH 7.2)	~10 mg/mL	[1]
Water	1 mg/mL (stock solution)	[6][7]

Table 2: Recommended Storage Conditions

Form	Temperature	Duration	Reference
Lyophilized	-20°C	≥ 4 years	[1][4]
Stock Solution (in aliquots)	-20°C or -80°C	Limited, avoid long-term storage	[3][4]
Aqueous Solution	4°C	Not recommended for > 1 day	[1]

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution (1 mg/mL)

• Allow the lyophilized Tyr-Gly-Gly-Phe-Leu vial to equilibrate to room temperature before opening to prevent condensation of moisture.[5]

• Add the appropriate volume of sterile, deionized water to the vial to achieve a final concentration of 1 mg/mL.

• Gently vortex or swirl the vial to dissolve the peptide.

• If the peptide does not dissolve completely, sonicate the solution for 5-10 minutes.[8]

• Once fully dissolved, dispense the solution into single-use aliquots.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Stock Solution in an Organic Solvent

• Equilibrate the lyophilized peptide vial to room temperature.

• Add the desired volume of high-purity DMSO or ethanol to the vial. A common high concentration is 25 mg/mL.[1]

• Gently mix until the peptide is completely dissolved.

• For use in aqueous systems, dilute the stock solution by adding it dropwise to the gently stirring aqueous buffer to the final desired concentration.

• Store the organic stock solution in aliquots at -20°C.

Visualizations

Caption: Factors influencing peptide aggregation.

Caption: Experimental workflow for preparing stable stock solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. genscript.com [genscript.com]
• 5. peptide.com [peptide.com]
• 6. support.waters.com [support.waters.com]
• 7. support.waters.com [support.waters.com]
• 8. support.waters.com [support.waters.com]
• 9. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]

Strategies to reduce non-specific binding in Tyr-Gly-Gly-Phe-Leu receptor assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing non-specific binding in Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) receptor assays.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and why is it problematic in Tyr-Gly-Gly-Phe-Leu receptor assays?

A1: Non-specific binding refers to the adherence of the radiolabeled Tyr-Gly-Gly-Phe-Leu ligand to components other than the opioid receptor of interest. This can include binding to filters, assay tubes, membrane lipids, and other proteins.[1] High non-specific binding can obscure the true specific binding signal, leading to inaccurate calculations of receptor density (Bmax) and ligand affinity (Kd), which compromises the validity of the experimental results.[1] For a peptide ligand like Tyr-Gly-Gly-Phe-Leu, which can adhere to various surfaces, minimizing non-specific binding is critical for accurate pharmacological characterization.[1]

Q2: What is considered an acceptable level of non-specific binding?

A2: Ideally, non-specific binding should be as low as possible. A general guideline is that non-specific binding should be less than 50% of the total binding, and for well-optimized assays, it can be significantly lower, for instance, less than 10% of the total bound radioactivity.[1][2] If your non-specific binding is consistently high, it is a strong indication that the assay conditions need to be optimized.

Q3: What are the primary drivers of high non-specific binding for a peptide ligand like Tyr-Gly-Gly-Phe-Leu?

A3: Several factors can contribute to high non-specific binding of peptide ligands:

• Adsorption to Surfaces: Peptides can non-specifically stick to plastic tubes, pipette tips, and filter papers.[1]

• Ionic and Hydrophobic Interactions: Non-specific interactions with membrane components and other proteins can occur due to charge-based and hydrophobic effects.[1][3]

• Ligand Properties: The inherent hydrophobicity of the ligand can increase its propensity for non-specific binding.[2][4]

• Inappropriate Buffer Conditions: The pH and ionic strength of the assay buffer can influence non-specific interactions.[3][5]

• Ligand Degradation: Proteases in the tissue preparation can break down the peptide ligand, and the resulting fragments may bind non-specifically.[1]

Troubleshooting Guide

Issue: My non-specific binding is excessively high.

This is a common issue in peptide receptor binding assays. The following sections provide a systematic approach to troubleshooting and reducing high non-specific binding.

Optimizing the Assay Buffer

The composition of your assay buffer plays a crucial role in controlling non-specific interactions.

Q4: How can I modify my assay buffer to reduce non-specific binding?

A4: You can adjust several components of your assay buffer:

• pH: The pH can affect the charge of both the ligand and the receptor. It's important to optimize the pH of your assay buffer.[3][5]

• Ionic Strength: Increasing the ionic strength by adding salts like NaCl (typically 50-150 mM) can help to shield electrostatic interactions that contribute to non-specific binding.[3][5]

• Blocking Agents: Incorporating blocking agents is a very effective strategy. Bovine Serum Albumin (BSA) is widely used to coat surfaces and reduce non-specific interactions.[1][3] Other options include non-fat dry milk and casein.[3][6]

• Detergents: Low concentrations of non-ionic detergents like Tween-20 or Triton X-100 can disrupt hydrophobic interactions.[3][7]

Table 1: Common Buffer Additives to Reduce Non-Specific Binding

Buffer Additive	Typical Concentration Range	Primary Mechanism of Action	Potential Issues
Bovine Serum Albumin (BSA)	0.1% - 5% (w/v)	Blocks non-specific binding sites on various surfaces.[3][8]	Can sometimes interfere with certain antibody-antigen interactions.[3]
Sodium Chloride (NaCl)	50 mM - 500 mM	Shields electrostatic interactions.[3]	High concentrations can disrupt specific receptor-ligand interactions.[3]
Tween-20	0.01% - 0.1% (v/v)	A non-ionic detergent that disrupts hydrophobic interactions.[3]	Can solubilize membrane proteins at high concentrations.[3]
Non-fat Dry Milk	1% - 5% (w/v)	Blocks non-specific binding sites.	May contain endogenous enzymes or biotin (B1667282) that can interfere with some assays.[3]

Modifying Experimental Procedures

Adjusting your experimental workflow can significantly impact non-specific binding.

Q5: What procedural changes can I make to lower non-specific binding?

A5: Consider the following modifications to your protocol:

• Pre-treating Surfaces: To minimize ligand adsorption to plasticware, you can pre-treat your assay tubes and pipette tips with a solution of a blocking agent like BSA.[1]

• Filter Treatment: Glass fiber filters are a common source of non-specific binding for peptides. Pre-soaking filters in a solution of 0.3-0.5% polyethylenimine (PEI) is a highly effective method to reduce this.[1][9] A combination of PEI and BSA for filter pretreatment can also be beneficial.[9]

• Optimizing Washing Steps: Increasing the number and/or volume of wash steps can help remove unbound and non-specifically bound ligand.[10] Using ice-cold wash buffer is recommended to minimize the dissociation of the specifically bound ligand during the washing process.[10]

• Incubation Time and Temperature: Shorter incubation times or lower temperatures can sometimes reduce non-specific binding.[10] However, it is crucial to ensure that the specific binding still reaches equilibrium.

Ligand and Receptor Preparation

The quality of your ligand and receptor preparation is paramount.

Q6: How can my radioligand and membrane preparation contribute to high non-specific binding?

A6:

• Radioligand Purity and Concentration: Ensure your radiolabeled Tyr-Gly-Gly-Phe-Leu is of high purity (ideally >90%).[2][4] Using a lower concentration of the radioligand, ideally at or below its Kd value, will decrease non-specific binding, which is often proportional to the ligand concentration.[2][10]

• Membrane Preparation: Ensure proper homogenization and washing of the cell membranes to remove any endogenous ligands that could interfere with the assay.[2] Titrating the amount of membrane protein used in the assay is also important; a typical range is 100-500 µg per assay tube.[2]

• Protease Inhibitors: Since Tyr-Gly-Gly-Phe-Leu is a peptide, it is susceptible to degradation by proteases present in the membrane preparation. The inclusion of a protease inhibitor cocktail in your buffers is essential to maintain ligand integrity.[1] Bacitracin is one such inhibitor that has been shown to also decrease adsorption.[9]

Experimental Protocols

Protocol 1: Optimizing BSA Concentration as a Blocking Agent

This protocol provides a framework for determining the optimal concentration of BSA to minimize non-specific binding.

• Prepare a range of BSA concentrations: Prepare assay buffers containing different concentrations of BSA (e.g., 0%, 0.1%, 0.5%, 1%, and 2% w/v).

• Set up binding reactions: For each BSA concentration, set up tubes for total binding and non-specific binding.

  • Total Binding: Add assay buffer, radiolabeled Tyr-Gly-Gly-Phe-Leu (at a concentration near its Kd), and the membrane preparation.[1]

  • Non-Specific Binding: Add assay buffer, radiolabeled Tyr-Gly-Gly-Phe-Leu, a high concentration of unlabeled Tyr-Gly-Gly-Phe-Leu or a suitable antagonist like naloxone (B1662785) (e.g., 10 µM), and the membrane preparation.[1]

• Incubate: Incubate all tubes under your standard assay conditions (e.g., 60 minutes at 25°C).

• Filtration and Washing: Rapidly filter the contents of each tube through glass fiber filters (pre-soaked in PEI if necessary). Wash the filters quickly and consistently with ice-cold wash buffer.[1]

• Quantify: Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze: Calculate the specific binding (Total Binding - Non-Specific Binding) for each BSA concentration. The optimal BSA concentration is the one that provides the highest specific binding and the lowest non-specific binding.

Visual Guides

Caption: Conceptual diagram of specific and non-specific binding.

Caption: A typical workflow for a Tyr-Gly-Gly-Phe-Leu receptor binding assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 6. Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. nicoyalife.com [nicoyalife.com]
• 9. Development of peptide receptor binding assays: methods to avoid false negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Overcoming challenges in the mass spectrometric analysis of enkephalins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the mass spectrometric analysis of enkephalins.

Frequently Asked Questions (FAQs)

Q1: What are the most critical pre-analytical factors to consider for accurate enkephalin quantification?

A1: The pre-analytical stage is crucial for reliable results. Key factors include:

• Sample Collection: Use appropriate collection tubes, preferably containing protease inhibitors, to prevent enzymatic degradation.[1]

• Sample Handling: Process samples on ice immediately after collection to minimize degradation.[1]

• Storage: If not analyzed immediately, store samples at -80°C to ensure long-term stability.

Q2: I am observing a very low or no signal for my enkephalin samples. What are the potential causes and solutions?

A2: Low signal intensity is a common issue.[2] Consider the following:

• Peptide Degradation: Enkephalins are highly susceptible to degradation by peptidases. Incorporate a cocktail of peptidase inhibitors (e.g., bestatin, captopril, thiorphan) in your sample buffer.[1]

• Ion Suppression: Complex biological matrices can interfere with the ionization of enkephalins.[1] Employ a robust sample clean-up method like solid-phase extraction (SPE) to remove interfering substances such as salts and lipids.[1][3]

• Low Abundance: Enkephalins are often present at very low concentrations.[1] Utilize a sensitive mass spectrometer and an optimized LC-MS/MS method, such as multiple reaction monitoring (MRM), for quantification.[1]

• Suboptimal Ionization: Ensure your ionization source parameters are optimized. For ESI, adjust the sprayer voltage and position.[4] For MALDI, optimize the laser fluence.[5][6]

Q3: My mass accuracy is poor, making it difficult to confirm the identity of enkephalins. How can I improve this?

A3: Poor mass accuracy can stem from several factors:

• Instrument Calibration: Regularly calibrate your mass spectrometer using an appropriate standard, such as leucine (B10760876) enkephalin itself.[2][7][8]

• Instrument Maintenance: Ensure your instrument is well-maintained to prevent drift that can affect mass accuracy.[2]

• Lock Mass: For high-resolution instruments like Q-TOFs, use a lock mass for real-time mass correction during the analysis.[9]

Q4: I am seeing unexpected peaks in my mass spectra. What could they be?

A4: Unexpected peaks can be due to several reasons:

• Adduct Formation: Enkephalins can form adducts with salts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺).[4][10] Using plastic vials instead of glass can help minimize sodium and potassium adducts.[4][10]

• Contaminants: Contamination can be introduced from solvents, sample handling, or the LC system. Always use high-purity solvents and ensure a clean system.

• In-Source Decay (ISD): In MALDI, prompt fragmentation in the ion source (ISD) can lead to additional peaks.[11][12] This can be influenced by the choice of matrix and laser fluence.[5][6][12]

Q5: How do I choose between ESI and MALDI for enkephalin analysis?

A5: The choice of ionization technique depends on your specific application:

• Electrospray Ionization (ESI): ESI is well-suited for coupling with liquid chromatography (LC-MS) for the analysis of complex mixtures and for quantitative studies.[3] It is a "soft" ionization technique that typically produces intact molecular ions.[13]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is a high-throughput technique often used for peptide mass fingerprinting and imaging.[14][15] It is known for producing predominantly singly charged ions, which can simplify spectra.[15][16]

Troubleshooting Guides

Problem 1: Poor Peak Shape and Inconsistent Retention Times in LC-MS

Potential Cause	Troubleshooting Step
Column Degradation	Inspect the column for blockages or loss of stationary phase. If necessary, replace the column.
Inappropriate Mobile Phase	Ensure the mobile phase pH is appropriate for the analysis. Acidic mobile phases (e.g., with 0.1% formic acid) are commonly used for positive ion mode ESI to promote protonation.[3]
Sample Overload	Dilute the sample to avoid overloading the column, which can lead to peak fronting or tailing.
Matrix Effects	Inadequate sample cleanup can cause co-eluting matrix components to interfere with the chromatography. Optimize your SPE or other cleanup methods.[3]

Problem 2: High Background Noise in Mass Spectra

Potential Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Use high-purity, MS-grade solvents and reagents. Prepare fresh mobile phases daily.
Dirty Ion Source	A contaminated ion source is a common cause of high background. Follow the manufacturer's protocol to clean the ion source.
Leaks in the LC or MS System	Check for leaks in the fluidic path and vacuum system.[17]
Electronic Noise	Ensure proper grounding of the instrument and check for sources of electronic interference.

Problem 3: In-Source Decay (ISD) Complicating MALDI Spectra

Potential Cause	Troubleshooting Step
High Laser Fluence	Reduce the laser fluence to the minimum required for good signal intensity. Higher laser energy increases fragmentation.[5][6]
Matrix Choice	The choice of matrix can influence the extent of ISD.[12] Experiment with different matrices (e.g., α-cyano-4-hydroxycinnamic acid, 2,5-dihydroxybenzoic acid) to find one that minimizes ISD while providing good ionization.
Delayed Extraction	Using a delayed extraction can sometimes help to reduce ISD by allowing the ions to cool before they are accelerated.

Quantitative Data Summary

Table 1: Representative Concentrations of Met-Enkephalin-Arg-Phe (MERF) in Rat Brain Regions

Brain Region	MERF Concentration (pmol/g tissue)
Globus Pallidus	15.8 ± 2.1[18]
Caudate-Putamen	8.5 ± 1.2[18]
Hypothalamus	5.2 ± 0.7[18]
Cortex	0.8 ± 0.1[18]
Cerebellum	0.5 ± 0.1[18]

Table 2: Common Adducts Observed in ESI-MS

Adduct Ion (Positive Mode)	Mass Difference (Da)	Adduct Ion (Negative Mode)	Mass Difference (Da)
[M+H]⁺	+1.0078	[M-H]⁻	-1.0078
[M+Na]⁺	+22.9898	[M+Cl]⁻	+34.9688
[M+K]⁺	+39.0983	[M+HCOO]⁻	+44.9977
[M+NH₄]⁺	+18.0344	[M+CH₃COO]⁻	+59.0133

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Enkephalins from Brain Tissue

This protocol outlines the extraction of Met-Enkephalin-Arg-Phe (MERF) from brain tissue for LC-MS/MS analysis.[18]

Materials:

• Brain tissue samples

• Acidified acetone (B3395972) (0.1 M HCl in acetone)

• Homogenizer

• Centrifuge

• Solid-Phase Extraction (SPE) C18 cartridges

• SPE conditioning solution: Methanol (B129727)

• SPE equilibration solution: 0.1% Trifluoroacetic acid (TFA) in water

• SPE wash solution: 0.1% TFA in 5% acetonitrile/95% water

• SPE elution solution: 0.1% TFA in 70% acetonitrile/30% water

• Lyophilizer or vacuum concentrator

• Reconstitution solution: 0.1% Formic acid in 5% acetonitrile/95% water

• Stable isotope-labeled internal standard (e.g., SIL-MERF)

Procedure:

• To a pre-weighed, frozen brain tissue sample, add ice-cold acidified acetone (10:1 v/w).

• Homogenize the tissue on ice until a uniform suspension is achieved.

• Centrifuge the homogenate at 15,000 x g for 20 minutes at 4°C.

• Collect the supernatant and transfer it to a new tube.

• Spike the supernatant with the internal standard.

• Condition a C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of equilibration solution.

• Load the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of wash solution to remove salts and other interferences.

• Elute the peptide fraction with 1.5 mL of elution solution.

• Lyophilize or vacuum concentrate the eluate to dryness.

• Reconstitute the dried peptide extract in a suitable volume (e.g., 100 µL) of reconstitution solution for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for Enkephalin Analysis

The following are general starting conditions for the LC-MS/MS analysis of enkephalins. These should be optimized for your specific instrument and application.[19][20][21]

Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 40% B over 10 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Optimization: The optimal precursor and product ions, as well as collision energies, should be determined empirically by infusing a standard solution of the enkephalin of interest into the mass spectrometer.[22]

Visualizations

Caption: Signaling pathway of enkephalins via Gi-coupled opioid receptors.

Caption: A logical workflow for troubleshooting poor MS data quality.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fragmentation of Leucine Enkephalin as a Function of Laser Fluence in a MALDI TOF-TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fragmentation of Leucine Enkephalin as a Function of Laser Fluence in a MALDI TOF-TOF | NIST [nist.gov]
• 7. Leucine enkephalin--a mass spectrometry standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comprehensive Optimization of LC-MS Metabolomics Methods Using Design of Experiments (COLMeD) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. orbi.uliege.be [orbi.uliege.be]
• 12. In-source decay characteristics of peptides in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. acdlabs.com [acdlabs.com]
• 14. Matrix-assisted laser desorption/ionization - Wikipedia [en.wikipedia.org]
• 15. Matrix-assisted Laser Desorption/Ionization - Creative Proteomics [creative-proteomics.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. agilent.com [agilent.com]
• 18. benchchem.com [benchchem.com]
• 19. Analysis of enkephalins, beta-endorphins and small peptides in their sequences by highly sensitive high-performance liquid chromatography with electrochemical detection: implications in opioid peptide metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Determination of methionine-enkephalin and leucine-enkephalin by LC-MS in human plasma: Study of pre-analytical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 22. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]

Technical Support Center: Refinement of Protocols for Cleavage of Tyr-Gly-Gly-Phe-Leu from Resin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the cleavage of the pentapeptide Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) from solid-phase synthesis resins. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to help you optimize your cleavage process, maximizing peptide yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue when cleaving Tyr-Gly-Gly-Phe-Leu from the resin?

A1: A common issue is the alkylation of the tyrosine residue's phenol (B47542) side chain by carbocations generated during the cleavage of protecting groups. This can be mitigated by using an appropriate scavenger cocktail.

Q2: Which cleavage cocktail is recommended for a standard cleavage of Tyr-Gly-Gly-Phe-Leu?

A2: A widely used and effective cleavage cocktail for peptides containing tyrosine, like Tyr-Gly-Gly-Phe-Leu, is a mixture of trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water (H₂O) in a ratio of 95:2.5:2.5 (v/v/v). TIS acts as a scavenger to protect the tyrosine residue.

Q3: How can I improve a low yield of my cleaved peptide?

A3: Low yield can result from incomplete cleavage, premature precipitation of the peptide in the cleavage cocktail, or adsorption to the resin. To improve yield, you can try extending the cleavage time, ensuring the peptide remains soluble in the cocktail, and thoroughly washing the resin with fresh TFA after filtration to recover any adsorbed peptide.

Q4: What should I do if my peptide is not precipitating in cold ether?

A4: If your peptide fails to precipitate, it may be due to its solubility in ether or a low peptide concentration. You can try concentrating the TFA filtrate by gently blowing a stream of nitrogen over it before adding the cold ether. Using methyl tert-butyl ether (MTBE) instead of diethyl ether can sometimes improve precipitation.

Q5: My mass spectrometry results show incomplete removal of protecting groups. What is the solution?

A5: The persistence of protecting groups indicates an inefficient cleavage or deprotection step. Extending the cleavage reaction time or using a stronger cleavage cocktail, such as Reagent K, can help ensure complete deprotection.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the cleavage of Tyr-Gly-Gly-Phe-Leu.

Issue	Possible Cause	Recommended Solution
Low Peptide Yield	Incomplete cleavage from the resin.	Extend the cleavage reaction time to 3-4 hours. Perform a small-scale test cleavage and analyze the resin for remaining peptide.
Premature peptide precipitation in the cleavage cocktail.	If the peptide is particularly hydrophobic, a small amount of a co-solvent like dichloromethane (B109758) (DCM) can be added to the cleavage cocktail to maintain solubility.
Adsorption of the peptide to the resin beads.	After collecting the initial filtrate, wash the resin multiple times with small volumes of fresh TFA and combine the filtrates.
Low Peptide Purity (Multiple Peaks in HPLC)	Alkylation of the Tyrosine side chain.	Ensure a sufficient amount of scavenger, such as TIS or a thiol-based scavenger like 1,2-ethanedithiol (B43112) (EDT), is used in the cleavage cocktail.
Incomplete removal of side-chain protecting groups.	Increase the cleavage time or use a more potent cleavage cocktail like Reagent K (TFA/phenol/water/thioanisole/EDT).
Oxidation of the peptide.	Degas all solvents and perform the cleavage and work-up under an inert atmosphere (nitrogen or argon).
Peptide Aggregation	The peptide sequence has a tendency to aggregate.	Dissolve the crude peptide in a small amount of a strong solvent like hexafluoroisopropanol (HFIP) before diluting with the HPLC mobile phase for purification.
Discolored Peptide (Yellow or Brown)	Scavenger-related byproducts or resin degradation.	Ensure high-purity reagents are used. Thoroughly wash the precipitated peptide with cold ether to remove colored impurities.

Quantitative Data Summary

The following table provides an illustrative comparison of expected crude purity and yield for Tyr-Gly-Gly-Phe-Leu cleaved from Wang resin using different cleavage cocktails. Actual results may vary depending on the synthesis efficiency and specific experimental conditions.

Cleavage Cocktail ID	Composition (v/v/v)	Key Scavengers	Expected Crude Purity (%)	Reported Yield (%)	Notes
Cocktail A	TFA / H₂O / TIS (95:2.5:2.5)	Triisopropylsilane (TIS)	85-95	~65[1]	A standard and effective cocktail for peptides with tyrosine. TIS is a good carbocation scavenger.
Cocktail B (Reagent K)	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	Phenol, Thioanisole, 1,2-ethanedithiol (EDT)	90-98	Not specified for this peptide	Recommended for peptides with multiple sensitive residues. The combination of scavengers provides robust protection.
Cocktail C	TFA / H₂O (95:5)	Water	70-80	Lower than cocktails with scavengers	Not recommended for Tyr-containing peptides due to a high risk of tyrosine alkylation.
Cocktail D (HF Cleavage)	HF / Anisole (90:10)	Anisole	80-90	~60[1]	A traditional method, but HF is highly toxic and requires specialized equipment. Anisole is the scavenger.

Experimental Protocols

Protocol 1: Standard Cleavage of Tyr-Gly-Gly-Phe-Leu from Wang Resin

This protocol is designed for the cleavage of Tyr-Gly-Gly-Phe-Leu synthesized on Wang resin, resulting in a C-terminal carboxylic acid.

Materials:

• Tyr-Gly-Gly-Phe-Leu-Wang resin (dried under vacuum)

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Deionized water

• Cold methyl tert-butyl ether (MTBE, -20°C)

• Reaction vessel with a screw cap

• Sintered glass funnel

• Centrifuge and centrifuge tubes

Procedure:

• Resin Preparation: Place the dried peptide-resin (e.g., 100 mg) in a reaction vessel.

• Cleavage Cocktail Preparation: In a fume hood, prepare the cleavage cocktail by combining TFA, TIS, and water in a 95:2.5:2.5 volume ratio. For 100 mg of resin, prepare approximately 2 mL of the cocktail.

• Cleavage Reaction: Add the cleavage cocktail to the resin. Seal the vessel and gently agitate at room temperature for 2-3 hours.

• Peptide Isolation: Filter the resin through a sintered glass funnel and collect the filtrate into a clean centrifuge tube.

• Resin Washing: Wash the resin twice with a small volume of fresh TFA (approximately 0.5 mL each) and combine the filtrates with the initial collection.

• Peptide Precipitation: In a separate centrifuge tube, add 10 volumes of cold MTBE relative to the total volume of the TFA filtrate. Slowly add the TFA filtrate to the cold MTBE while gently vortexing. A white precipitate of the peptide should form.

• Incubation: Place the tube at -20°C for at least 30 minutes to maximize precipitation.

• Peptide Collection: Centrifuge the mixture to pellet the peptide. Carefully decant the supernatant.

• Washing: Wash the peptide pellet twice with cold MTBE to remove residual scavengers and TFA. Centrifuge and decant after each wash.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: HPLC Analysis of Crude Tyr-Gly-Gly-Phe-Leu

This protocol outlines the analysis of the crude peptide to determine its purity.

Materials and Equipment:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% TFA in HPLC-grade water

• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile (B52724) (ACN)

• Crude Tyr-Gly-Gly-Phe-Leu sample

• Syringe filter (0.22 µm)

Procedure:

• Sample Preparation: Dissolve a small amount of the crude peptide (approx. 1 mg/mL) in Mobile Phase A. If solubility is an issue, a small amount of ACN can be added.

• Sample Filtration: Filter the dissolved sample through a 0.22 µm syringe filter.

• HPLC Method:

  • Flow rate: 1.0 mL/min

  • Detection: 220 nm

  • Gradient:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B (linear gradient)

    • 25-30 min: 90% B

    • 30.1-35 min: 10% B (re-equilibration)

• Injection: Inject 10-20 µL of the filtered sample.

• Data Analysis: Integrate the peak areas in the resulting chromatogram. Calculate the purity as the percentage of the main peptide peak area relative to the total area of all peaks.

Visualizations

Caption: Workflow for the cleavage and isolation of Tyr-Gly-Gly-Phe-Leu.

Caption: A logical troubleshooting guide for peptide cleavage issues.

References

• 1. WO2006097693A1 - Convergent solid phase peptide synthesis by reaction of two fragments bound to solid support - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) and Met-enkephalin Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of two primary endogenous opioid peptides: Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) and Met-enkephalin. Both pentapeptides play crucial roles in nociception, mood regulation, and autonomic functions. This analysis focuses on their receptor binding affinities, functional activities, and in vivo analgesic potencies, supported by experimental data and detailed methodologies.

Executive Summary

Leucine-enkephalin (Leu-enkephalin) and Methionine-enkephalin (Met-enkephalin) are endogenous opioid peptides that exhibit high affinity for opioid receptors, particularly the mu (µ) and delta (δ) subtypes.[1][2][3] While both peptides share a common Tyr-Gly-Gly-Phe sequence, the terminal amino acid—leucine or methionine—influences their receptor selectivity and biological activity. Generally, both enkephalins show a preference for the δ-opioid receptor, though they also bind with high affinity to the µ-opioid receptor.[2][3] Their potent but transient analgesic effects are limited by their rapid degradation in vivo.

Quantitative Data Comparison

The following tables summarize the binding affinities, functional potencies, and in vivo analgesic effects of Leu-enkephalin and Met-enkephalin based on available experimental data.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Peptide	µ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)
Tyr-Gly-Gly-Phe-Leu	1.7[4]	1.26[4]
Met-enkephalin	~20 (varies by study)[5]	~1-9 (varies by study)[5]
Lower Ki values indicate higher binding affinity.

Table 2: In Vitro Functional Activity

Peptide	Assay	Receptor	Potency (IC50/EC50, nM)	Efficacy (% of Max Response)
Tyr-Gly-Gly-Phe-Leu	cAMP Inhibition	δ-Opioid Receptor	1.02[4]	~92-100%[4]
Tyr-Gly-Gly-Phe-Leu	β-arrestin Recruitment	δ-Opioid Receptor	8.9[4]	100%[4]
Met-enkephalin	GTPγS Binding	δ-Opioid Receptor	Data varies across studies[5]	Full or partial agonist[5]
Directly comparative GTPγS binding data for both peptides under identical conditions is limited in the reviewed literature.

Table 3: In Vivo Analgesic Potency

Peptide	Animal Model	Administration Route	Analgesic Test	Potency (ED50/Effective Dose)
Tyr-Gly-Gly-Phe-Leu	Rat	Intrathecal (with peptidase inhibitors)	Tail-flick	0.16 nmol (EC50)[6]
Met-enkephalin	Mouse	Intracerebroventricular	Hot plate	Analgesic effect observed[7]
Due to rapid degradation, in vivo studies often use peptidase inhibitors or synthetic analogs to assess analgesic effects. Directly comparable ED50 values are not consistently reported.

Signaling Pathways

Both Leu-enkephalin and Met-enkephalin exert their effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs).[5][8] The canonical signaling pathway involves the inhibition of adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels. Activation of these receptors also leads to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels. These actions result in hyperpolarization of the neuronal membrane and a reduction in neurotransmitter release, ultimately leading to an inhibitory effect on neuronal excitability.[9][10][11]

Opioid Receptor Signaling Pathway

Experimental Protocols

Radioligand Competitive Binding Assay

This assay is used to determine the binding affinity (Ki) of a ligand for a receptor.

Principle: This method measures the ability of an unlabeled test compound (e.g., Leu-enkephalin or Met-enkephalin) to compete with a radiolabeled ligand for binding to a specific receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50, which can be converted to the Ki value.[1][12]

Detailed Methodology:

• Membrane Preparation:

  • Homogenize tissue (e.g., rat brain) or cells expressing the opioid receptor of interest in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).[8][13]

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.[13]

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes containing the receptors.

  • Wash the membrane pellet and resuspend it in assay buffer. Determine the protein concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add assay buffer, a fixed concentration of a suitable radioligand (e.g., [³H]DAMGO for µ-receptors or [³H]naltrindole for δ-receptors), and the membrane preparation.

  • Non-specific Binding: Add assay buffer, the radioligand, a high concentration of a non-labeled antagonist (e.g., naloxone), and the membrane preparation.

  • Competitive Binding: Add assay buffer, the radioligand, varying concentrations of the unlabeled test peptide (Leu-enkephalin or Met-enkephalin), and the membrane preparation.

• Incubation: Incubate the plate at a specific temperature (e.g., 25-30°C) for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[8][13]

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the bound radioligand from the free radioligand. Wash the filters with ice-cold buffer.[8]

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.[8]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value from the curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Radioligand Competitive Binding Assay Workflow

[³⁵S]GTPγS Binding Assay

This is a functional assay to determine the potency (EC50) and efficacy (Emax) of an agonist in activating G-protein coupled receptors.

Principle: This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor activation by an agonist. This provides a direct measure of G-protein engagement.[5][13]

Detailed Methodology:

• Membrane Preparation: Prepare cell membranes expressing the opioid receptor of interest as described in the radioligand binding assay protocol.

• Assay Setup (in a 96-well plate):

  • Add assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4), GDP (to ensure G-proteins are in an inactive state), the membrane preparation, and varying concentrations of the test peptide (Leu-enkephalin or Met-enkephalin).[5][13]

  • For determining non-specific binding, a separate set of wells will contain a high concentration of unlabeled GTPγS.[13]

• Initiation and Incubation: Initiate the reaction by adding [³⁵S]GTPγS to each well. Incubate the plate at 30°C for 60 minutes with gentle shaking to allow for agonist-stimulated binding of [³⁵S]GTPγS to the Gα subunits.[5][13]

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters and wash the filters with ice-cold buffer.[5][13]

• Quantification: Measure the radioactivity on the filters using a scintillation counter.[13]

• Data Analysis:

  • Subtract non-specific binding from all other measurements.

  • Plot the stimulated [³⁵S]GTPγS binding against the logarithm of the agonist concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the EC50 (potency) and Emax (efficacy) values.[13]

Workflow for a [³⁵S]GTPγS Binding Assay

Discussion and Conclusion

Both Tyr-Gly-Gly-Phe-Leu and Met-enkephalin are potent endogenous opioid peptides with a primary affinity for δ and µ-opioid receptors. The available data suggests that Leu-enkephalin and Met-enkephalin have comparable, high affinities for the δ-opioid receptor, with some studies indicating a slightly higher affinity for Met-enkephalin.[5] Both peptides also bind with high affinity to the µ-opioid receptor.

Functionally, both enkephalins act as agonists at these receptors, initiating inhibitory G-protein signaling cascades. The in vivo analgesic effects of both peptides are potent but short-lived due to rapid enzymatic degradation. This has led to the development of synthetic analogs with improved stability for therapeutic applications.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. mdpi.com [mdpi.com]
• 3. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Comparing analgesia and μ-opioid receptor internalization produced by intrathecal enkephalin: requirement for peptidase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. An Effective and Safe Enkephalin Analog for Antinociception - PMC [pmc.ncbi.nlm.nih.gov]

Validating Tyr-Gly-Gly-Phe-Leu Bioactivity: A Comparative Guide to the cAMP Inhibition Assay

For researchers and drug development professionals investigating opioid signaling, accurately validating the bioactivity of peptides like Tyr-Gly-Gly-Phe-Leu is paramount. This guide provides a detailed comparison of the cyclic adenosine (B11128) monophosphate (cAMP) inhibition assay with other alternatives, supported by experimental protocols and data presentation, to facilitate robust and reliable bioactivity validation.

Tyr-Gly-Gly-Phe-Leu, also known as Leucine-enkephalin (Leu-enkephalin), is an endogenous opioid pentapeptide that plays a significant role in pain modulation and other physiological processes.[1][2] It primarily exerts its effects by acting as an agonist at both the μ- and δ-opioid receptors, with a greater preference for the delta-opioid receptor.[1][3] These receptors are G protein-coupled receptors (GPCRs) that, upon activation, initiate intracellular signaling cascades.

The Canonical Signaling Pathway: Inhibition of cAMP

Opioid receptors, including the μ and δ subtypes, are coupled to inhibitory G-proteins (Gαi/o).[4][5] When an agonist like Tyr-Gly-Gly-Phe-Leu binds to the receptor, it triggers a conformational change that activates the Gαi/o protein. The activated Gα subunit then inhibits the enzyme adenylyl cyclase.[6] This inhibition leads to a decrease in the intracellular concentration of the second messenger, cAMP.[5] This reduction in cAMP is a hallmark of canonical opioid receptor activation and serves as a direct measure of the agonist's bioactivity.

References

• 1. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 2. thebehavioralscientist.com [thebehavioralscientist.com]
• 3. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Manual Therapy as Endogenous Opioid Modulator: A Theoretical Framework for Addiction Recovery Research [mdpi.com]
• 6. m.youtube.com [m.youtube.com]

Comparative Guide to the Cross-Reactivity of Anti-Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin) Antibodies with Other Opioids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of antibodies targeting the endogenous opioid peptide Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu) with other opioids. The shared N-terminal sequence, Tyr-Gly-Gly-Phe, known as the "opioid motif," is a common epitope recognized by antibodies raised against various endogenous opioids, leading to significant cross-reactivity. Understanding the specificity and cross-reactivity of these antibodies is crucial for the accurate detection and quantification of specific opioids in complex biological samples and for the development of targeted immunotherapies.

Performance Comparison: Antibody Cross-Reactivity

The cross-reactivity of antibodies directed against Leu-enkephalin is primarily dictated by their recognition of the common Tyr-Gly-Gly-Phe N-terminal sequence. This results in significant binding to other endogenous opioid peptides that share this motif. The data presented below is synthesized from studies on various monoclonal and polyclonal antibodies that recognize this key epitope. It is important to note that the exact percentage of cross-reactivity can vary depending on the specific antibody clone, the immunoassay format, and the experimental conditions.

Compound	Chemical Class	Cross-Reactivity with Anti-Tyr-Gly-Gly-Phe Antibodies (%)
Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu)	Endogenous Opioid Peptide	100% (Reference)
Methionine-enkephalin (Tyr-Gly-Gly-Phe-Met)	Endogenous Opioid Peptide	High (Often indistinguishable from Leu-enkephalin)[1][2]
β-Endorphin	Endogenous Opioid Peptide	High (Recognizes the shared N-terminal sequence)[1]
Dynorphin A	Endogenous Opioid Peptide	High (Recognizes the shared N-terminal sequence)[1]
α-Neoendorphin	Endogenous Opioid Peptide	High (Recognizes the shared N-terminal sequence)[1]
Enkephalin Hexapeptides	Endogenous Opioid Peptide	~40%[1]
Morphine	Phenanthrene Alkaloid	Not reported for anti-enkephalin antibodies
Codeine	Phenanthrene Alkaloid	Not reported for anti-enkephalin antibodies
Fentanyl	Phenylpiperidine	Not reported for anti-enkephalin antibodies

Note: The cross-reactivity data is based on antibodies that recognize the Tyr-Gly-Gly-Phe sequence. Specific percentages can vary between different antibody preparations.

Experimental Methodologies

The determination of antibody cross-reactivity is typically performed using competitive immunoassays, such as Radioimmunoassay (RIA) or Enzyme-Linked Immunosorbent Assay (ELISA). These assays measure the ability of various opioids (competitors) to inhibit the binding of a labeled primary opioid (e.g., radiolabeled Leu-enkephalin) to a limited amount of the specific antibody.

Competitive Radioimmunoassay (RIA) Protocol

• Reagent Preparation : A standard curve is prepared using known concentrations of unlabeled Leu-enkephalin. The competing opioids are also prepared at various concentrations. A radiolabeled tracer (e.g., 125I-Leu-enkephalin) and a specific anti-Leu-enkephalin antibody are diluted to their optimal concentrations in assay buffer.

• Assay Setup : A constant amount of the anti-Leu-enkephalin antibody and the radiolabeled Leu-enkephalin are added to a series of tubes.

• Competitive Binding : Increasing concentrations of unlabeled Leu-enkephalin (for the standard curve) or the test opioids are added to the tubes. The tubes are then incubated to allow for competitive binding between the labeled and unlabeled opioids for the antibody binding sites.

• Separation of Bound and Free Antigen : A separation reagent (e.g., a secondary antibody or protein A/G beads) is added to precipitate the antibody-antigen complexes. The tubes are centrifuged, and the supernatant containing the free (unbound) radiolabeled opioid is decanted.

• Quantification : The radioactivity of the pellet (containing the bound radiolabeled opioid) is measured using a gamma counter.

• Data Analysis : The percentage of binding is calculated for each concentration of the standard and test opioids relative to the maximum binding (in the absence of any unlabeled opioid). The concentration of the test opioid that causes 50% inhibition of binding of the radiolabeled ligand (IC50) is determined. The percent cross-reactivity is calculated using the formula: (% Cross-Reactivity) = (IC50 of Leu-enkephalin / IC50 of Test Opioid) x 100.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

• Plate Coating : A microtiter plate is coated with a capture antibody that specifically binds to the anti-Leu-enkephalin antibody. Alternatively, the plate can be directly coated with a Leu-enkephalin conjugate. The plate is then washed and blocked to prevent non-specific binding.

• Competitive Reaction : A mixture of the anti-Leu-enkephalin antibody, a fixed concentration of enzyme-conjugated Leu-enkephalin, and varying concentrations of the standard or test opioids is added to the wells of the microtiter plate. The plate is incubated to allow for competitive binding.

• Washing : The plate is washed to remove any unbound reagents.

• Substrate Addition : A chromogenic substrate for the enzyme is added to the wells. The enzyme catalyzes a reaction that produces a colored product.

• Signal Detection : The absorbance of the colored product is measured using a microplate reader at a specific wavelength. The intensity of the color is inversely proportional to the concentration of the unlabeled opioid in the sample.

• Data Analysis : A standard curve is generated by plotting the absorbance versus the concentration of the unlabeled Leu-enkephalin standards. The concentration of the test opioids is determined from the standard curve, and the percent cross-reactivity is calculated as described for the RIA protocol.

Visualizing Key Processes

To better understand the experimental workflow and the underlying biological mechanisms, the following diagrams are provided.

Caption: Workflow for determining antibody cross-reactivity.

Caption: G-protein coupled opioid receptor signaling cascade.

References

• 1. Enkephalins, dynorphins and β-endorphin in the rat dorsal horn: an immunofluorescence colocalization study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Leu Enkephalin antibody [NOC1] (ab150346) | Abcam [abcam.com]

A Comparative Analysis of the Analgesic Properties of Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) and Morphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analgesic effects of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, commonly known as Leucine-enkephalin (Leu-enkephalin), and the classical opioid analgesic, morphine. The following sections detail their relative potencies, underlying signaling mechanisms, and the experimental protocols used to evaluate their effects, supported by preclinical data.

Data Presentation: Quantitative Comparison of Analgesic Potency

The analgesic potency of Leu-enkephalin and morphine has been evaluated in various animal models. Direct comparison is challenging due to the rapid enzymatic degradation of native Leu-enkephalin in vivo. However, studies utilizing peptidase inhibitors to prevent this breakdown have revealed its high intrinsic potency.

Compound	Animal Model	Analgesic Test	Administration Route	ED₅₀/EC₅₀	Key Findings & Citations
Morphine	Rat	Tail-Flick	Intrathecal	~0.29 µg	Potent central analgesic effect.[1]
Rat	Hot-Plate	Subcutaneous	~2.6 - 4.9 mg/kg	Effective in thermal pain models.[2]
Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin)	Rat	Tail-Flick	Intrathecal	0.16 nmol (with peptidase inhibitors)	Highly potent when protected from degradation, suggesting strong intrinsic activity. Without inhibitors, no analgesia was observed at doses up to 100 nmol.[3]
Mouse	Hot-Plate	Subcutaneous	Minimal effect	Shows little analgesic effect when administered systemically without modification due to rapid breakdown.[4]
Mouse	Tail-Flick	Intracerebroventricular	40-80 µg	Can enhance morphine analgesia when administered centrally.[5]

Experimental Protocols

The following are detailed methodologies for two standard preclinical analgesic assays used to evaluate the effects of morphine and Leu-enkephalin.

Hot-Plate Test

The hot-plate test is a widely used method to assess the response to a thermal pain stimulus and is particularly effective for evaluating centrally acting analgesics.

Apparatus:

• A commercially available hot-plate apparatus consisting of a metal plate that can be heated to and maintained at a constant temperature.

• A transparent cylindrical retainer to keep the animal on the heated surface.

• A timer to record the latency of the response.

Procedure:

• The hot plate is preheated to a constant temperature, typically between 50-55°C.

• A baseline latency is determined for each animal by placing it on the hot plate and starting the timer.

• The time taken for the animal to exhibit a pain response, such as licking a paw or jumping, is recorded as the reaction time.

• To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) is established, at which point the animal is removed if no response has occurred.

• The test substance (morphine, Leu-enkephalin, or vehicle) is administered to the animal.

• At predetermined time intervals after administration (e.g., 15, 30, 60, 90, and 120 minutes), the animal is again placed on the hot plate, and the reaction time is measured. An increase in reaction time compared to the baseline indicates an analgesic effect.

Tail-Flick Test

The tail-flick test measures the latency of a spinal reflex to a thermal stimulus and is also commonly used to screen for centrally acting analgesics.

Apparatus:

• A tail-flick analgesiometer, which includes a heat source (e.g., a high-intensity light beam) and a sensor to detect the tail flick.

• An animal restrainer that allows the tail to be positioned over the heat source.

Procedure:

• The animal is gently placed in the restrainer.

• The animal's tail is positioned over the heat source.

• The heat source is activated, and a timer starts simultaneously.

• The intensity of the heat is adjusted to elicit a tail flick within a baseline period (e.g., 2-4 seconds) in untreated animals.

• The time taken for the animal to flick its tail away from the heat is automatically recorded by the sensor.

• A cut-off time (e.g., 10-12 seconds) is set to prevent tissue damage.

• Following baseline measurement, the test substance is administered.

• The tail-flick latency is then measured at various time points post-administration to determine the analgesic effect, indicated by an increased latency.

Mandatory Visualization

Experimental Workflow for Analgesic Testing

Caption: Workflow for preclinical analgesic drug evaluation.

Signaling Pathways of Morphine and Tyr-Gly-Gly-Phe-Leu

Caption: Comparative signaling pathways of opioid analgesics.

Conclusion

References

• 1. Antinociceptive potency of intrathecal morphine in the rat tail flick test: a comparative study using acute lumbar catheter in rats with or without a chronic atlanto-occipital catheter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Comparing analgesia and μ-opioid receptor internalization produced by intrathecal enkephalin: requirement for peptidase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Effective and Safe Enkephalin Analog for Antinociception - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential effects of leucine and methionine enkephalin on morphine-induced analgesia, acute tolerance and dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differential responses to morphine-induced analgesia in the tail-flick test - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating the Opioid Landscape: A Comparative Guide to Modified Leu-Enkephalin Analogs

For researchers, scientists, and drug development professionals, the quest for potent, selective, and stable opioid receptor modulators is a continuous journey. Leucine-enkephalin (Tyr-Gly-Gly-Phe-Leu), an endogenous opioid peptide, serves as a pivotal scaffold for designing novel analgesics with improved therapeutic profiles. This guide provides a comparative analysis of various structural modifications to the Leu-enkephalin backbone, offering insights into their impact on receptor affinity, selectivity, and functional activity, supported by experimental data and detailed protocols.

The endogenous opioid system, comprising receptors (μ, δ, and κ) and their peptide ligands, plays a crucial role in pain modulation.[1] Leu-enkephalin agonizes the δ-opioid receptor (δOR) with moderate selectivity over the μ-opioid receptor (μOR) and has insignificant interaction with the κ-opioid receptor (κOR).[2] However, its therapeutic potential is limited by poor metabolic stability.[3] This has driven extensive research into creating modified analogs with enhanced properties. This guide delves into key structural modifications at various positions of the Leu-enkephalin peptide and their resulting structure-activity relationships (SAR).

Modifications at the Phenylalanine4 Position: A Hotspot for Tuning Activity

The aromatic side chain of Phenylalanine at position 4 (Phe4) has proven to be a critical determinant of receptor interaction and selectivity.

Meta-Substitutions on the Phenyl Ring

Recent studies have demonstrated that substitutions at the meta-position of the Phe4 phenyl ring are generally well-tolerated and can significantly enhance binding affinity and functional potency at both δOR and μOR.[2] For instance, various meta-substituted analogs have shown increased affinity compared to the parent Leu-enkephalin.[2][4]

Analog	δOR Ki (nM)[2]	μOR Ki (nM)[2]	δOR Selectivity (μOR Ki / δOR Ki)[2]
Leu-enkephalin	1.26	1.7	1.3
Meta-Substituted Analogs
m-Cl-Phe4	0.057	0.091	1.6
m-F-Phe4	0.023	0.059	2.6
m-Br-Phe4	0.062	0.11	1.8
m-I-Phe4	0.099	0.15	1.5
m-NO2-Phe4	0.93	0.98	1.1

These substitutions have also been shown to influence downstream signaling pathways, with some analogs displaying biased agonism, preferentially activating G-protein signaling over β-arrestin recruitment.[2] This is a particularly desirable trait in the development of safer opioids, as β-arrestin pathways are often associated with adverse effects.[5][6]

Substitution with Tryptophan

Replacing Phe4 with Tryptophan (Trp) has also been explored to understand the conformational requirements for receptor binding.[7][8][9] Studies have shown that [Trp4]-enkephalin analogs can maintain high affinity for opioid receptors, suggesting that the bulkier indole (B1671886) side chain of tryptophan is well-accommodated within the receptor binding pocket.[7] Conformational studies on these analogs have indicated the existence of a folded conformation in solution.[7][9]

C-Terminal Modifications: Expanding Receptor Interaction

Modifications at the C-terminus of enkephalin-like peptides have yielded analogs with interesting and sometimes unexpected pharmacological profiles. A series of tetrapeptide analogs with a C-terminal N-(3,4-dichlorophenyl)-N-(piperidin-4-yl)propionamide (DPP) moiety exhibited high binding affinities for all three opioid receptors.[10] Notably, certain substitutions at positions 1 and 4 in these analogs led to a significant increase in κ-opioid receptor (KOR) affinity.[10]

Analog	MOR Ki (nM)[10]	DOR Ki (nM)[10]	KOR Ki (nM)[10]
Dmt-D-Ala-Gly-Phe(p-Cl)-DPP	3.3	0.74	5.8
Dmt-D-Nle-Gly-Phe(p-Cl)-DPP	1.8	0.43	1.7
Dmt-D-Tic-Gly-Phe(p-F)-DPP	1.1	0.29	0.13
(Dmt = 2',6'-dimethyl-L-tyrosine; D-Nle = D-norleucine; D-Tic = D-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

This highlights the potential of C-terminal extensions to not only enhance affinity but also to modulate selectivity towards the KOR, a target of interest for developing non-addictive analgesics.[11][12]

Backbone Modifications: Enhancing Stability and Probing Conformation

The peptide backbone of enkephalin is susceptible to enzymatic degradation. To address this, researchers have systematically replaced amide bonds with isosteric linkages.

Amide Bond Isosteres

The replacement of amide bonds with ester or N-methyl amide functions has been shown to be a viable strategy to increase metabolic stability.[13] Studies have indicated that the fourth amide bond (between Phe4 and Leu5) can be replaced without a significant loss of biological activity, and in some cases, leading to more lipophilic and stable compounds.[13] Similarly, the substitution of amide bonds with trans-alkenes has revealed that the first amide bond is tolerant to this modification, whereas the second amide bond is critical for biological activity.[3]

Figure 1: A diagram illustrating the sensitivity of Leu-enkephalin's amide bonds to isosteric replacement.

Cyclization: Constraining Conformation for Selectivity

Cyclization is a well-established strategy to restrict the conformational flexibility of peptides, often leading to increased receptor selectivity and stability. Cyclic enkephalin analogs have been instrumental in developing highly selective ligands for the δ-opioid receptor.[14][15] For example, [D-Pen2, D-Pen5]enkephalin (DPDPE) and [D-Pen2, L-Pen5]enkephalin are highly selective δ-agonists.[14] Similarly, cyclic tetrapeptides have been designed to achieve high selectivity for the μ-opioid receptor.[16][17]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols cited in the reviewed literature.

Solid-Phase Peptide Synthesis

The synthesis of modified Leu-enkephalin analogs is typically performed using solid-phase peptide synthesis (SPPS) on a resin support.[2]

Figure 2: A generalized workflow for the solid-phase synthesis of modified Leu-enkephalin analogs.

Protocol:

• Resin Preparation: A suitable resin (e.g., Rink Amide resin) is swelled in a solvent like dimethylformamide (DMF).

• Amino Acid Coupling: The C-terminal amino acid (Fmoc-Leu-OH) is coupled to the resin using a coupling agent (e.g., HBTU, HATU) in the presence of a base (e.g., DIPEA).

• Fmoc Deprotection: The Fmoc protecting group is removed using a solution of piperidine (B6355638) in DMF to expose the free amine for the next coupling step.

• Sequential Coupling: Steps 2 and 3 are repeated for each subsequent amino acid in the sequence (e.g., Fmoc-Phe(X)-OH, Fmoc-Gly-OH, Boc-Tyr(tBu)-OH).

• Cleavage and Deprotection: The final peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously using a cleavage cocktail (e.g., trifluoroacetic acid with scavengers like water and triisopropylsilane).

• Purification and Characterization: The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and its identity and purity are confirmed by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2]

Radioligand Binding Assays

Competition radioligand binding assays are used to determine the affinity of the synthesized analogs for the different opioid receptors.[2]

Protocol:

• Membrane Preparation: Cell membranes expressing the opioid receptor of interest (μ, δ, or κ) are prepared from cultured cells (e.g., HEK293 cells) or animal brain tissue.

• Assay Setup: The membranes are incubated with a specific radioligand (e.g., [3H]DPDPE for δOR, [3H]DAMGO for μOR) and varying concentrations of the unlabeled competitor ligand (the synthesized analog).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Scintillation Counting: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the concentration of the analog that inhibits 50% of the specific binding of the radioligand (IC50). The binding affinity constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.[2]

Functional Assays: cAMP Inhibition and β-Arrestin Recruitment

Functional assays are essential to determine whether an analog acts as an agonist or antagonist and to assess its signaling bias.

cAMP Inhibition Assay (G-protein activation): [2] This assay measures the ability of a ligand to activate the Gi/o-coupled opioid receptors, which leads to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Figure 3: A simplified signaling pathway of Gi/o-coupled opioid receptor activation leading to cAMP inhibition.

β-Arrestin Recruitment Assay: [2] This assay measures the recruitment of β-arrestin to the activated opioid receptor, a key step in receptor desensitization and internalization, and a pathway implicated in some of the adverse effects of opioids.

Protocol (General):

• Cell Culture: Cells stably expressing the opioid receptor and a reporter system (e.g., GloSensor for cAMP, PathHunter for β-arrestin) are cultured.

• Ligand Treatment: The cells are treated with varying concentrations of the test analog.

• Signal Detection: The reporter signal (luminescence or fluorescence) is measured using a plate reader.

• Data Analysis: Dose-response curves are generated to determine the potency (EC50) and efficacy (Emax) of the analog for either G-protein activation or β-arrestin recruitment.[2]

Conclusion

The structure-activity relationship of modified Leu-enkephalin analogs is a rich and evolving field. Strategic modifications to the peptide's sequence and structure can profoundly influence its affinity, selectivity, and functional activity at opioid receptors. The data presented in this guide underscore the importance of the Phe4 position as a key modulator of receptor interaction, the potential of C-terminal modifications to engage the κ-opioid receptor, and the utility of backbone modifications and cyclization in enhancing stability and selectivity. The detailed experimental protocols provided offer a foundation for the continued exploration and development of novel opioid peptides with improved therapeutic profiles, paving the way for safer and more effective pain management strategies.

References

• 1. Frontiers | Editorial: Kappa opioid receptors revealed: Disentangling the pharmacology to open up new therapeutic strategies [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Functional selectivity of EM-2 analogs at the mu-opioid receptor [frontiersin.org]
• 6. Controlling opioid receptor functional selectivity by targeting distinct subpockets of the orthosteric site | eLife [elifesciences.org]
• 7. Synthesis, opiate receptor affinity, and conformational parameters of [4-tryptophan]enkephalin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Peptide Kappa Opioid Receptor Ligands: Potential for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Kappa Opioid Receptor: A Promising Therapeutic Target for Multiple Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation and evaluation at the delta opioid receptor of a series of linear leu-enkephalin analogues obtained by systematic replacement of the amides. | Semantic Scholar [semanticscholar.org]
• 14. Selectivities of opioid peptide analogues as agonists and antagonists at the delta-receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selectivities of opioid peptide analogues as agonists and antagonists at the delta-receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 17. Modifications of the cyclic mu receptor selective tetrapeptide Tyr-c[D-Cys-Phe-D-Pen]NH2 (Et): effects on opioid receptor binding and activation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vivo Efficacy Analysis: Tyr-Gly-Gly-Phe-Leu vs. Synthetic Opioid Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vivo comparison of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu (Leucine-enkephalin) and commonly used synthetic opioid agonists. The following sections detail their relative analgesic efficacy, side effect profiles, and the underlying signaling mechanisms, supported by experimental data from preclinical studies. A significant consideration highlighted throughout this guide is the rapid enzymatic degradation of native enkephalins in vivo, which necessitates the use of peptidase inhibitors or synthetic modifications to unmask their analgesic potential.

Executive Summary

Leucine-enkephalin (L-enkephalin), an endogenous pentapeptide, demonstrates analgesic properties primarily through the activation of delta-opioid receptors, and to a lesser extent, mu-opioid receptors. However, its therapeutic potential is severely limited by rapid breakdown by peptidases in the body.[1][2][3] When protected from degradation, L-enkephalin and its synthetic analogs can exhibit potent antinociceptive effects, in some cases surpassing that of morphine, particularly when administered directly to the central nervous system.[4][5][6] Synthetic opioids, such as morphine and fentanyl, are mainstays in pain management but are associated with a significant burden of side effects, including respiratory depression, constipation, tolerance, and dependence.[1][7] This guide aims to provide a comparative overview of their in vivo performance to inform future research and drug development.

Comparative Analgesic Efficacy

The analgesic potency of opioids is typically determined in animal models using tests such as the hot-plate and tail-flick assays, which measure the response latency to a thermal stimulus.[8] The efficacy is often expressed as the ED50, the dose required to produce a maximal effect in 50% of the population.

It is crucial to note that the in vivo analgesic efficacy of L-enkephalin is highly dependent on the route of administration and the presence of peptidase inhibitors.[3] When administered subcutaneously without these inhibitors, its effect is negligible.[1][5]

Compound	Animal Model	Assay	Administration Route	ED50 / Potency Comparison	Duration of Action	Reference
Tyr-Gly-Gly-Phe-Leu (L-enkephalin)	Rat	Tail-Flick	Intrathecal (with peptidase inhibitors)	ED50 of 0.16 nmol	> 25 minutes	[3]
Biphalin (B1667298) (synthetic enkephalin analog)	Rat	Tail-Flick / Tail-Pinch	Intrathecal	> 1000x more potent than morphine	Not specified	[4][6]
Intravenous	Less potent than morphine	Not specified	[5]
Subcutaneous	Negligible activity	Not specified	[5]
Morphine	Rat	Tail-Flick	Intrathecal	-	Prolonged	[6]
Mouse	Hot-Plate	Subcutaneous	10 mg/kg produced 87% max effect	Decreased to ~10% MPE in 2 hours	[1]
Fentanyl	Rat	Tail-Flick	Intravenous	~100x more potent than morphine	Short	[6]

Key Findings:

• L-enkephalin (with peptidase inhibitors): When protected from degradation and administered intrathecally, L-enkephalin is a potent analgesic. One study demonstrated an analgesic ED50 of 0.16 nmol in the rat tail-flick test.[3]

• Biphalin: This synthetic dimeric analog of enkephalin shows exceptionally high antinociceptive activity. When administered intrathecally, it is reported to be over 1000 times more potent than morphine.[4][6] However, its potency is significantly reduced with intravenous administration and negligible when given subcutaneously, highlighting its limited ability to cross the blood-brain barrier and its susceptibility to peripheral degradation.[5]

• Morphine: A benchmark opioid analgesic, morphine, demonstrates robust and prolonged analgesia through various routes of administration.[1][6]

• Fentanyl: A highly potent synthetic opioid, fentanyl is approximately 100 times more potent than morphine but has a shorter duration of action.[6]

Comparative Side Effect Profile

A major differentiator in the clinical utility of opioid agonists is their side effect profile. Respiratory depression and constipation are among the most severe and dose-limiting adverse effects of synthetic opioids.

Side Effect	Tyr-Gly-Gly-Phe-Leu & Analogs	Synthetic Opioids (Morphine, Fentanyl)	References
Respiratory Depression	Enkephalin analogs like biphalin have shown significantly weaker respiratory depressant effects compared to equimolar doses of morphine.[6] Another enkephalin analog, ZH853, showed significantly lower respiratory depression than morphine in rats.[7] Endogenous enkephalins are implicated in the central control of respiration.[9][10]	Full agonists like morphine and fentanyl induce dose-dependent respiratory depression by acting on μ-opioid receptors in the brainstem. This is a primary cause of overdose-related fatalities.	[6][7][9][10]
Constipation	Data on the constipating effects of L-enkephalin itself is limited. However, the development of peripherally acting opioid agonists aims to reduce central side effects while potentially retaining some peripheral effects like constipation.	A common and persistent side effect of chronic opioid therapy. Fentanyl may have a lower risk of constipation compared to morphine and oxycodone.	[11]
Tolerance & Dependence	Long-term administration of biphalin in rodents induced less physical dependence and withdrawal syndromes compared to morphine.[4]	Chronic use of synthetic opioids leads to the development of tolerance, requiring dose escalation to achieve the same analgesic effect, and profound physical dependence.	[4]

Signaling Pathways

Both endogenous and synthetic opioids exert their effects by binding to and activating opioid receptors: mu (μ), delta (δ), and kappa (κ). These are G-protein coupled receptors (GPCRs).[12] The downstream signaling cascades can be broadly divided into G-protein-dependent pathways, which are primarily associated with analgesia, and the β-arrestin pathway, which has been linked to some of the adverse side effects.[13][14]

Opioid Receptor Signaling Overview

References

• 1. An Effective and Safe Enkephalin Analog for Antinociception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral absorption of peptides: influence of pH and inhibitors on the intestinal hydrolysis of leu-enkephalin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparing analgesia and μ-opioid receptor internalization produced by intrathecal enkephalin: requirement for peptidase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analgesic activity of a novel bivalent opioid peptide compared to morphine via different routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biphalin—A Potent Opioid Agonist—As a Panacea for Opioid System-Dependent Pathophysiological Diseases? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in attenuating opioid-induced respiratory depression: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intestinal absorption and analgesic activity of aminopeptidase-resistant cellobiose-coupled leucine enkephalinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of enkephalin and 5-hydroxytryptamine on solitary tract neurones involved in respiration and respiratory reflexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Constipation Caused by Anti-calcitonin Gene-Related Peptide Migraine Therapeutics Explained by Antagonism of Calcitonin Gene-Related Peptide’s Motor-Stimulating and Prosecretory Function in the Intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. mdpi.com [mdpi.com]

A Comparative Analysis of Enkephalin Analogue Binding to Opioid Receptors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the binding affinities of various enkephalin analogues to the mu (µ), delta (δ), and kappa (κ) opioid receptors. Supported by experimental data from docking studies, this document aims to elucidate the structure-activity relationships that govern ligand-receptor interactions and subsequent signaling pathways.

Enkephalins, endogenous pentapeptides, are crucial neurotransmitters in the modulation of pain and emotional responses. Their therapeutic potential is vast, yet their rapid degradation in vivo necessitates the development of synthetic analogues with improved stability and receptor selectivity. Understanding the binding characteristics of these analogues is paramount for designing novel therapeutics with desired pharmacological profiles. This guide summarizes quantitative binding data, details the experimental protocols for docking studies, and visualizes the intricate signaling cascades initiated by receptor activation.

Comparative Binding Affinities of Enkephalin Analogues

The binding affinity of a ligand for its receptor is a critical determinant of its potency. The dissociation constant (Ki) is a common measure of this affinity, with lower Ki values indicating a stronger binding interaction. The following table summarizes the Ki values for a selection of enkephalin analogues at the µ, δ, and κ opioid receptors, compiled from various radioligand binding assays. It is important to note that direct comparisons between studies can be influenced by variations in experimental conditions, such as the cell lines and radioligands used.

Ligand	µ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)
Endogenous Enkephalins
[Leu⁵]-enkephalin	1.5 - 25	0.5 - 1.5	>10,000
[Met⁵]-enkephalin	1.0 - 20	4 - 10	>10,000
Synthetic Analogues
DAMGO	0.5 - 2.0	200 - 1,000	>10,000
DPDPE	800 - 2,000	1.0 - 5.0	>10,000
U-69593	>10,000	>10,000	0.5 - 2.0
Dmt-D-Nle-Gly-Phe(p-Cl)-Ppp (LYS744)	0.8	0.4	1.3 (antagonist)
Dmt-D-Tic-Gly-Phe(4-F)-DPP	-	-	0.13

Note: Data is aggregated from multiple sources and should be considered representative. Variations in experimental conditions can affect absolute Ki values.

Structure-Activity Relationships

The data reveals key structural modifications that influence receptor selectivity. The substitution of Gly² with a D-amino acid, as seen in DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin), generally confers µ-receptor selectivity and increased metabolic stability[1][2]. Conversely, the cyclic structure of DPDPE ([D-Pen², D-Pen⁵]-enkephalin) provides high selectivity for the δ-receptor[3]. Modifications at the C-terminus can also dramatically alter receptor preference. For instance, the addition of an N-(3,4-dichlorophenyl)-N-(piperidin-4-yl)propionamide (DPP) moiety in Dmt-D-Tic-Gly-Phe(4-F)-DPP leads to a high affinity for the κ-receptor[4]. Interestingly, some analogues, such as LYS744, exhibit multifunctional profiles, acting as agonists at µ and δ receptors while antagonizing the κ-receptor[5].

Experimental Protocols: Molecular Docking Studies

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor. This method is instrumental in understanding the molecular basis of ligand recognition and for in silico screening of potential drug candidates.

A General Protocol for Docking Enkephalin Analogues to Opioid Receptors:

• Receptor Preparation:

  • Obtain the three-dimensional structure of the target opioid receptor (µ, δ, or κ) from a protein structure database like the Protein Data Bank (PDB).

  • Prepare the receptor structure by removing water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate partial charges to the receptor atoms. This step is crucial for accurate electrostatic interaction calculations.

• Ligand Preparation:

  • Generate the three-dimensional structure of the enkephalin analogue using molecular modeling software.

  • Minimize the energy of the ligand structure to obtain a stable conformation.

  • Assign appropriate atom types and charges to the ligand atoms.

• Docking Simulation:

  • Define the binding site on the receptor. This is typically a cavity on the extracellular side of the receptor where endogenous ligands are known to bind.

  • Utilize a docking program (e.g., AutoDock Vina, CABS-dock, FlexPepDock) to systematically search for the optimal binding pose of the ligand within the defined binding site[6][7][8][9][10]. The search algorithm explores various conformations and orientations of the ligand.

  • The docking process is guided by a scoring function that estimates the binding free energy for each pose.

• Analysis of Results:

  • The docking results are typically a series of ligand poses ranked by their predicted binding affinity (scoring function value).

  • The top-ranked poses are visually inspected to analyze the key interactions (e.g., hydrogen bonds, hydrophobic interactions, electrostatic interactions) between the ligand and the receptor.

  • This analysis provides insights into the structural determinants of binding affinity and selectivity.

Below is a graphical representation of a typical molecular docking workflow:

A generalized workflow for molecular docking studies.

Opioid Receptor Signaling Pathways

Upon agonist binding, opioid receptors, which are G-protein coupled receptors (GPCRs), initiate intracellular signaling cascades primarily through two major pathways: the G-protein pathway and the β-arrestin pathway. The specific downstream effects can vary depending on the receptor subtype and the bound ligand.

G-Protein Signaling Pathway

Activation of opioid receptors leads to the coupling of inhibitory G-proteins (Gi/o). This results in the dissociation of the Gα and Gβγ subunits, which then modulate the activity of various downstream effectors.

The canonical G-protein signaling pathway for opioid receptors.

The inhibition of adenylyl cyclase by the Gα subunit leads to a decrease in intracellular cyclic AMP (cAMP) levels, which in turn reduces the activity of protein kinase A (PKA)[11][12]. The Gβγ subunit can directly activate G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to hyperpolarization and reduced neuronal excitability, and inhibit voltage-gated calcium channels, which decreases neurotransmitter release[13]. Additionally, the Gβγ subunit can activate the mitogen-activated protein kinase (MAPK) cascade, influencing gene expression and cell survival[11].

β-Arrestin Signaling Pathway

In addition to G-protein signaling, agonist binding can also promote the phosphorylation of the intracellular domains of the opioid receptor by G-protein-coupled receptor kinases (GRKs). This phosphorylation facilitates the recruitment of β-arrestin proteins, which can lead to receptor desensitization, internalization, and the initiation of a distinct wave of signaling.

The β-arrestin-mediated signaling and receptor regulation pathway.

The binding of β-arrestin sterically hinders further G-protein coupling, leading to desensitization of the receptor to the agonist. β-arrestin also acts as a scaffold protein, recruiting components of the endocytic machinery, such as clathrin, which leads to the internalization of the receptor into endosomes. This process can lead to receptor downregulation or recycling back to the cell surface. Additionally, β-arrestin can initiate its own signaling cascades, such as the mitogen-activated protein kinase (MAPK) pathway.

Conclusion

The study of enkephalin analogues and their interactions with opioid receptors is a dynamic field with significant therapeutic implications. Molecular docking studies, in conjunction with experimental binding assays, provide a powerful platform for understanding the structure-activity relationships that govern ligand binding and receptor selectivity. A deeper comprehension of the distinct signaling pathways activated by different analogues will be instrumental in the rational design of next-generation analgesics with improved efficacy and reduced side effects. This guide serves as a foundational resource for researchers navigating the complexities of opioid receptor pharmacology.

References

• 1. Structure-activity relationships of enkephalin analogs at opiate and enkephalin receptors: correlation with analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Opiate receptor affinities and behavioral effects of enkephalin: structure-activity relationship of ten synthetic peptide analogues [pubmed.ncbi.nlm.nih.gov]
• 3. Binding affinity and selectivity of opioids at mu, delta and kappa receptors in monkey brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multifunctional Enkephalin Analogs with a New Biological Profile: MOR/DOR Agonism and KOR Antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Docking of peptides to GPCRs using a combination of CABS-dock with FlexPepDock refinement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances and Applications of Molecular Docking to G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. galaxy.seoklab.org [galaxy.seoklab.org]
• 11. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Comparative Structural Analysis of Enkephalins Using Raman Spectroscopy

A deep dive into the conformational nuances of Leu- and Met-enkephalin through vibrational spectroscopy, providing researchers with comparative data and detailed experimental protocols.

This guide offers a comparative structural analysis of two primary enkephalin pentapeptides, Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) and Met-enkephalin (Tyr-Gly-Gly-Phe-Met), utilizing Raman spectroscopy. Enkephalins are endogenous opioid peptides that play a crucial role in pain modulation and neurotransmission by interacting with opioid receptors.[1] Their conformational flexibility is key to their biological activity, and Raman spectroscopy provides a powerful, non-invasive tool to probe their vibrational structure and conformational states in different environments.

This guide is intended for researchers, scientists, and drug development professionals working in the fields of neuroscience, pharmacology, and peptide chemistry. It provides a compilation of experimental data, detailed protocols, and a visualization of the enkephalin signaling pathway to facilitate further research and understanding of these important neuropeptides.

Comparative Raman Spectral Data

The structural differences between Leu- and Met-enkephalin, primarily the substitution of leucine (B10760876) for methionine at the C-terminus, lead to distinct conformational preferences that can be detected by Raman spectroscopy. The following table summarizes key Raman band positions and their assignments for both peptides, highlighting the spectral regions sensitive to their structure and environment, particularly pH. The data is primarily based on studies conducted in aqueous KCl solutions at varying pH levels.[2][3]

Raman Shift (cm⁻¹)	Vibrational Assignment	Leu-enkephalin	Met-enkephalin	Structural Significance & Comparison
~1615	Tyr ring stretching (ν₈ₐ)	Strong	Strong	Indicates the environment of the tyrosine residue. Changes in intensity and position can reflect alterations in hydrogen bonding and local environment.
~1440	CH₂ scissoring	Present	Present	Relates to the peptide backbone and side-chain conformations.
1430-1400	COO⁻ symmetric stretch	pH-dependent	pH-dependent	The intensity and position of this band are sensitive to the ionization state of the C-terminal carboxylate group, providing a marker for pH-dependent conformational changes.[2][4]
~1240	Amide III	Present	Present	This band is sensitive to the peptide backbone conformation.
~1003	Phe symmetric ring breathing	Strong	Strong	A characteristic and intense band for phenylalanine, its position is sensitive to the local environment of the phenyl ring.
850-830	Tyr Fermi doublet	Intensity ratio (I₈₅₀/I₈₃₀) is pH-dependent	Intensity ratio (I₈₅₀/I₈₃₀) is pH-dependent	The intensity ratio of this doublet is a well-known indicator of the hydrogen-bonding state of the tyrosine hydroxyl group. A ratio < 1 suggests the hydroxyl group is a hydrogen bond acceptor, while a ratio > 1 indicates it is a donor.[3]

Experimental Protocols

The following provides a generalized protocol for the comparative analysis of enkephalins using Raman spectroscopy, based on methodologies reported in the literature.[2][3]

1. Sample Preparation:

• Materials: Leu-enkephalin, Met-enkephalin, Potassium Chloride (KCl), Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), and distilled water.

• Procedure:

  • Prepare a stock solution of the enkephalin peptide (e.g., 50 mg/mL) in a 0.1 M KCl aqueous solution. The KCl is used to maintain a constant ionic strength.

  • Create a series of sample solutions with varying pH values (e.g., from pH 1 to 13).

  • Adjust the pH of the enkephalin solutions using small aliquots of HCl or NaOH.

  • Measure the final pH of each solution using a calibrated pH meter.

2. Raman Spectroscopy Data Acquisition:

• Instrumentation: A high-resolution Raman spectrometer equipped with a laser excitation source. Common laser wavelengths for biological samples include 532 nm or 785 nm to minimize fluorescence.[5]

• Parameters:

  • Laser Wavelength: e.g., 514.5 nm (Argon ion laser).

  • Laser Power: Typically in the range of 10-50 mW at the sample to avoid sample degradation.

  • Acquisition Time: Dependent on the sample concentration and scattering efficiency, but typically ranges from seconds to minutes per spectrum.

  • Spectral Range: 500-1800 cm⁻¹ to cover the key vibrational modes of the peptide backbone and amino acid side chains.

• Procedure:

  • Calibrate the spectrometer using a standard reference material (e.g., silicon).

  • Transfer the enkephalin solution to a suitable sample holder (e.g., a quartz cuvette).

  • Focus the laser beam onto the sample.

  • Acquire the Raman spectra for each pH point for both Leu- and Met-enkephalin.

  • Acquire a spectrum of the buffer solution (0.1 M KCl at the corresponding pH) for background subtraction.

3. Data Analysis:

• Software: Utilize spectroscopic analysis software for data processing.

• Procedure:

  • Subtract the buffer spectrum from the corresponding sample spectrum to remove solvent contributions.

  • Perform baseline correction to remove any background fluorescence.

  • Normalize the spectra to a specific band (e.g., the phenylalanine ring breathing mode at ~1003 cm⁻¹) to allow for direct comparison of relative peak intensities.

  • Identify and assign the characteristic Raman bands for each peptide.

  • Analyze the changes in peak position, intensity, and bandwidth as a function of pH to infer conformational changes.

Experimental Workflow and Signaling Pathway

To visualize the process of comparative analysis and the biological context of enkephalin function, the following diagrams are provided.

Experimental workflow for comparative Raman analysis of enkephalins.

Enkephalins exert their physiological effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs). The primary targets for enkephalins are the mu (μ) and delta (δ) opioid receptors.[1][6] The activation of these receptors initiates a signaling cascade that ultimately leads to the modulation of neuronal excitability and neurotransmitter release.

Simplified signaling pathway of enkephalin action via opioid receptors.

Conclusion

Raman spectroscopy offers a sensitive and detailed approach to compare the structural properties of Leu- and Met-enkephalin. The subtle differences in their amino acid sequence result in distinct conformational preferences, particularly in response to environmental cues like pH. By utilizing the experimental protocols and comparative data presented in this guide, researchers can further investigate the structure-function relationships of these vital neuropeptides, paving the way for the rational design of novel therapeutics targeting the opioid system.

References

• 1. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enkephalins: Raman spectral analysis and comparison as function of pH 1-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eubopen.org [eubopen.org]
• 6. Molecular insights into the mechanism of sugar-modified enkephalin binding to opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Synergy: Validating Experimental Findings with Theoretical Studies of Tyr-Gly-Gly-Phe-Leu

For researchers, scientists, and drug development professionals, the convergence of experimental data and theoretical modeling provides a powerful paradigm for understanding the intricate molecular interactions that govern biological processes. This guide offers a comparative analysis of experimental findings and theoretical studies on the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu, commonly known as Leucine-enkephalin. By juxtaposing quantitative experimental data with computational predictions, we aim to provide a comprehensive understanding of its structure-activity relationship and its interaction with opioid receptors.

Leucine-enkephalin (Leu-enkephalin) is a pentapeptide that plays a crucial role in pain modulation and neurotransmission by acting as an agonist at opioid receptors, with a notable preference for the δ (delta) opioid receptor over the μ (mu) opioid receptor.[1] Its biological activity is intrinsically linked to its conformational flexibility and its ability to adopt a specific three-dimensional structure upon binding to its receptor. This guide will delve into the experimental evidence that has elucidated the peptide's function and the theoretical models that have provided a molecular-level interpretation of these findings.

Quantitative Comparison of Experimental and Theoretical Data

The validation of theoretical models hinges on their ability to accurately reproduce experimental observations. In the context of Leu-enkephalin, this involves comparing experimentally determined binding affinities with computationally predicted binding energies, and correlating theoretically predicted conformations with those observed through spectroscopic methods.

Parameter	Experimental Value	Theoretical Value	Methodology	Reference
Binding Affinity (Ki) for δ-opioid receptor	1.26 nM	Not explicitly calculated in the same study	Radioligand Displacement Assay
Binding Affinity (Ki) for μ-opioid receptor	1.7 nM	Not explicitly calculated in the same study	Radioligand Displacement Assay
Conformation in Solution	Folded structure with a β-bend	Folded structure with βII′ and βI bends	NMR Spectroscopy	[2]
Interatomic Distance (CGly2α - CLeu5α)	~6.0 Å	Ensemble-averaged distance consistent with NMR	NOESY-derived distance constraints	[2]

Note: A direct comparison of experimental Ki values and theoretical binding free energies from a single study for Tyr-Gly-Gly-Phe-Leu was not found in the reviewed literature. The table highlights the need for integrated studies that bridge this gap.

Experimental Protocols: Unraveling the Biological Activity

The experimental investigation of Tyr-Gly-Gly-Phe-Leu primarily relies on techniques that probe its interaction with opioid receptors and its conformational dynamics in solution.

Radioligand Displacement Assay

This technique is fundamental for determining the binding affinity of a ligand (in this case, Leu-enkephalin) to its receptor.

Principle: The assay measures the ability of an unlabeled ligand to compete with a radiolabeled ligand for binding to a receptor. The concentration of the unlabeled ligand that inhibits 50% of the specific binding of the radioligand is known as the IC50 value, which can then be converted to the inhibition constant (Ki).

Generalized Protocol:

• Membrane Preparation: Membranes expressing the opioid receptor of interest (e.g., from cell cultures or brain tissue) are prepared.

• Incubation: The membranes are incubated with a fixed concentration of a radiolabeled opioid ligand (e.g., [³H]DAMGO for μ-receptors or [³H]DPDPE for δ-receptors) and varying concentrations of unlabeled Leu-enkephalin.

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data is plotted as the percentage of specific binding versus the logarithm of the Leu-enkephalin concentration to determine the IC50, from which the Ki is calculated using the Cheng-Prusoff equation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure and dynamics of molecules in solution.

Principle: NMR exploits the magnetic properties of atomic nuclei. By measuring the nuclear Overhauser effect (NOE), which arises from the interaction between nearby protons, it is possible to determine inter-proton distances and thus deduce the molecule's conformation.

Generalized Protocol:

• Sample Preparation: A solution of Leu-enkephalin is prepared in a suitable solvent (e.g., DMSO or water).

• Data Acquisition: A series of one- and two-dimensional NMR experiments, such as COSY, TOCSY, and NOESY or ROESY, are performed.

• Resonance Assignment: The signals in the NMR spectra are assigned to specific protons in the Leu-enkephalin molecule.

• Structural Calculation: The NOE-derived distance restraints are used in conjunction with molecular modeling software to calculate a family of structures consistent with the experimental data.

Theoretical Methodologies: A Molecular Lens

Computational chemistry provides invaluable insights into the behavior of molecules at an atomic level, complementing experimental findings.

Molecular Dynamics (MD) Simulations

MD simulations are used to study the time-dependent behavior of a molecular system.

Principle: MD simulations solve Newton's equations of motion for a system of atoms and molecules, allowing the trajectory of each atom to be tracked over time. This provides information about the conformational changes, flexibility, and interactions of the molecule.

Generalized Protocol:

• System Setup: A starting structure of Leu-enkephalin is placed in a simulation box filled with a chosen solvent (e.g., water).

• Energy Minimization: The energy of the system is minimized to remove any steric clashes.

• Equilibration: The system is gradually heated and equilibrated to the desired temperature and pressure.

• Production Run: The simulation is run for a significant period (nanoseconds to microseconds) to sample the conformational space of the peptide.

• Analysis: The resulting trajectory is analyzed to identify preferred conformations, hydrogen bonding patterns, and other structural features.

Molecular Docking and Binding Free Energy Calculations

These methods are used to predict the binding mode and affinity of a ligand to a receptor.

Principle: Molecular docking algorithms predict the preferred orientation of a ligand when bound to a receptor to form a stable complex. Binding free energy calculations then estimate the strength of this interaction.

Generalized Protocol:

• Structure Preparation: The 3D structures of both Leu-enkephalin and the opioid receptor are prepared.

• Docking: A docking program is used to place the peptide into the binding site of the receptor in various possible conformations and orientations.

• Scoring: The different poses are scored based on a scoring function that estimates the binding affinity.

• Binding Free Energy Calculation: More rigorous methods, such as Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or free energy perturbation (FEP), can be used to calculate the binding free energy from the docked poses or from MD simulations of the complex.

Visualizing the Interplay: Pathways and Workflows

To better illustrate the relationship between experimental and theoretical approaches, the following diagrams are provided.

Experimental workflow for characterizing Leu-enkephalin.

Theoretical workflow for modeling Leu-enkephalin.

The logic of validating experimental findings with theory.

Conclusion

The study of Tyr-Gly-Gly-Phe-Leu provides a compelling example of how experimental and theoretical approaches can be synergistically employed to gain a deeper understanding of peptide function. Experimental techniques like radioligand binding assays and NMR spectroscopy provide essential quantitative data on receptor affinity and solution conformation.[3][2] In parallel, theoretical methods such as molecular dynamics simulations and docking offer a molecular-level interpretation of these findings, revealing the dynamic nature of the peptide and the key interactions that govern its binding to opioid receptors. While a direct one-to-one correlation of experimental binding affinities and theoretical binding energies in a single study remains an area for future research, the existing body of work clearly demonstrates the power of this integrated approach. The continued refinement of both experimental and computational methodologies promises to further unravel the complexities of opioid peptide signaling, paving the way for the rational design of novel therapeutics with improved efficacy and safety profiles.

References

• 1. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors | MDPI [mdpi.com]

A Head-to-Head Comparison of Tyr-Gly-Gly-Phe-Leu and Dynorphin A Fragments for Opioid Receptor Research

For researchers, scientists, and drug development professionals, the selection of appropriate peptide ligands is critical for the accurate investigation of opioid receptor function and the development of novel therapeutics. This guide provides an objective, data-driven comparison of the endogenous opioid peptide Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin) and various fragments of Dynorphin A, focusing on their receptor binding affinities and functional activities.

This comprehensive analysis summarizes key quantitative data in structured tables, details the experimental protocols used to obtain this data, and visualizes the complex signaling pathways involved.

Quantitative Data Summary

The following tables provide a comparative overview of the binding affinities (Ki) and functional potencies (EC50/IC50) of Leu-enkephalin and key Dynorphin A fragments at the mu (µ), delta (δ), and kappa (κ) opioid receptors.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Peptide	µ-Opioid Receptor (MOR)	δ-Opioid Receptor (DOR)	κ-Opioid Receptor (KOR)
Tyr-Gly-Gly-Phe-Leu (Leu-enkephalin)	1.9[1]	0.9[1]	>10,000
Dynorphin A (1-7)	-	-	Potent agonist
Dynorphin A (1-8)	18	4.6	0.5 - 40
Dynorphin A (1-9)	-	-	High affinity
Dynorphin A (1-11)	-	-	0.09
Dynorphin A (1-13)	-	-	0.12
Dynorphin A (1-17)	-	-	High affinity

Note: A lower Ki value indicates a higher binding affinity. Data is compiled from multiple sources and experimental conditions may vary.

Table 2: Functional Activity - G-Protein Activation ([³⁵S]GTPγS Binding Assay)

Peptide	Receptor	Parameter	Value (nM)
Leu-enkephalin	µOR	EC50	-
δOR	EC50	-
Dynorphin A (1-8)	κOR	EC50	116 (mouse vas deferens)
µOR	EC50	38 (guinea-pig ileum)
Dynorphin A (1-17)	κOR	EC50	Full agonist
µOR	EC50	Full agonist
δOR	EC50	Partial agonist

Note: EC50 represents the concentration of the peptide that produces 50% of the maximal response. Assays were conducted in different tissue preparations, which can influence potency.

Table 3: Functional Activity - cAMP Inhibition Assay

Peptide	Receptor	Parameter	Value (nM)
Leu-enkephalin	δOR	IC50	-
µOR	IC50	-
Dynorphin A (1-7)	KOR & DOR	IC50	Potent inhibition
Dynorphin A (1-9)	KOR & DOR	IC50	Potent inhibition
Dynorphin A (1-17)	KOR & DOR	IC50	Potent inhibition

Note: IC50 represents the concentration of the peptide that inhibits 50% of the forskolin-stimulated cAMP production.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to a specific receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells)

• Radiolabeled ligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, [³H]U69,593 for KOR)

• Test peptides (Leu-enkephalin, Dynorphin A fragments) at various concentrations

• Non-specific binding control (e.g., Naloxone at a high concentration)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 µg per well.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Assay buffer + radiolabeled ligand + membrane suspension.

  • Non-specific Binding: Non-specific binding control + radiolabeled ligand + membrane suspension.

  • Competition: Test peptide dilution + radiolabeled ligand + membrane suspension.

• Incubation: Incubate the plate at room temperature for 60 minutes to allow the binding to reach equilibrium.

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test peptide concentration. The IC50 value is determined from this curve and then converted to a Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the opioid receptor upon agonist binding. It quantifies the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit.

Materials:

• Cell membranes expressing the opioid receptor and associated G-proteins

• [³⁵S]GTPγS

• GDP

• Test peptides at various concentrations

• Non-specific binding control (unlabeled GTPγS)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: As described in the radioligand binding assay protocol.

• Assay Setup: In a 96-well plate, add the following in order: assay buffer, GDP, test peptide dilutions, and membrane suspension. For non-specific binding wells, add unlabeled GTPγS.

• Pre-incubation: Incubate the plate at 30°C for 15-30 minutes.

• Initiation of Reaction: Add [³⁵S]GTPγS to all wells to start the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Filtration and Counting: Terminate the reaction and measure radioactivity as described in the radioligand binding assay protocol.

• Data Analysis: Subtract non-specific binding to obtain specific binding. Plot the specific binding against the logarithm of the test peptide concentration to determine the EC50 and Emax values.

cAMP Inhibition Assay

This assay measures the ability of an opioid receptor agonist to inhibit the production of cyclic AMP (cAMP), a key second messenger, typically stimulated by forskolin (B1673556).

Materials:

• Whole cells expressing the opioid receptor of interest (e.g., CHO or HEK293 cells)

• Test peptides at various concentrations

• Forskolin

• cAMP assay kit (e.g., using HTRF, ELISA, or other detection methods)

• Cell culture medium and plates

Procedure:

• Cell Plating: Seed the cells in a 96-well or 384-well plate and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with the test peptides at various concentrations for a specified period (e.g., 15-30 minutes).

• Stimulation: Add forskolin to all wells (except for the basal control) to stimulate adenylyl cyclase and induce cAMP production.

• Incubation: Incubate for a defined time (e.g., 30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP levels against the logarithm of the test peptide concentration to determine the IC50 value, which represents the concentration of the peptide that causes 50% inhibition of the forskolin-stimulated cAMP production.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways activated by these opioid peptides and the general workflows of the experimental assays described.

References

• 1. Biased signaling by endogenous opioid peptides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Tyr-Gly-Gly-Phe-Leu: A Guide to Safe and Compliant Laboratory Practices

For researchers, scientists, and professionals in drug development, the proper disposal of peptides like Tyr-Gly-Gly-Phe-Leu, an enkephalin pentapeptide, is a critical component of laboratory safety and regulatory compliance. While specific disposal protocols for every research peptide are not always available, adherence to general best practices for chemical waste management ensures a safe working environment and prevents environmental contamination. This guide provides a procedural framework for the safe handling and disposal of Tyr-Gly-Gly-Phe-Leu, grounded in established laboratory safety principles.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, a thorough hazard assessment is essential. Although Tyr-Gly-Gly-Phe-Leu is not classified as acutely hazardous, its full toxicological properties may not be extensively documented. Therefore, it should be handled with care, assuming it to be a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Use chemical-resistant gloves, such as nitrile.[1][2]

• Eye Protection: Wear safety goggles or a face shield to protect against accidental splashes.[1][2]

• Lab Coat: A buttoned lab coat is crucial to protect against skin contact.[1][2]

All handling of this peptide should be conducted in a well-ventilated area, such as a fume hood or biosafety cabinet, especially when dealing with lyophilized powders that can become airborne.[1]

Step-by-Step Disposal Procedures

The appropriate method for disposing of Tyr-Gly-Gly-Phe-Leu waste depends on its form—liquid or solid—and the specific guidelines of your institution. Never dispose of peptides directly down the drain or in regular trash.[1][2][3]

Waste Segregation and Collection:

Proper waste segregation is the first step in compliant disposal.[1][2] All waste contaminated with Tyr-Gly-Gly-Phe-Leu should be treated as laboratory chemical waste.[3]

Waste Type	Recommended Disposal Container
Solid Waste (e.g., contaminated gloves, wipes, pipette tips, vials)	Designated, clearly labeled, leak-proof hazardous waste container.[1][2]
Liquid Waste (e.g., unused solutions, reaction mixtures)	Approved chemical waste container, clearly labeled.[3] Never pour down the sink.[3]
Sharps Waste (e.g., contaminated needles, syringes)	Puncture-resistant sharps container specifically designated for hazardous chemical waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the name of the chemical constituent ("Tyr-Gly-Gly-Phe-Leu").[2][4]

Experimental Protocol: General Chemical Inactivation of Peptide Waste

For liquid peptide waste, chemical inactivation through hydrolysis can be an effective step before disposal, rendering the peptide biologically inactive. This procedure should be performed in a designated chemical fume hood.

Materials:

• 1 M Hydrochloric Acid (HCl) or 1 M Sodium Hydroxide (NaOH)

• Appropriate PPE (gloves, goggles, lab coat)

• pH indicator strips or a pH meter

• Sodium bicarbonate (for neutralization of acidic solutions) or a weak acid (for neutralization of basic solutions)

• Labeled hazardous waste container

Procedure:

• Preparation: In a chemical fume hood, prepare a 1 M solution of either HCl or NaOH.

• Addition of Waste: Slowly and carefully add the liquid peptide waste to the inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution to ensure a sufficient excess of the hydrolyzing agent.[2]

• Reaction: Gently stir the mixture and allow it to stand for a minimum of 24 hours at room temperature to ensure complete peptide degradation.[2]

• Neutralization: After the inactivation period, check the pH of the solution. If acidic, slowly add a base like sodium bicarbonate until the pH is between 6.0 and 8.0. If basic, slowly add a weak acid to achieve the same pH range.[2]

• Collection: Transfer the neutralized solution to a properly labeled hazardous waste container for disposal.[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the proper disposal of Tyr-Gly-Gly-Phe-Leu waste.

Workflow for the proper disposal of Tyr-Gly-Gly-Phe-Leu waste.

Final Disposal

It is imperative to coordinate with your institution's Environmental Health and Safety (EHS) department for the final disposal of the accumulated hazardous waste.[1][2] They will arrange for pickup by a licensed hazardous waste disposal contractor, ensuring compliance with all local, state, and federal regulations.[1] Maintain meticulous records of all disposed chemicals as part of good laboratory practice.

References

• 1. peptide24.store [peptide24.store]
• 2. benchchem.com [benchchem.com]
• 3. puretidestherapy.com [puretidestherapy.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling Tyr-Gly-Gly-Phe-Leu

Essential Safety and Handling Guide for Tyr-Gly-Gly-Phe-Leu

For researchers, scientists, and drug development professionals, the safe handling of peptides like Tyr-Gly-Gly-Phe-Leu, also known as Leucine enkephalin, is paramount to ensure both personal safety and research integrity. This guide provides a comprehensive overview of the necessary personal protective equipment (PPE), operational procedures, and disposal plans. While specific hazard data for Tyr-Gly-Gly-Phe-Leu is not fully established, it should be handled as a potentially hazardous chemical, with precautions taken to avoid inhalation, and skin and eye contact.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for specific laboratory tasks to determine if additional PPE is required.[2] The following table summarizes the recommended PPE for handling Tyr-Gly-Gly-Phe-Leu.

PPE Category	Item	Specifications and Use
Eye and Face Protection	Safety Goggles	Required for protection against dust particles and liquid splashes. Must meet ANSI Z87.1 standards.[2]
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing.[1]
Body Protection	Laboratory Coat	A standard, buttoned lab coat is the minimum requirement to protect clothing and skin from potential splashes.[1]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are recommended. Gloves should be inspected before use and changed immediately after contact.[1]
Respiratory Protection	Respirator / Dust Mask	Recommended when weighing or handling the lyophilized powder to avoid inhalation of fine particles.[1]
General Attire	Long Pants & Closed-Toe Shoes	Required minimum attire for working in any laboratory where hazardous materials are handled.[1]

Operational and Disposal Plans

Proper handling and disposal procedures are critical to minimize exposure and prevent environmental contamination.

Handling and Storage:

• Ventilation: Work in a well-ventilated area, such as a fume hood, when handling the peptide, especially in its powdered form.[3]

• Storage of Lyophilized Peptide: Store the dry, lyophilized peptide in its original sealed vial at -20°C for long-term storage.[4][5] For short-term storage (under 2 weeks), 4°C is acceptable.[4] Protect from moisture and light.[4] Allow the vial to reach room temperature before opening to prevent condensation.[4]

• Storage of Reconstituted Peptide: Once in solution, store at 2–8°C and use within 30 days for optimal stability.[4] Avoid repeated freeze-thaw cycles.[4]

• Safe Handling Practices: Avoid inhalation, ingestion, and contact with skin and eyes.[5][6] Wear appropriate PPE at all times.[4]

Spill and Accidental Release Measures: In the event of a spill, evacuate unnecessary personnel, ensure adequate ventilation, and contain the spill to prevent it from entering drains.[7] Avoid generating dust.[5][7] Carefully sweep or scoop up the spilled material and place it in a suitable, closed container for disposal.[5][7]

Disposal Plan:

• Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.[1]

• Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and clearly labeled container designated for chemical waste.[1] Do not mix with incompatible waste streams.[1]

• Final Disposal: All waste must be disposed of in accordance with institutional, local, and national regulations for chemical waste.[7] One recommended method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and consult a physician, showing them the safety data sheet.[8]

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration.[8]
Skin Contact	Wash off with soap and plenty of water.[8]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes.[8]
Ingestion	Rinse mouth with water. Never give anything by mouth to an unconscious person.[8]

Visualized Workflows

To further clarify the handling and emergency procedures, the following diagrams illustrate the recommended workflows.

Caption: A workflow for the safe handling of Tyr-Gly-Gly-Phe-Leu.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biolongevitylabs.com [biolongevitylabs.com]
• 4. methodpeptides.com [methodpeptides.com]
• 5. peptide.co.jp [peptide.co.jp]
• 6. chembk.com [chembk.com]
• 7. benchchem.com [benchchem.com]
• 8. Page loading... [wap.guidechem.com]